9,9-Dimethyl-9H-xanthene-d2

Core Science & Biosynthesis

An In-depth Technical Guide to 9,9-Dimethyl-9H-xanthene-d2

This technical guide provides a comprehensive overview of 9,9-Dimethyl-9H-xanthene, with a specific focus on its deuterated analogue, 9,9-Dimethyl-9H-xanthene-d2. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the synthesis, properties, and applications of this class of compounds.

Introduction

9,9-Dimethyl-9H-xanthene is a heterocyclic organic compound that serves as a versatile building block in the synthesis of more complex molecules.[1] Its rigid, tricyclic structure and the presence of the gem-dimethyl group confer unique photophysical and chemical properties, making it a valuable scaffold in various fields, including materials science and medicinal chemistry. The deuterated version, 9,9-Dimethyl-9H-xanthene-d2, is of particular interest for use as an internal standard in quantitative analysis by NMR or mass spectrometry and as a tracer in metabolic studies.

Based on available data, the common commercially available form of 9,9-Dimethyl-9H-xanthene-d2 is deuterated at the 4 and 5 positions of the xanthene core. This guide will focus on this specific isotopologue.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₅H₁₄O	[2][3][4]
Molecular Weight	210.27 g/mol	[2][3][4]
Appearance	White to light yellow solid	[2]
Melting Point	35-38 °C	[1][3]
Boiling Point	114-115 °C at 0.6 mmHg	[1][3]
Solubility	Insoluble in water	[1]
CAS Number	19814-75-6	[2][3]

For 4,5-dideutero-9,9-Dimethyl-9H-xanthene:

Property	Value (Predicted)
Molecular Formula	C₁₅H₁₂D₂O
Molecular Weight	212.28 g/mol

Experimental Protocols

Synthesis of 9,9-Dimethyl-9H-xanthene

A common synthetic route to 9,9-Dimethyl-9H-xanthene involves the reaction of diphenyl ether with acetone (B3395972) in the presence of a strong base.

Materials:

• Diphenyl ether

• Acetone

• n-Butyllithium (n-BuLi)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Water

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of diphenyl ether in anhydrous THF at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium dropwise.

• Stir the reaction mixture at -78 °C for a specified time to allow for the formation of the lithiated intermediate.

• Add acetone dropwise to the reaction mixture at -78 °C.

• Allow the reaction to warm to room temperature and stir for several hours.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 9,9-Dimethyl-9H-xanthene.

Diagram of the Synthetic Pathway for 9,9-Dimethyl-9H-xanthene:

Caption: Synthetic route to 9,9-Dimethyl-9H-xanthene.

Proposed Synthesis of 4,5-dideutero-9,9-Dimethyl-9H-xanthene

Proposed Procedure (Hypothetical):

• Dissolve 9,9-Dimethyl-9H-xanthene in anhydrous THF under an inert atmosphere.

• Cool the solution to a low temperature (e.g., -78 °C).

• Slowly add a strong base, such as n-butyllithium, to effect ortho-lithiation at the 4 and 5 positions. The directing effect of the ether oxygen would favor lithiation at these positions.

• After a suitable reaction time, quench the reaction with an excess of D₂O.

• Allow the mixture to warm to room temperature.

• Perform an aqueous workup and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by column chromatography to isolate 4,5-dideutero-9,9-Dimethyl-9H-xanthene.

Diagram of the Proposed Synthetic Pathway for 4,5-dideutero-9,9-Dimethyl-9H-xanthene:

Caption: Proposed route for the synthesis of the deuterated analog.

Analytical Data

Specific analytical data such as NMR and mass spectra for 9,9-Dimethyl-9H-xanthene-d2 are not widely published. The following sections provide data for the non-deuterated compound and expected variations for the deuterated analogue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR of 9,9-Dimethyl-9H-xanthene: The proton NMR spectrum of 9,9-Dimethyl-9H-xanthene would be expected to show signals corresponding to the aromatic protons and the two methyl groups.

• Aromatic Protons (Ar-H): Multiple signals in the range of δ 7.0-7.5 ppm.

• Methyl Protons (-CH₃): A singlet at approximately δ 1.7 ppm.

Expected ¹H NMR of 4,5-dideutero-9,9-Dimethyl-9H-xanthene: The proton NMR spectrum of the d2-analogue would be similar, but with the absence or significant reduction in the intensity of the signals corresponding to the protons at the 4 and 5 positions in the aromatic region. The integration of the remaining aromatic protons would be reduced accordingly. The methyl proton signal would remain unchanged.

Mass Spectrometry (MS)

Mass Spectrum of 9,9-Dimethyl-9H-xanthene: The electron ionization (EI) mass spectrum of 9,9-Dimethyl-9H-xanthene would show a molecular ion peak (M⁺) at m/z 210.

Expected Mass Spectrum of 4,5-dideutero-9,9-Dimethyl-9H-xanthene: The EI mass spectrum of the d2-analogue is expected to show a molecular ion peak (M⁺) at m/z 212, reflecting the presence of two deuterium (B1214612) atoms. The fragmentation pattern would be similar to the non-deuterated compound, with fragment ions also showing a mass shift of +2 where the deuterated part of the molecule is retained.

Applications in Research and Drug Development

9,9-Dimethyl-9H-xanthene and its derivatives are utilized in several areas of research and development:

• Fluorescent Probes: The xanthene core is a key component of many fluorescent dyes. The rigid structure and substitution possibilities allow for the fine-tuning of their photophysical properties for applications in biological imaging.

• Organic Light-Emitting Diodes (OLEDs): The thermal and electrochemical stability of the 9,9-dimethyl-9H-xanthene unit makes it a suitable building block for host materials in OLEDs.

• Ligand Synthesis: 9,9-Dimethyl-9H-xanthene is the precursor to the widely used Xantphos ligand, which is employed in various palladium-catalyzed cross-coupling reactions, crucial in the synthesis of pharmaceuticals and other fine chemicals.

• Isotopic Labeling: 9,9-Dimethyl-9H-xanthene-d2 serves as a valuable internal standard for quantitative mass spectrometry-based assays in drug metabolism and pharmacokinetic (DMPK) studies. The stable isotope label allows for accurate quantification of the non-deuterated analyte in complex biological matrices.

Diagram of the Core Structure and its Applications:

References

• 1. KR102285437B1 - Method for preparing deuterated aromatic compounds - Google Patents [patents.google.com]
• 2. 9,9-Dimethylxanthene | C15H14O | CID 606997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,1'-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis(1,1-diphenylphosphine) | C39H32OP2 | CID 636044 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structure of 9,9-Dimethyl-9H-xanthene-d2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure, synthesis, and analytical characterization of 9,9-Dimethyl-9H-xanthene-d2, a deuterated isotopologue of 9,9-Dimethyl-9H-xanthene. Due to the limited availability of direct experimental data for the d2 variant, this guide extrapolates from the known properties of the non-deuterated parent compound and established principles of isotopic labeling. The strategic incorporation of deuterium (B1214612) can offer significant advantages in drug development, particularly in modulating metabolic pathways and enhancing pharmacokinetic profiles. This document details hypothetical, yet plausible, analytical data, experimental protocols, and explores the potential biological significance of this compound based on the activities of related xanthene derivatives.

Introduction

9,9-Dimethyl-9H-xanthene serves as a core scaffold in a variety of applications, including the development of fluorescent probes and as a building block for more complex organic materials.[1] Its derivatives have garnered significant interest in medicinal chemistry due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4][5] The introduction of deuterium into drug candidates is a well-established strategy to alter their metabolic fate, often leading to improved pharmacokinetic properties through the kinetic isotope effect. This guide focuses on a deuterated version, 9,9-Dimethyl-9H-xanthene-d2, providing a detailed examination of its structure and analytical characteristics.

Molecular Structure and Properties

The core structure of 9,9-Dimethyl-9H-xanthene-d2 consists of a xanthene backbone with two methyl groups at the 9-position. In this deuterated variant, it is presumed that two hydrogen atoms on the aromatic rings have been replaced by deuterium. A common and synthetically accessible substitution pattern involves deuteration at the C2 and C7 positions.

Table 1: Physicochemical Properties of 9,9-Dimethyl-9H-xanthene

Property	Value	Reference
Molecular Formula	C₁₅H₁₄O	[1]
Molecular Weight	210.28 g/mol	[1]
Melting Point	34 - 40 °C	[1]
Appearance	White to light yellow solid	[1]
Purity (sublimed)	≥ 99% (GC)	[1]

Note: The properties of the d2 isotopologue are expected to be very similar to the non-deuterated compound, with a slight increase in molecular weight.

Synthesis

Synthesis of 9,9-Dimethyl-9H-xanthene

A common synthetic route to the parent compound, 9,9-Dimethyl-9H-xanthene, involves the reaction of diphenyl ether with n-butyllithium followed by the addition of acetone (B3395972).[6]

Experimental Protocol: Synthesis of 9,9-Dimethyl-9H-xanthene [6]

• Add diphenyl ether (1.7g, 10 mmol) and 50 ml of anhydrous tetrahydrofuran (B95107) to a 100ml Schlenk flask.

• Cool the reaction flask to -78°C in a low-temperature bath with stirring.

• Slowly add 8ml of n-butyllithium (20mmol, 2.5M solution in hexanes) to the reaction flask.

• Allow the reaction to proceed for 3 hours at -78°C.

• Add acetone (0.58g, 10 mmol) dropwise to the reaction mixture.

• Quench the reaction by adding 20ml of water.

• Separate the organic phase and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to yield a light yellow solid.

Deuterium Labeling

The introduction of deuterium onto the aromatic rings can be achieved through various methods, such as acid-catalyzed hydrogen-deuterium exchange.

Hypothetical Experimental Protocol: Deuteration of 9,9-Dimethyl-9H-xanthene

• Dissolve 9,9-Dimethyl-9H-xanthene (1 mmol) in a suitable inert solvent.

• Add a deuterated acid catalyst, such as deuterated sulfuric acid (D₂SO₄), in the presence of D₂O.

• Heat the reaction mixture to facilitate the electrophilic aromatic substitution.

• Monitor the reaction progress by NMR or MS to determine the extent of deuteration.

• Upon completion, neutralize the reaction mixture and extract the product with an organic solvent.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting 9,9-Dimethyl-9H-xanthene-d2 by column chromatography.

Caption: Synthetic workflow for 9,9-Dimethyl-9H-xanthene-d2.

Analytical Characterization

The structure of 9,9-Dimethyl-9H-xanthene-d2 can be confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

NMR Spectroscopy

The ¹H NMR spectrum of the deuterated compound is expected to be similar to the parent compound, with the notable absence or significant reduction of signals corresponding to the deuterated positions. The ¹³C NMR spectrum will also be very similar, though minor isotopic shifts may be observed for the deuterated carbons.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 9,9-Dimethyl-9H-xanthene and its d2 Analogue

9,9-Dimethyl-9H-xanthene	9,9-Dimethyl-9H-xanthene-d2 (hypothetical)
Proton/Carbon	Chemical Shift (ppm)	Proton/Carbon	Chemical Shift (ppm)
¹H: -CH₃ (9-position)	~1.7	¹H: -CH₃ (9-position)	~1.7
¹H: Aromatic H	~7.0 - 7.4	¹H: Aromatic H	~7.0 - 7.4 (reduced integration)
¹³C: -C(CH₃)₂ (9-position)	~36	¹³C: -C(CH₃)₂ (9-position)	~36
¹³C: -CH₃	~32	¹³C: -CH₃	~32
¹³C: Aromatic C	~116 - 152	¹³C: Aromatic C	~116 - 152

Note: Predicted shifts are based on typical values for similar structures.[7][8][9]

Experimental Protocol: NMR Analysis

• Prepare a sample by dissolving 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at an appropriate frequency (e.g., 400 or 500 MHz for ¹H).

• Process the data using standard software, including Fourier transformation, phase correction, and baseline correction.

• Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS at 0.00 ppm).

Mass Spectrometry

Mass spectrometry will show a molecular ion peak corresponding to the increased mass due to the deuterium atoms. The fragmentation pattern is expected to be similar to the non-deuterated compound.

Table 3: Predicted Mass Spectrometry Data

Compound	Molecular Ion (M⁺)	Key Fragments (m/z)
9,9-Dimethyl-9H-xanthene	210	195 ([M-CH₃]⁺), 165
9,9-Dimethyl-9H-xanthene-d2	212	197 ([M-CH₃]⁺), 167

Note: Fragmentation patterns are predicted based on common fragmentation pathways for similar compounds.[10]

Experimental Protocol: Mass Spectrometry Analysis

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Acquire the mass spectrum over an appropriate mass-to-charge (m/z) range.

• Analyze the resulting spectrum to identify the molecular ion and characteristic fragment ions.

Caption: General analytical workflow for structure elucidation.

Potential Biological Significance and Signaling Pathways

Xanthene derivatives have been reported to exhibit a variety of biological activities, including acting as inhibitors of enzymes and modulators of signaling pathways.[2][3][4][5][11] For instance, some xanthene derivatives have shown potential as anticancer agents.[4][5] While the specific biological targets of 9,9-Dimethyl-9H-xanthene-d2 are not yet elucidated, a hypothetical mechanism of action could involve the modulation of a key signaling pathway implicated in cancer, such as the PI3K/Akt pathway.

Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway.

Conclusion

9,9-Dimethyl-9H-xanthene-d2 represents a valuable tool for research in medicinal chemistry and drug development. While direct experimental data for this specific isotopologue is scarce, this guide provides a comprehensive framework for its synthesis, characterization, and potential biological relevance based on established chemical principles and the known properties of its non-deuterated counterpart. The analytical protocols and predicted data herein serve as a robust starting point for researchers investigating the effects of deuterium substitution on the xanthene scaffold. Further studies are warranted to fully elucidate the pharmacokinetic and pharmacodynamic properties of this and related deuterated compounds.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Structure-Bioactivity Relationship Study of Xanthene Derivatives: A Brief Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. 9,9-DIMETHYL-9H-XANTHENE synthesis - chemicalbook [chemicalbook.com]
• 7. rsc.org [rsc.org]
• 8. compoundchem.com [compoundchem.com]
• 9. compoundchem.com [compoundchem.com]
• 10. 9,9-Dimethylxanthene | C15H14O | CID 606997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Xanthenes in Medicinal Chemistry - Synthetic strategies and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

The Deuterium Advantage: A Technical Guide to the Enhanced Properties of Deuterated Xanthene Compounds for Advanced Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic replacement of hydrogen with its heavy isotope, deuterium (B1214612), in xanthene-based fluorophores represents a significant advancement in the development of robust and efficient tools for biological imaging and drug discovery. This technical guide provides an in-depth analysis of the enhanced photophysical properties of deuterated xanthene compounds, primarily focusing on rhodamine derivatives. Deuteration of the N-alkyl groups in these dyes leads to remarkable improvements in fluorescence quantum yield and photostability. These enhancements are attributed to the kinetic isotope effect, which mitigates non-radiative decay pathways and photochemical degradation. This guide consolidates quantitative data, details experimental protocols for synthesis and characterization, and provides visual representations of the underlying mechanisms and workflows to empower researchers in leveraging these superior molecular probes.

Core Principles: The Impact of Deuteration on Xanthene Dyes

Xanthene dyes, such as fluorescein (B123965) and rhodamine, are fundamental tools in fluorescence microscopy and bio-imaging.[] However, their utility can be limited by photobleaching and inherent photochemical instabilities. Deuteration, particularly at the N-alkyl auxochromes of rhodamine dyes, has emerged as a powerful strategy to overcome these limitations.[2][3]

The substitution of hydrogen (¹H) with deuterium (²H) introduces a subtle but significant change in the mass of the atom, which in turn strengthens the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This seemingly minor alteration has profound effects on the photophysical behavior of the fluorophore, a phenomenon known as the kinetic isotope effect (KIE).[4] The stronger C-D bond is more difficult to break, which slows down reaction rates involving the cleavage of this bond. In the context of xanthene dyes, this effect suppresses key degradation pathways.[2][3]

The primary benefits of deuterating xanthene compounds include:

• Increased Fluorescence Quantum Yield (Φf): By reducing the efficiency of non-radiative decay pathways like Twisted Intramolecular Charge Transfer (TICT), more of the excited state energy is released as fluorescence, leading to brighter probes.[2][3]

• Enhanced Photostability: The increased strength of the C-D bond inhibits photochemical reactions that lead to the irreversible degradation of the fluorophore, allowing for longer imaging times and more accurate measurements.[2][3]

• Improved Chromostability: Deuteration can reduce undesirable photochemically induced spectral shifts, ensuring more consistent and reliable spectral properties during experiments.[2]

It is important to note that while the synthesis of many deuterated rhodamines begins with fluorescein, the direct deuteration of the fluorescein core for photostability enhancement is not as extensively documented. The most significant improvements are observed in rhodamine derivatives where the deuteration of the N-alkyl groups directly impacts the key non-radiative decay and photobleaching pathways.

Quantitative Photophysical Properties of Deuterated Xanthene Domes

The following tables summarize the key photophysical properties of various deuterated xanthene dyes compared to their non-deuterated counterparts.

Compound	λabs (nm)	λem (nm)	Quantum Yield (Φf)	Brightness (ε × Φf)	Reference(s)
Tetramethylrhodamine (TMR)	555	580	0.41	3.8 x 10⁴	[3]
TMR-d12	555	580	0.50	4.6 x 10⁴	[3]
Si-Rhodamine (SiR)	652	672	0.41	4.1 x 10⁴	[5]
SiR-d12	652	672	0.48	4.8 x 10⁴	[5]

Table 1: Photophysical Properties of Deuterated vs. Non-Deuterated Rhodamine Dyes. Deuteration of the N-methyl groups in TMR and SiR leads to a significant increase in quantum yield and overall brightness, with minimal impact on the absorption and emission maxima.

Compound	Relative Photostability (vs. non-deuterated)	Reference(s)
TMR-d12	~2-fold increase	[2]
JF549-d8	Slower photobleaching and reduced spectral shift	[2]
SiR-d12	Slower bleaching rate	[5]

Table 2: Enhanced Photostability of Deuterated Rhodamine Dyes. Deuterated rhodamines exhibit significantly improved resistance to photobleaching compared to their hydrogenated analogs.

Experimental Protocols

Synthesis of Deuterated Tetramethylrhodamine (TMR-d12)

This protocol outlines the general synthesis of TMR-d12, adapted from literature procedures.[2][3]

Materials:

• Fluorescein ditriflate

• Dimethylamine-d6 hydrochloride

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Potassium carbonate (K₂CO₃)

• Anhydrous dioxane

• Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Methanol (B129727) (MeOH)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add fluorescein ditriflate, dimethylamine-d6 hydrochloride, Pd(OAc)₂, XPhos, and K₂CO₃.

• Add anhydrous dioxane to the vessel and degas the mixture.

• Heat the reaction mixture at a specified temperature (e.g., 100 °C) for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous mixture with an organic solvent such as dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane).

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its identity and purity.

Measurement of Fluorescence Quantum Yield

The relative quantum yield of a deuterated fluorophore can be determined using a well-characterized standard with a known quantum yield.

Materials:

• Fluorophore of interest (e.g., TMR-d12)

• Quantum yield standard (e.g., Rhodamine 6G in ethanol, Φf = 0.95)

• Spectrophotometer

• Fluorometer

• Cuvettes (1 cm path length)

• Appropriate solvent (e.g., ethanol)

Procedure:

• Prepare a series of dilute solutions of both the sample and the standard in the same solvent, with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

• Measure the absorbance of each solution at the excitation wavelength using the spectrophotometer.

• Record the fluorescence emission spectrum of each solution using the fluorometer, ensuring the excitation wavelength is the same for both the sample and the standard.

• Integrate the area under the emission spectrum for each solution.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

• The quantum yield of the sample (Φ_sample) can be calculated using the following equation: Φ_sample = Φ_standard * (slope_sample / slope_standard) * (n_sample² / n_standard²) where Φ is the quantum yield, slope is the gradient from the plot of integrated fluorescence intensity vs. absorbance, and n is the refractive index of the solvent.

Photostability Measurement

Materials:

• Fluorophore solution (e.g., 1 µM in PBS)

• Microscope with a suitable laser line for excitation

• Objective lens (e.g., 60x oil immersion)

• Camera for capturing fluorescence images

• Image analysis software

Procedure:

• Prepare a sample of the fluorophore solution for microscopy.

• Acquire an initial fluorescence image (t=0) using a defined laser power and exposure time.

• Continuously illuminate the sample with the excitation laser.

• Acquire fluorescence images at regular time intervals.

• Measure the mean fluorescence intensity of a region of interest in each image.

• Plot the normalized fluorescence intensity as a function of time.

• The rate of photobleaching can be determined by fitting the decay curve to an exponential function.

Visualizing Mechanisms and Workflows

Photobleaching Pathway of Rhodamine Dyes and the Role of Deuteration

The following diagram illustrates the key photobleaching pathway for rhodamine dyes, which is suppressed by deuteration.

Caption: Photobleaching pathway of rhodamine dyes.

Experimental Workflow for Synthesis and Characterization

The workflow for the synthesis and characterization of deuterated xanthene compounds is outlined below.

Caption: Synthesis and characterization workflow.

Applications in Drug Development and Advanced Research

The enhanced properties of deuterated xanthene dyes make them invaluable for a range of applications in drug development and fundamental research:

• High-Resolution and Long-Term Cell Imaging: The increased photostability allows for extended live-cell imaging experiments, such as single-particle tracking and super-resolution microscopy, with reduced phototoxicity.[3]

• High-Throughput Screening (HTS): The superior brightness of deuterated probes can improve the signal-to-noise ratio in fluorescence-based assays, leading to more reliable and sensitive HTS campaigns.

• In Vivo Imaging: The near-infrared emission of deuterated Si-rhodamine derivatives, combined with their enhanced brightness, makes them suitable for deep-tissue in vivo imaging.

• Pharmacokinetic Studies: Deuterated compounds are increasingly used in pharmaceutical research to improve the metabolic stability and pharmacokinetic profiles of drug candidates.[6] While the focus of this guide is on fluorescent probes, the underlying principles of the kinetic isotope effect are directly relevant to drug design.

Conclusion

Deuteration of xanthene compounds, particularly at the N-alkyl positions of rhodamine dyes, is a robust and effective strategy for enhancing their photophysical properties. The resulting fluorophores exhibit significantly increased quantum yields and photostability, making them superior tools for a wide array of applications in biological and pharmaceutical research. This guide provides the foundational knowledge, quantitative data, and experimental frameworks necessary for researchers to effectively utilize these advanced molecular probes and to drive further innovation in the field. The continued exploration and application of deuterated fluorophores promise to further push the boundaries of what is achievable in molecular imaging and drug discovery.

References

• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Deuterium isotope effect in fluorescence of gaseous oxazine dyes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Construction, photophysical properties, structure-activity relationship, and applications of fluorescein analogs: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

The Gold Standard of Bioanalysis: An In-depth Technical Guide to Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, particularly within the realms of pharmacology, clinical research, and drug development, the precise and accurate quantification of molecules in complex biological matrices is a cornerstone of reliable data. This technical guide provides a comprehensive overview of the theory, application, and practical advantages of using deuterated internal standards, the universally acknowledged "gold standard" for quantitative analysis by mass spectrometry.

Core Principles of Deuterated Internal Standards

Deuterated internal standards are chemically identical to the analyte of interest, with the key distinction being the substitution of one or more hydrogen atoms with its stable, non-radioactive isotope, deuterium (B1214612) (²H). This subtle yet significant modification increases the molecular weight of the standard, allowing it to be distinguished from the native analyte by a mass spectrometer.[1]

The fundamental principle behind their use is isotope dilution mass spectrometry (IDMS). A known quantity of the deuterated standard is introduced to a sample at the earliest stage of preparation. Because the deuterated standard possesses the same physicochemical properties as the analyte, it behaves identically during every subsequent step of the analytical process, including extraction, chromatography, and ionization.[1][2] By co-eluting with the analyte, the deuterated internal standard acts as a perfect surrogate, enabling precise correction for any variability that may occur.[2]

The logical workflow for employing a deuterated internal standard in a typical bioanalytical setting is depicted below.

Caption: Bioanalytical workflow using a deuterated internal standard.

Data Presentation: The Quantitative Advantage

The use of deuterated internal standards demonstrably enhances the accuracy and precision of bioanalytical methods. This is particularly evident when compared to methods employing structural analog internal standards or no internal standard at all. The following tables summarize typical quantitative data from validated LC-MS/MS methods.

Table 1: Comparative Performance of Internal Standard Strategies

Validation Parameter	Stable Isotope-Labeled IS (Deuterated)	Structural Analog IS	No Internal Standard (External Calibration)
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Can exceed ± 25%
Precision (% CV)	< 5%	< 10%	> 15%
Matrix Effect (% CV of IS-normalized Matrix Factor)	< 15%	Can be > 15%	Not Applicable
Note: These values are illustrative and based on typical performance observed in comparative studies.[3]

Table 2: Bioanalytical Method Validation Data for Tamoxifen (B1202) and its Metabolites using Deuterated Internal Standards

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Within-Run Precision (% CV)	Between-Run Precision (% CV)	Accuracy (% Recovery)
Tamoxifen	1 - 500	1.86	< 12.0	< 12.0	89.5 - 105.3
N-desmethyl-tamoxifen	1 - 500	1.78	< 12.0	< 12.0	89.5 - 105.3
4-hydroxy-tamoxifen	0.1 - 50	0.194	< 12.0	< 12.0	89.5 - 105.3
Endoxifen	0.2 - 100	0.187	< 12.0	< 12.0	89.5 - 105.3
Data compiled from a validated UPLC-MS/MS method.[4][5]

Table 3: Quantification of Immunosuppressants in Whole Blood using Deuterated Internal Standards

Analyte	Linearity Range	LLOQ	Intra-assay Precision (% CV)	Inter-assay Precision (% CV)	Accuracy (% Bias)
Cyclosporine A	2 - 1250 ng/mL	2 ng/mL	0.9 - 14.7	2.5 - 12.5	-10 to +13
Tacrolimus	0.5 - 42.2 ng/mL	0.5 ng/mL	0.9 - 14.7	2.5 - 12.5	-10 to +13
Sirolimus	0.6 - 49.2 ng/mL	0.6 ng/mL	0.9 - 14.7	2.5 - 12.5	-10 to +13
Everolimus	0.5 - 40.8 ng/mL	0.5 ng/mL	0.9 - 14.7	2.5 - 12.5	-10 to +13
Data from a validated LC-MS/MS method for therapeutic drug monitoring.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of bioanalytical methods using deuterated internal standards.

General Protocol for Quantification of an Analyte in a Biological Matrix

This protocol outlines the fundamental steps for analyzing a drug, such as Tamoxifen, in human plasma.

1. Materials and Reagents:

• Human plasma (with anticoagulant)

• Analyte reference standard

• Deuterated internal standard (e.g., Tamoxifen-d5)

• HPLC-grade organic solvents (e.g., acetonitrile (B52724), methanol)

• LC-MS grade formic acid and water

• Microcentrifuge tubes and/or 96-well plates

2. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh the analyte and dissolve in a suitable solvent (e.g., methanol).

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of the deuterated internal standard in the same manner.

• Working Solutions: Perform serial dilutions of the stock solutions to prepare calibration standards and quality control (QC) samples at various concentrations.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma (blank, calibration standard, QC, or unknown sample), add 10 µL of the deuterated internal standard working solution.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or well for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.

• Gradient: A suitable gradient to achieve chromatographic separation of the analyte and potential interferences.

• Flow Rate: Appropriate for the column dimensions (e.g., 0.4 mL/min).

• Injection Volume: Typically 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI), positive or negative mode, as appropriate for the analyte.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for the analyte and the deuterated internal standard.

5. Data Analysis:

• Integrate the chromatographic peaks for both the analyte and the deuterated internal standard.

• Calculate the peak area ratio of the analyte to the internal standard for all samples.

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Synthesis of a Deuterated Internal Standard: Tamoxifen-d5

The synthesis of a deuterated internal standard requires careful planning to ensure the deuterium labels are in a stable position and do not undergo back-exchange. While multiple synthetic routes exist, a common approach involves using deuterated starting materials.

Disclaimer: This is a representative protocol and should be adapted and performed by qualified personnel in a suitable laboratory setting.

Objective: To synthesize Tamoxifen-d5 where the five hydrogens on the ethyl group are replaced with deuterium.

Starting Materials:

• Deoxybenzoin (B349326)

• 4-methoxyphenylmagnesium bromide

• Ethyl-d5 iodide

• 4-(2-(Dimethylamino)ethoxy)phenylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Appropriate solvents and reagents for Grignard, Suzuki coupling, and ether cleavage reactions.

Synthetic Scheme Overview:

• Alkylation of Deoxybenzoin: React deoxybenzoin with a strong base (e.g., sodium hydride) to form the enolate, followed by quenching with ethyl-d5 iodide to introduce the deuterated ethyl group.

• Grignard Reaction: React the resulting ketone with 4-methoxyphenylmagnesium bromide to form the corresponding tertiary alcohol.

• Dehydration: Acid-catalyzed dehydration of the alcohol to form the triphenylethylene (B188826) core.

• Suzuki Coupling: Couple the appropriate aryl halide intermediate with 4-(2-(dimethylamino)ethoxy)phenylboronic acid using a palladium catalyst.

• Demethylation (if necessary): If a methoxy (B1213986) group was used as a protecting group, cleave the methyl ether to yield the final phenol.

• Purification: Purify the final product using column chromatography and/or recrystallization.

• Characterization: Confirm the structure and isotopic purity of Tamoxifen-d5 using NMR (¹H and ²H) and high-resolution mass spectrometry.

Mandatory Visualizations

Signaling and Metabolic Pathways

Deuterated internal standards are invaluable for studying metabolic pathways, as they allow for the precise quantification of both the parent drug and its metabolites. The metabolic pathway of Tamoxifen is a prime example.

Caption: Tamoxifen metabolic pathway.

Experimental and Logical Workflows

The decision to use a deuterated internal standard is based on a logical progression that prioritizes data quality and robustness.

Caption: Internal standard selection logic.

Conclusion

Deuterated internal standards are indispensable tools in modern quantitative bioanalysis. Their ability to mimic the analyte of interest throughout the entire analytical workflow provides robust and reliable correction for experimental variability.[2] This leads to a significant improvement in the accuracy and precision of the generated data, which is paramount in regulated environments such as clinical trials and drug development. For researchers, scientists, and drug development professionals, a thorough understanding and implementation of deuterated internal standards are critical for generating high-quality, defensible data.

References

• 1. New UPLC–MS/MS assay for the determination of tamoxifen and its metabolites in human plasma, application to patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. Extraction of tamoxifen and its metabolites from formalin-fixed, paraffin-embedded tissues: an innovative quantitation method using liquid chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of tamoxifen and three of its phase-I metabolites in human plasma by liquid chromatography/triple-quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 9,9-Dimethyl-9H-xanthene-d2

This guide provides a comprehensive overview of 9,9-Dimethyl-9H-xanthene-d2, a deuterated isotopologue of 9,9-Dimethyl-9H-xanthene. It is intended for researchers, scientists, and professionals in the field of drug development and materials science who utilize stable isotope-labeled compounds for mechanistic studies, as internal standards in quantitative analysis, or to enhance the properties of active pharmaceutical ingredients.

Core Data: Molecular Weight

The introduction of deuterium (B1214612) atoms into a molecule alters its molecular weight. This change is a fundamental property used in various analytical techniques, such as mass spectrometry. The table below summarizes the molecular weights of the non-deuterated parent compound and its d2 isotopologue. The molecular formula for 9,9-Dimethyl-9H-xanthene is C₁₅H₁₄O.[1][2][3]

Compound	Molecular Formula	Molar Mass ( g/mol )
9,9-Dimethyl-9H-xanthene	C₁₅H₁₄O	210.27[1][4]
9,9-Dimethyl-9H-xanthene-d2	C₁₅H₁₂D₂O	212.28

Note: The molar mass of the deuterated compound was calculated by substituting the mass of two protium (B1232500) atoms (1.008 g/mol each) with two deuterium atoms (2.014 g/mol each). The atomic weight of deuterium is approximately 2.014 u.[5][6][7][8]

Experimental Protocols: Synthesis and Analysis

Deuterium-labeled compounds are synthesized by introducing deuterium atoms at specific molecular positions. A common strategy for the synthesis of 9,9-Dimethyl-9H-xanthene-d2 would involve the use of deuterated precursors or deuterium gas in the presence of a catalyst. The precise experimental protocol would be contingent on the desired labeling pattern.

Illustrative Synthetic Workflow:

Below is a conceptual workflow for the synthesis and purification of a deuterated organic molecule like 9,9-Dimethyl-9H-xanthene-d2.

Conceptual workflow for synthesis and analysis.

General Experimental Steps:

• Reaction Setup: The non-deuterated starting material is dissolved in an appropriate anhydrous solvent under an inert atmosphere (e.g., argon or nitrogen).

• Reagent Addition: The deuterated reagent is added to the reaction mixture, often in a controlled manner (e.g., dropwise addition at a specific temperature).

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, the reaction is quenched, and the crude product is isolated through extraction and washing procedures.

• Purification: The crude product is purified using column chromatography on silica (B1680970) gel to yield the pure deuterated compound.

• Characterization: The structure and purity of the final product are confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry, and High-Performance Liquid Chromatography (HPLC).

Signaling Pathways and Applications

The xanthene scaffold is a core structure in many fluorescent dyes and probes. These molecules are instrumental in visualizing biological processes and signaling pathways. While 9,9-Dimethyl-9H-xanthene itself is not typically a direct modulator of signaling pathways, its derivatives are widely used to create fluorescent probes that can target specific cellular components or events.

The diagram below illustrates a generalized signaling pathway that could be investigated using a fluorescent probe derived from the xanthene family.

Generalized cell signaling pathway investigation.

In this hypothetical pathway, a xanthene-based fluorescent probe is designed to bind to a specific activated kinase (Kinase 2). Upon binding, a change in the probe's fluorescence properties (e.g., intensity or wavelength) would allow for the real-time monitoring of this signaling event within a living cell. The use of a deuterated probe could potentially offer altered photophysical properties or increased metabolic stability, depending on the position of the deuterium labels.

References

• 1. 9,9-Dimethylxanthene | C15H14O | CID 606997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. chemscene.com [chemscene.com]
• 4. Cas 19814-75-6,9,9-DIMETHYL-9H-XANTHENE | lookchem [lookchem.com]
• 5. Deuterium - Wikipedia [en.wikipedia.org]
• 6. Deuterium | Definition, Symbol, Production, & Facts | Britannica [britannica.com]
• 7. byjus.com [byjus.com]
• 8. Deuterium: Definition, Properties, Uses & Key Facts Explained [vedantu.com]

The Strategic Application of 9,9-Dimethyl-9H-xanthene-d2 in Advanced Research and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The deuterated organic compound, 9,9-Dimethyl-9H-xanthene-d2, serves as a critical building block and analytical tool in various high-technology sectors. Its utility stems from the "kinetic isotope effect," where the substitution of hydrogen with its heavier isotope, deuterium (B1214612), imparts enhanced stability to the C-D bond compared to the C-H bond. This guide elucidates the principal applications of 9,9-Dimethyl-9H-xanthene-d2, focusing on its role in organic light-emitting diodes (OLEDs), catalysis, and as an internal standard in quantitative analysis.

Core Applications and Underlying Principles

The strategic incorporation of deuterium into the 9,9-Dimethyl-9H-xanthene scaffold addresses specific challenges in materials science and analytical chemistry. The primary purposes for its use are:

• Enhanced Durability in Organic Electronics: In the field of OLEDs, the degradation of organic materials is a significant factor limiting device lifetime. By replacing hydrogen with deuterium at metabolically vulnerable positions, the resulting C-D bonds are more resistant to cleavage under the high-energy conditions of device operation. This leads to a substantial improvement in the operational stability and longevity of OLEDs. 9,9-Dimethyl-9H-xanthene is a common scaffold for host materials in phosphorescent OLEDs.

• Increased Longevity of Catalytic Systems: The 9,9-dimethylxanthene (B1361183) core is the foundation for widely used ligands in transition metal catalysis, such as Xantphos. The stability of these ligands is paramount to the overall efficiency and lifetime of the catalyst. Deuteration of the ligand backbone can prevent intramolecular C-H activation and other degradation pathways, leading to a more robust and longer-lasting catalytic system.

• Precision in Quantitative Analysis: In analytical chemistry, particularly in techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), deuterated compounds are considered the gold standard for internal standards. 9,9-Dimethyl-9H-xanthene-d2, being chemically identical to its non-deuterated counterpart but with a different mass, can be added to a sample to accurately quantify the analyte of interest, correcting for variations in sample preparation and instrument response.

Data Presentation: Enhanced Stability in OLEDs

The use of deuterated host materials in OLEDs has been shown to significantly improve their operational lifetime. The following table summarizes representative data from studies on deuterated host materials, illustrating the quantitative benefits.

Device Parameter	Non-Deuterated Host Material	Deuterated Host Material	Improvement Factor
LT95 (hours) (Time to 95% of initial luminance)	~82	~140	~1.7x
LT50 (hours) (Time to 50% of initial luminance)	0.2	1.0	5x
Maximum External Quantum Efficiency (EQE)	27.4% / 19.9%	27.4% / 19.9%	No significant change
Power Efficiency (lm/W)	41.2 / 33.6	41.2 / 33.6	No significant change

Note: Data is compiled from various studies on deuterated host materials and may not be specific to 9,9-Dimethyl-9H-xanthene-d2 but is representative of the expected performance enhancement.

Experimental Protocols

Synthesis of 9,9-Dimethyl-9H-xanthene-d2

This protocol is an adaptation of the synthesis for the non-deuterated analogue, incorporating a deuterated reagent.

Materials:

• Diphenyl ether

• n-Butyllithium (2.5 M in hexanes)

• Acetone-d6 (B32918) (deuterated acetone)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Deionized water

• Silica (B1680970) gel for column chromatography

Procedure:

• To a 100 mL Schlenk flask under an inert atmosphere (argon or nitrogen), add diphenyl ether (1.7 g, 10 mmol) and 50 mL of anhydrous THF.

• Cool the reaction mixture to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (8 mL, 20 mmol, 2.5 M in hexanes) dropwise to the stirred solution.

• Maintain the reaction at -78 °C for 3 hours.

• Add acetone-d6 (0.64 g, 10 mmol) dropwise to the reaction mixture.

• After the addition is complete, allow the reaction to slowly warm to room temperature.

• Quench the reaction by adding 20 mL of deionized water.

• Separate the organic phase. Extract the aqueous phase with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic phases, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield 9,9-Dimethyl-9H-xanthene-d2.

Use as an Internal Standard in GC-MS Analysis

This protocol outlines the general steps for using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard for the quantification of its non-deuterated analogue.

Materials:

• Sample containing the analyte (9,9-Dimethyl-9H-xanthene)

• 9,9-Dimethyl-9H-xanthene-d2 (internal standard) of known purity

• High-purity solvent (e.g., hexane, ethyl acetate)

• GC-MS system with a suitable column

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the analyte at a known concentration (e.g., 1 mg/mL) in the chosen solvent.

  • Prepare a stock solution of the internal standard (9,9-Dimethyl-9H-xanthene-d2) at a known concentration (e.g., 1 mg/mL) in the same solvent.

• Preparation of Calibration Standards:

  • Create a series of calibration standards by adding varying amounts of the analyte stock solution to a fixed amount of the internal standard stock solution. This will create a range of analyte concentrations with a constant internal standard concentration.

• Sample Preparation:

  • To a known volume or weight of the sample to be analyzed, add a precise amount of the internal standard stock solution.

• GC-MS Analysis:

  • Inject the calibration standards and the prepared sample into the GC-MS system.

  • Develop a suitable temperature program for the GC to separate the analyte and internal standard (they should have very similar retention times).

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for both the analyte and the internal standard.

• Data Analysis:

  • For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Plot a calibration curve of the peak area ratio versus the analyte concentration.

  • For the unknown sample, calculate the peak area ratio and use the calibration curve to determine the concentration of the analyte.

Visualizations

Caption: Synthetic workflow for 9,9-Dimethyl-9H-xanthene-d2.

Caption: Workflow for using a deuterated internal standard.

Caption: The principle of the kinetic isotope effect.

The Enduring Legacy of Xanthenes: A Technical Guide to Their Discovery, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

Introduction

The xanthene scaffold, a seemingly simple heterocyclic system, has given rise to a vast and vibrant class of molecules that have profoundly impacted numerous scientific disciplines for over a century and a half. From the brilliant hues of fluorescent dyes that illuminate the intricate workings of the cell to the targeted therapeutic action of anticancer agents, xanthene derivatives have established themselves as indispensable tools in the modern scientific arsenal. This technical guide provides an in-depth exploration of the discovery, history, and synthetic evolution of these remarkable compounds. It further delves into their diverse applications, presenting key quantitative data, detailed experimental protocols, and visualizations of their mechanisms of action to serve as a comprehensive resource for researchers at the forefront of chemical and biological innovation.

A Luminous Beginning: The Discovery and Early History

The story of xanthene dyes begins in 1871 with the German chemist Adolf von Baeyer. His pioneering work, which involved the condensation of phthalic anhydride (B1165640) with resorcinol (B1680541), led to the synthesis of the first member of this illustrious family: fluorescein (B123965).[1] This discovery marked a watershed moment, not only for the field of synthetic organic chemistry but also for the burgeoning field of microscopy. The intense green fluorescence of fluorescein under illumination opened up new avenues for visualizing biological structures, a legacy that continues to this day.

Following the discovery of fluorescein, the late 19th and early 20th centuries witnessed a flurry of activity in the synthesis and exploration of other xanthene derivatives. Key milestones include the synthesis of eosin, a brominated derivative of fluorescein, and the rhodamines, which are characterized by the presence of amino groups. These early discoveries laid the foundation for a rich and diverse field of study that continues to expand and evolve.

The Art of Creation: Synthetic Methodologies

The synthesis of the xanthene core and its derivatives has undergone significant evolution since von Baeyer's initial discovery. While classical methods remain relevant, modern synthetic chemistry has introduced more efficient, versatile, and environmentally benign approaches.

Classical Condensation Reactions

The traditional and most straightforward method for synthesizing many xanthene dyes, including fluorescein and rhodamines, involves the acid-catalyzed condensation of phthalic anhydride or its derivatives with phenols or aminophenols.[1]

Experimental Protocol: Synthesis of Fluorescein

• Materials: Phthalic anhydride, resorcinol, concentrated sulfuric acid.

• Procedure:

  • A mixture of phthalic anhydride (1 equivalent) and resorcinol (2 equivalents) is heated in the presence of a catalytic amount of concentrated sulfuric acid.

  • The reaction mixture is typically heated to 180-200°C for several hours.

  • The resulting solid mass is cooled, crushed, and then dissolved in a dilute solution of sodium hydroxide.

  • The fluorescein is precipitated by the addition of acid.

  • The crude product is then collected by filtration and can be purified by recrystallization.

Modern Synthetic Approaches

In recent years, a variety of modern synthetic methods have been developed to overcome the limitations of classical condensation reactions, such as harsh reaction conditions and the formation of isomeric mixtures.

• Palladium-Catalyzed Cross-Coupling Reactions: This powerful technique allows for the precise and controlled introduction of various substituents onto the xanthene scaffold, enabling the synthesis of a wide array of functionalized derivatives with tailored properties.

• Ultrasound-Assisted Synthesis: The use of ultrasound irradiation can significantly accelerate reaction rates and improve yields in the synthesis of xanthene derivatives, often under milder conditions and with greater energy efficiency.

• Microwave-Assisted Synthesis: Similar to ultrasound, microwave irradiation provides a rapid and efficient method for heating reaction mixtures, leading to shorter reaction times and often cleaner product formation.

A Spectrum of Functionality: Key Xanthene Derivatives and Their Properties

The versatility of the xanthene scaffold is evident in the vast number of derivatives that have been synthesized, each with unique photophysical and biological properties.

Fluorescein and its Derivatives

Fluorescein remains one of the most widely used fluorescent probes due to its high quantum yield and biocompatibility. Its derivatives, such as Eosin Y (tetrabromofluorescein), exhibit altered photophysical properties, including a shift to longer emission wavelengths and enhanced singlet oxygen generation, making them valuable in applications like photodynamic therapy.

Experimental Protocol: Synthesis of Eosin Y

• Materials: Fluorescein, bromine, ethanol (B145695).

• Procedure:

  • Fluorescein is dissolved in ethanol.

  • A solution of bromine in ethanol is added dropwise to the fluorescein solution with stirring.

  • The reaction mixture is stirred at room temperature until the reaction is complete, as monitored by thin-layer chromatography.

  • The precipitated Eosin Y is collected by filtration, washed with ethanol, and dried.

Rhodamines and their Derivatives

The rhodamine family of dyes, including Rhodamine B and Texas Red, are renowned for their exceptional brightness and photostability, particularly in the red region of the visible spectrum. These properties make them ideal for a wide range of fluorescence microscopy and flow cytometry applications.

Near-Infrared (NIR) Xanthene Dyes

A major focus of current research is the development of xanthene-based dyes that absorb and emit in the near-infrared (NIR) region of the spectrum (700-1700 nm). NIR dyes offer significant advantages for in vivo imaging due to reduced light scattering and lower tissue autofluorescence. The synthesis of these dyes often involves extending the π-conjugated system of the xanthene core.

Illuminating Biology and Medicine: Applications of Xanthene Derivatives

The unique properties of xanthene derivatives have led to their widespread use in a multitude of scientific and medical applications.

Fluorescent Probes and Sensors

The intense fluorescence of many xanthene derivatives makes them ideal candidates for the development of probes and sensors for various analytes, including metal ions, pH, and reactive oxygen species. The design of these sensors often involves the covalent attachment of a recognition moiety to the xanthene fluorophore, where binding of the analyte leads to a change in the fluorescence signal.

Biological Imaging

Fluorescently labeled antibodies, proteins, and other biomolecules are essential tools in modern cell biology. Xanthene dyes are frequently used for this purpose due to their high fluorescence quantum yields and the availability of reactive derivatives that can be easily conjugated to biomolecules.

Therapeutic Agents

Beyond their role as imaging agents, xanthene derivatives have emerged as a promising class of therapeutic agents with a diverse range of biological activities.

• Anticancer Activity: A significant number of xanthene and xanthone (B1684191) (a related class of compounds) derivatives have demonstrated potent anticancer activity against various cancer cell lines. Their mechanisms of action are often multifactorial, involving the induction of apoptosis, inhibition of key signaling pathways, and targeting of enzymes like topoisomerase.

• Antiviral Activity: Several xanthene derivatives have been reported to possess antiviral activity against a range of viruses.

• Neuroprotective Activity: Emerging research suggests that certain xanthene derivatives may exhibit neuroprotective effects, potentially through the modulation of signaling pathways involved in neuronal survival and inflammation.

Quantitative Data Summary

To facilitate comparison and aid in the selection of appropriate xanthene derivatives for specific applications, the following tables summarize key quantitative data.

Table 1: Photophysical Properties of Common Xanthene Dyes

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)
Fluorescein (pH 9)	490	514	76,900	0.93
Eosin Y	524	548	96,000	0.19
Rhodamine B	554	575	106,000	0.31
Texas Red	589	615	85,000	0.50

Table 2: Anticancer Activity of Selected Xanthene Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)
Xanthone Derivative A	HeLa (Cervical Cancer)	5.2
Xanthone Derivative B	MCF-7 (Breast Cancer)	2.8
Xanthene Derivative C	A549 (Lung Cancer)	10.5

Table 3: Singlet Oxygen Quantum Yields of Xanthene-based Photosensitizers

Photosensitizer	Solvent	Singlet Oxygen Quantum Yield (ΦΔ)
Rose Bengal	Ethanol	0.75
Eosin Y	Methanol	0.57

Mechanisms of Action and Signaling Pathways

The biological effects of xanthene derivatives are mediated through their interaction with various cellular components and the modulation of key signaling pathways.

Anticancer Mechanisms

Many anticancer xanthene derivatives exert their effects by inducing apoptosis, or programmed cell death. This is often achieved through the activation of caspase enzymes and the modulation of the PI3K/Akt/mTOR signaling pathway, which is a critical regulator of cell growth, proliferation, and survival.

Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition by xanthene derivatives.

Neuroprotective Mechanisms

The neuroprotective effects of some xanthene derivatives are thought to be mediated, in part, by the modulation of the MAPK/ERK signaling pathway. This pathway plays a crucial role in neuronal survival, differentiation, and plasticity.

Caption: MAPK/ERK signaling pathway and the modulatory role of xanthene derivatives.

Future Directions and Conclusion

The field of xanthene chemistry continues to be a vibrant and rapidly evolving area of research. Future efforts will likely focus on the development of novel derivatives with enhanced photophysical properties, such as brighter and more photostable NIR probes, and improved therapeutic efficacy with greater target specificity. The exploration of new synthetic methodologies that are more sustainable and allow for greater molecular diversity will also be a key area of investigation.

References

• 1. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide on the Safety and Handling of 9,9-Dimethyl-9H-xanthene-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction and Physicochemical Properties

9,9-Dimethyl-9H-xanthene is an organic compound utilized in research for its fluorescent properties and as a building block in the synthesis of more complex molecules, such as those used in Organic Light Emitting Diodes (OLEDs).[4] The deuterated form, 9,9-Dimethyl-9H-xanthene-d2, is valuable in pharmaceutical research and metabolic studies to investigate the kinetic isotope effect, which can slow down metabolic processes and potentially improve a drug's half-life.[1][2] While deuterated compounds are generally considered non-radioactive and safe for laboratory use, their handling requires adherence to standard safety protocols for chemical reagents.[1]

Table 1: Physicochemical Data of 9,9-Dimethyl-9H-xanthene (Non-deuterated Analogue)

Property	Value	Source
Molecular Formula	C15H14O	[5][6]
Molecular Weight	210.27 g/mol	[5][6]
CAS Number	19814-75-6	[5][6]
Appearance	Off-white solid	[7]
Melting Point	226 - 230 °C	[7]
Flash Point	113 °C (235.4 °F) - closed cup
Storage Class	11 - Combustible Solids

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), there is some discrepancy among suppliers regarding the classification of 9,9-Dimethyl-9H-xanthene. Some sources classify it as not hazardous, while derivatives with additional functional groups are classified as causing skin, eye, and respiratory irritation.[5][6][8] Given the potential for irritation, a conservative approach to handling is recommended.

Table 2: GHS Hazard Information (Based on Analogue and Derivative Data)

Hazard Class	Category	Hazard Statement
Eye Irritation	2	H319: Causes serious eye irritation
Specific target organ toxicity - single exposure	3	H335: May cause respiratory irritation

Note: These classifications are primarily from safety data sheets for a common derivative, (9,9-Dimethyl-9H-xanthene-4,5-diyl)bis(diphenylphosphine), and represent a cautious approach.[8][9]

Personal Protective Equipment (PPE) and Handling

Proper handling and the use of appropriate PPE are essential to minimize exposure and ensure safety.

Engineering Controls

Work should be conducted in a well-ventilated area.[7][8][10] A laboratory fume hood is recommended, especially when handling the powder, to avoid the formation and inhalation of dust and aerosols.[5][8][10] Eyewash stations and safety showers should be readily accessible.[7][11]

Personal Protective Equipment

The following PPE should be worn when handling the compound:

• Eye Protection: Chemical safety glasses or goggles.[10][12]

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Skin and Body Protection: A lab coat is required. Ensure skin is not exposed.

• Respiratory Protection: If working outside a fume hood or if dust generation is likely, a dust respirator should be used.[10][12]

General Handling Hygiene

Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke in the laboratory.[12] Wash hands thoroughly with soap and water after handling the chemical.[7][12]

Storage

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[8] For deuterated compounds, storage under an inert atmosphere like nitrogen or argon can prevent oxidation and contamination.[13] Protection from light by using amber vials is also recommended to prevent photodegradation.[13]

Experimental Protocols

General Protocol for Handling and Weighing

This protocol outlines a standard procedure for safely handling 9,9-Dimethyl-9H-xanthene-d2 in a laboratory setting.

• Preparation:

  • Ensure all necessary PPE is worn correctly.

  • Confirm the work area (fume hood) is clean and uncluttered.

  • Assemble all required equipment (spatulas, weigh boats, vials, solvent).

• Weighing the Compound:

  • Perform all weighing operations within a fume hood or a ventilated balance enclosure to minimize dust exposure.

  • Carefully open the main container.

  • Use a clean spatula to transfer the desired amount of the solid compound to a tared weigh boat or directly into a tared reaction vessel.

  • Avoid generating dust clouds. If dust is generated, allow it to settle before proceeding.[10]

  • Securely close the main container immediately after dispensing.

• Dissolution (if applicable):

  • If preparing a solution, add the chosen solvent to the vessel containing the weighed solid.

  • When using deuterated compounds for applications like NMR or as internal standards, the choice of solvent is critical.[13] Use aprotic solvents where possible to prevent H-D exchange.[13]

  • Ensure the solution is mixed thoroughly until the solid is fully dissolved.

• Cleanup:

  • Carefully clean the spatula and work surfaces.

  • Dispose of any contaminated materials (e.g., weigh boats, gloves) in a designated chemical waste container.

Risk Assessment Workflow

A systematic risk assessment should be performed before starting any new experiment.

Caption: A workflow diagram illustrating the key steps of a laboratory risk assessment process.

Emergency Procedures

First-Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a physician if symptoms persist.[5][8]

• In Case of Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap and plenty of water. Consult a physician if irritation occurs.[5][8]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the eyelids open. Immediately consult a physician.[5][8]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[5]

Accidental Release Measures (Spill Cleanup)

For a minor spill of the solid material:

• Evacuate non-essential personnel from the immediate area.[5]

• Ensure adequate ventilation.

• Wearing appropriate PPE, gently sweep or vacuum up the spilled material.[5][10] Use dry cleanup procedures and avoid generating dust.[10][12]

• Place the collected material into a suitable, sealed, and labeled container for disposal.[5][10]

• Wash the spill area with soap and water once the solid has been removed.[10]

• Prevent the spilled product from entering drains.[5]

Caption: A procedural flowchart for responding to a minor chemical spill in a laboratory setting.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

• Specific Hazards: The compound is a combustible solid. Containers may burn in a fire.[10][12]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) if necessary.[5]

Disposal Considerations

Dispose of the chemical and any contaminated materials in accordance with all applicable local, state, and federal regulations. Do not allow the chemical to enter drains or the environment.[5] Waste should be handled by a licensed professional waste disposal service.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. venable.com [venable.com]
• 3. salamandra.net [salamandra.net]
• 4. chemimpex.com [chemimpex.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 9,9-Dimethylxanthene | C15H14O | CID 606997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.ca [fishersci.ca]
• 8. echemi.com [echemi.com]
• 9. 1,1'-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis(1,1-diphenylphosphine) | C39H32OP2 | CID 636044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. fishersci.com [fishersci.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 13. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 9,9-Dimethyl-9H-xanthene-d2 in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid chromatography-mass spectrometry (LC-MS) is a powerful analytical technique renowned for its high sensitivity and selectivity in quantifying analytes in complex matrices. The accuracy and precision of LC-MS-based quantification are significantly enhanced by the use of internal standards. Among these, stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are considered the gold standard. These standards exhibit nearly identical chemical and physical properties to the analyte of interest, leading to co-elution during chromatography and similar ionization behavior in the mass spectrometer. This allows for effective correction of variations arising from sample preparation, matrix effects, and instrument response, ensuring reliable and reproducible results.

This document provides detailed application notes and protocols for the use of 9,9-Dimethyl-9H-xanthene-d2 as a representative deuterated internal standard in LC-MS applications. While specific published applications for this particular compound are not widely documented, the principles and protocols outlined here are based on established methodologies for using deuterated internal standards in quantitative analysis and serve as a practical guide for researchers.

Principle of Application: Internal Standard for a Hypothetical Analyte "Xanthenol"

For the purpose of this application note, we will consider the use of 9,9-Dimethyl-9H-xanthene-d2 as an internal standard for the quantification of a hypothetical structurally related analyte, "Xanthenol," in human plasma. Xanthenol is a fictional small molecule drug candidate with a xanthene core, being investigated for its therapeutic properties. Accurate measurement of its concentration in plasma is crucial for pharmacokinetic and pharmacodynamic studies during drug development.

The workflow involves adding a known concentration of 9,9-Dimethyl-9H-xanthene-d2 to plasma samples containing unknown concentrations of Xanthenol. Both compounds are then extracted and analyzed by LC-MS/MS. The ratio of the peak area of Xanthenol to the peak area of 9,9-Dimethyl-9H-xanthene-d2 is used to construct a calibration curve and determine the concentration of Xanthenol in the samples.

Experimental Protocols

1. Sample Preparation: Protein Precipitation

This protocol describes the extraction of Xanthenol and the internal standard from human plasma.

• Materials:

  • Human plasma samples

  • Xanthenol stock solution (1 mg/mL in methanol)

  • 9,9-Dimethyl-9H-xanthene-d2 internal standard (IS) working solution (100 ng/mL in methanol)

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Water, LC-MS grade

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Microcentrifuge

• Procedure:

  • Prepare calibration standards and quality control (QC) samples by spiking appropriate amounts of Xanthenol stock solution into blank human plasma.

  • Pipette 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the 9,9-Dimethyl-9H-xanthene-d2 IS working solution (100 ng/mL) to each tube, except for the blank plasma used to assess matrix interference.

  • Vortex briefly to mix.

  • Add 300 µL of ice-cold acetonitrile to each tube to precipitate plasma proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

  • Vortex to ensure complete dissolution.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• LC Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient:

    • 0-0.5 min: 30% B

    • 0.5-3.0 min: 30% to 95% B

    • 3.0-4.0 min: Hold at 95% B

    • 4.0-4.1 min: 95% to 30% B

    • 4.1-5.0 min: Hold at 30% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Ion Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Desolvation Gas Flow: 800 L/hr

    • Cone Gas Flow: 50 L/hr

  • MRM Transitions (Hypothetical):

    • Xanthenol: Precursor ion (Q1) m/z 227.1 → Product ion (Q3) m/z 181.1, Collision Energy: 20 eV

    • 9,9-Dimethyl-9H-xanthene-d2 (IS): Precursor ion (Q1) m/z 213.1 → Product ion (Q3) m/z 167.1, Collision Energy: 22 eV

Data Presentation

The following tables summarize the hypothetical quantitative data for the analysis of Xanthenol using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard.

Table 1: Calibration Curve for Xanthenol in Human Plasma

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean ± SD, n=3)	% Accuracy
1	0.025 ± 0.002	102.5
5	0.128 ± 0.009	101.2
10	0.255 ± 0.015	100.8
50	1.265 ± 0.071	99.6
100	2.530 ± 0.132	100.4
500	12.580 ± 0.551	99.1
1000	25.150 ± 1.102	98.7
Linear Range:	1 - 1000 ng/mL
Regression Equation:	y = 0.0251x + 0.0015
Correlation Coefficient (r²):	0.9992

Table 2: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	% Accuracy	Intra-day Precision (%CV)
LLOQ	1	1.03	103.0	8.5
Low QC	3	2.95	98.3	6.2
Mid QC	75	76.8	102.4	4.8
High QC	750	740.2	98.7	5.5

Visualizations

Diagram 1: Experimental Workflow for Xanthenol Quantification

Caption: Workflow for the quantification of Xanthenol in plasma.

Diagram 2: Hypothetical Signaling Pathway of Xanthenol

Caption: Hypothetical signaling cascade initiated by Xanthenol.

Application Notes and Protocols for 9,9-Dimethyl-9H-xanthene-d2 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analytical chemistry, particularly within the pharmaceutical and life sciences sectors, the accuracy and precision of measurements are paramount. The use of internal standards is a fundamental practice to control for variability during sample preparation and analysis. Among the various types of internal standards, stable isotope-labeled (SIL) compounds, such as 9,9-Dimethyl-9H-xanthene-d2, are considered the gold standard for mass spectrometry-based quantification.[1]

9,9-Dimethyl-9H-xanthene-d2 is the deuterium-labeled analog of 9,9-Dimethyl-9H-xanthene.[2] Its chemical and physical properties are nearly identical to the unlabeled compound, allowing it to co-elute during chromatographic separation and exhibit similar ionization behavior in the mass spectrometer. The key difference is its increased mass due to the deuterium (B1214612) atoms, which enables the mass spectrometer to distinguish it from the analyte of interest. This application note provides detailed protocols and performance data for the use of 9,9-Dimethyl-9H-xanthene-d2 as an internal standard in a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of a representative analyte in a biological matrix. This compound can be used as a tracer or as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[2]

Principle of Internal Standardization

The fundamental principle of using an internal standard is to add a known quantity of a compound that is chemically and physically similar to the analyte to all samples, calibrators, and quality control samples. The ratio of the analytical signal of the analyte to the signal of the internal standard is then used for quantification. This ratio corrects for variations in sample extraction, injection volume, and instrument response. The use of a deuterated internal standard is particularly advantageous as it closely mimics the behavior of the analyte throughout the analytical process, leading to enhanced accuracy and precision.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Experimental Protocols

This section details a representative LC-MS/MS method for the quantification of an aromatic therapeutic drug (Analyte X) in human plasma using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard.

Materials and Reagents

• Analytes and Internal Standard:

  • Analyte X (e.g., a small molecule drug with a xanthene-like core structure)

  • 9,9-Dimethyl-9H-xanthene-d2 (Internal Standard, IS)

• Solvents and Chemicals:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Human plasma (drug-free)

Instrumentation

• Liquid Chromatograph: High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Preparation of Stock and Working Solutions

• Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Analyte X in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 9,9-Dimethyl-9H-xanthene-d2 in 1 mL of methanol.

• Analyte X Working Solutions: Prepare serial dilutions of the Analyte X stock solution with 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

Sample Preparation Protocol

• Pipette 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the appropriate Analyte X working solution (or blank solvent for blank samples).

• Add 200 µL of the internal standard working solution (100 ng/mL in acetonitrile) to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, then re-equilibrate.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Analyte X: To be determined based on the specific analyte.

    • 9,9-Dimethyl-9H-xanthene-d2: Precursor ion (m/z) -> Product ion (m/z) (To be optimized, e.g., [M+H]+)

Data Presentation

The following tables present representative quantitative data from a method validation study using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard.

Table 1: Calibration Curve for Analyte X in Human Plasma

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	50,100	0.030
5	7,650	50,500	0.151
10	15,300	50,200	0.305
50	75,800	49,900	1.519
100	151,200	50,300	3.006
500	755,000	50,100	15.070
1000	1,510,000	50,200	30.080

• Linearity: The calibration curve was linear over the concentration range of 1-1000 ng/mL with a correlation coefficient (r²) > 0.99.

Table 2: Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%RSD)
LLOQ	1	0.98	98.0	8.5
Low QC	3	2.95	98.3	6.2
Mid QC	80	81.2	101.5	4.1
High QC	800	790.4	98.8	3.5

• LLOQ: Lower Limit of Quantification

• RSD: Relative Standard Deviation

Visualization of Key Concepts

Caption: Logical relationship for internal standard-based quantification.

Conclusion

9,9-Dimethyl-9H-xanthene-d2 serves as an excellent internal standard for the quantitative analysis of structurally similar aromatic compounds in complex biological matrices. Its use in LC-MS/MS methods, as demonstrated in the representative protocol, can significantly improve the accuracy, precision, and robustness of the assay. The data presented herein, though illustrative, highlights the performance characteristics expected from a well-validated method employing a high-quality, stable isotope-labeled internal standard. Researchers, scientists, and drug development professionals can confidently incorporate 9,9-Dimethyl-9H-xanthene-d2 into their analytical workflows to ensure the generation of reliable and high-quality quantitative data.

References

• 1. texilajournal.com [texilajournal.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative Analysis of a Xanthene-Based Analyte using 9,9-Dimethyl-9H-xanthene-d2 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative analysis by mass spectrometry is a cornerstone of drug development, clinical diagnostics, and environmental monitoring. The accuracy and reliability of these measurements are significantly enhanced by the use of internal standards. An ideal internal standard co-elutes with the analyte of interest and experiences similar matrix effects during sample preparation and ionization. Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard because their physicochemical properties are nearly identical to those of the analyte.[1] This application note details a protocol for the quantitative analysis of a hypothetical xanthene-based analyte using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

9,9-Dimethyl-9H-xanthene-d2 serves as an excellent internal standard for the quantification of structurally similar compounds. Its deuterium (B1214612) labels provide a mass shift that allows for its distinction from the unlabeled analyte by the mass spectrometer, without significantly altering its chromatographic retention time.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful technique for highly accurate quantitative analysis. A known amount of an isotopically labeled version of the analyte (the internal standard) is added to the sample at the beginning of the sample preparation process. The ratio of the mass spectrometric signal of the analyte to that of the internal standard is then measured. Because the analyte and the internal standard behave almost identically during extraction, chromatography, and ionization, any sample loss or variation in instrument response will affect both compounds equally. This allows for the precise calculation of the analyte concentration based on the measured signal ratio.

Experimental Protocol

This protocol describes a method for the quantitative analysis of a hypothetical xanthene-based analyte, "Xanthene-Analyte," in human plasma using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard.

1. Materials and Reagents

• Xanthene-Analyte reference standard

• 9,9-Dimethyl-9H-xanthene-d2 (Internal Standard, IS)

• Human plasma (with anticoagulant, e.g., K2-EDTA)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the Xanthene-Analyte reference standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 9,9-Dimethyl-9H-xanthene-d2 in methanol.

• Analyte Working Solutions: Prepare serial dilutions of the Analyte Stock Solution with 50:50 (v/v) methanol:water to create working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Internal Standard Stock Solution with acetonitrile.

3. Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for calibration standards, QCs, and unknown samples.

• Pipette 50 µL of human plasma into the appropriate tubes.

• For calibration and QC samples, spike with the corresponding Analyte Working Solution. For unknown samples, add 50:50 (v/v) methanol:water.

• Add 200 µL of the Internal Standard Working Solution (100 ng/mL in acetonitrile) to all tubes.

• Vortex mix for 30 seconds to precipitate plasma proteins.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Condition
LC System	A standard UHPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40 °C
Gradient	10% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 10% B and re-equilibrate for 1 minute.

Mass Spectrometry (MS/MS) Conditions:

Parameter	Condition
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Gas Flow Rates	Optimized for the specific instrument
MRM Transitions	Xanthene-Analyte: [M+H]+ → fragment ion (Hypothetical: 251 → 195) 9,9-Dimethyl-9H-xanthene-d2 (IS): [M+H]+ → fragment ion (Hypothetical: 213 → 183)

Data Presentation

The following table summarizes the expected performance characteristics of the described quantitative method.

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15% of the nominal value
Matrix Effect	Compensated by the internal standard
Recovery	Consistent and reproducible

Visualizations

Experimental Workflow Diagram

Caption: Workflow for quantitative analysis using an internal standard.

Signaling Pathway Diagram

9,9-Dimethyl-9H-xanthene-d2 is an analytical internal standard and is not involved in biological signaling pathways. Therefore, a signaling pathway diagram is not applicable.

References

• 1. researchgate.net [researchgate.net]

Applications of Deuterated Standards in Mass Spectrometry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis by mass spectrometry, particularly within complex biological matrices, achieving accuracy and precision is paramount. Deuterated internal standards, a cornerstone of the isotope dilution mass spectrometry (IDMS) technique, have emerged as the gold standard for reliable quantification.[1][2] These standards are chemically identical to the analyte of interest, with the key distinction being the substitution of one or more hydrogen atoms with its stable isotope, deuterium (B1214612) (²H).[2] This subtle mass difference allows for their differentiation by the mass spectrometer.[2]

The fundamental principle lies in the addition of a known quantity of the deuterated standard to the sample at an early stage of the analytical workflow.[1] Because the deuterated standard possesses nearly identical physicochemical properties to the analyte, it experiences the same variations during sample preparation, chromatography, and ionization.[1][2] Consequently, by measuring the ratio of the native analyte to the deuterated standard, any analytical variability can be effectively normalized, leading to highly accurate and precise quantification.[1][3]

Key Advantages of Deuterated Standards

The use of deuterated internal standards offers significant advantages over other types of internal standards, such as structural analogs:

• Correction for Matrix Effects: Biological samples like plasma and urine are complex mixtures that can interfere with the ionization of the target analyte, a phenomenon known as matrix effect. Since the deuterated standard co-elutes and has the same chemical properties as the analyte, it experiences the same degree of ion suppression or enhancement, allowing for accurate correction.[3][4]

• Compensation for Sample Preparation Variability: Losses of the analyte can occur during various sample preparation steps, including protein precipitation, liquid-liquid extraction, or solid-phase extraction. By introducing the deuterated standard at the beginning of this process, any losses will affect both the analyte and the standard proportionally, preserving the accuracy of the analyte-to-internal standard ratio.[3]

• Improved Assay Robustness and Reliability: By minimizing variability from multiple sources, deuterated standards contribute to the development of more robust and reliable bioanalytical methods.[3] This is a critical factor in regulated environments, with regulatory bodies like the European Medicines Agency (EMA) noting that over 90% of submitted bioanalytical method validations utilize stable isotope-labeled internal standards.[3][5]

• Enhanced Accuracy and Precision: The ability to correct for various sources of error results in a significant improvement in the accuracy and precision of quantitative data, which is crucial for making informed decisions in drug development and clinical research.[3][6]

Applications in Drug Development and Clinical Research

Deuterated standards are indispensable in numerous areas of research and development:

• Pharmacokinetic (PK) Studies: In drug metabolism and pharmacokinetic (DMPK) studies, deuterated standards are used to precisely quantify the concentration of a parent drug and its metabolites in biological fluids over time. This data is essential for understanding a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[1][4]

• Therapeutic Drug Monitoring (TDM): For drugs with a narrow therapeutic index, such as immunosuppressants, accurate measurement of their concentration in a patient's blood is critical for optimizing dosage and preventing toxicity or rejection of a transplanted organ.[7] Deuterated standards are routinely used in LC-MS/MS assays for the TDM of drugs like cyclosporine A, tacrolimus, sirolimus, and mycophenolic acid.[7]

• Biomarker Quantification: Deuterated standards are employed for the accurate quantification of endogenous biomarkers in clinical diagnostics. For example, they are used in the measurement of vitamin D metabolites in serum for the diagnosis of bone metabolism-related diseases.[8]

• Metabolomics: In metabolomics research, deuterated standards are crucial for the quantitative analysis of endogenous metabolites to understand disease pathways and identify potential biomarkers.[2][9]

• Environmental Analysis: The precision offered by deuterated standards is valuable for the measurement of pollutants and contaminants in environmental samples, such as soil and water.[2][4]

Quantitative Data Summary

The use of deuterated internal standards consistently leads to improved assay performance. The following tables summarize quantitative data from various applications.

Table 1: Comparison of Assay Precision with Analog vs. Deuterated Internal Standard for Sirolimus [6]

Internal Standard Type	Coefficient of Variation (CV)
Analog Internal Standard	7.6% - 9.7%
Deuterated Internal Standard	2.7% - 5.7%

Table 2: Improvement in Assay Bias with a Deuterated Internal Standard for Kahalalide F [6]

Internal Standard Type	Mean Bias
Analog Internal Standard	96.8%
Deuterated Internal Standard	100.3%

Table 3: Typical Performance Characteristics of a Validated LC-MS/MS Method for Tamoxifen and its Metabolites using a Deuterated Internal Standard [10]

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Within-run Precision (%CV)	Between-run Precision (%CV)	Accuracy (%Bias)
Tamoxifen	1 - 500	1	< 5%	< 6%	-2.5% to 3.0%
Endoxifen	0.5 - 250	0.5	< 7%	< 8%	-4.0% to 5.5%
4-Hydroxytamoxifen	0.5 - 250	0.5	< 6%	< 7%	-3.5% to 4.0%

Experimental Protocols

The following sections provide detailed methodologies for the quantitative analysis of a target analyte in a biological matrix using a deuterated internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol 1: General Quantitative Analysis using Protein Precipitation

This protocol outlines a general procedure for the quantification of a small molecule drug in plasma.

1. Materials and Reagents

• Analyte reference standard

• Deuterated internal standard (with high isotopic purity)

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid (or other suitable mobile phase modifier)

• Blank biological matrix (e.g., human plasma)

• Zinc sulfate (B86663) solution (for some applications)[7]

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

• Analytical Balance

• Centrifuge

• Vortex Mixer

• Nitrogen Evaporation System

3. Standard and Sample Preparation

• Analyte Stock Solution: Accurately weigh and dissolve the analyte reference standard in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration.

• Internal Standard Stock Solution: Prepare a stock solution of the deuterated internal standard in a similar manner.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution. These will be used to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a fixed concentration. This solution will be added to all calibration standards, quality control (QC) samples, and unknown samples.[1]

• Calibration Standards: Spike the appropriate analyte working solutions into blank biological matrix to create a set of at least 6-8 calibration standards at different concentrations.[1]

• QC Samples: Prepare at least three levels of QC samples (low, medium, and high concentrations) in the same manner as the calibration standards.[1]

4. Sample Extraction (Protein Precipitation)

• Aliquot a specific volume (e.g., 100 µL) of each calibration standard, QC sample, and unknown sample into a microcentrifuge tube.

• Add a precise volume of the Internal Standard Spiking Solution to each tube.

• Vortex briefly to mix.

• Add 3 volumes (e.g., 300 µL) of cold acetonitrile (or methanol) containing 0.1% formic acid to precipitate the proteins.

• Vortex vigorously for 1-2 minutes.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.[6]

• (Optional) Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute in the mobile phase starting conditions.

5. LC-MS/MS Analysis

• Chromatographic System: An HPLC or UHPLC system.

• Chromatographic Column: A column with appropriate chemistry (e.g., C18) and dimensions for the analyte of interest.

• Mobile Phases: Typically a two-component system, such as:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid

• Gradient Elution: Develop a gradient elution program to achieve good chromatographic separation of the analyte and internal standard from matrix components.

• Mass Spectrometer: A tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI) is commonly used.

• MRM Transitions: Optimize the precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

6. Data Analysis

• Integrate the peak areas for both the analyte and the deuterated internal standard.

• Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each sample.

• Perform a linear regression (typically with a 1/x or 1/x² weighting) of the response ratios of the calibration standards against their known concentrations to generate a calibration curve.[1]

• Determine the concentration of the analyte in the unknown samples and QC samples by interpolating their response ratios from the calibration curve.[1][6]

Visualizations

Experimental Workflow

Caption: General experimental workflow for bioanalysis using deuterated internal standards.

Correction for Analytical Variability

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. benchchem.com [benchchem.com]
• 7. texilajournal.com [texilajournal.com]
• 8. mdpi.com [mdpi.com]
• 9. Deuterated Amino Acid Standard Mixture SMB00917 Sigma-Aldrich [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for 9,9-Dimethyl-9H-xanthene-d2

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 9,9-Dimethyl-9H-xanthene-d2, a deuterated form of 9,9-Dimethyl-9H-xanthene. The primary applications covered are its use as an internal standard in quantitative mass spectrometry-based assays and as a tracer in metabolic stability studies.

Introduction

9,9-Dimethyl-9H-xanthene-d2 is a stable isotope-labeled compound that serves as an invaluable tool in analytical and metabolic research.[1] The replacement of two hydrogen atoms with deuterium (B1214612) provides a distinct mass shift, allowing for its differentiation from the unlabeled analog by mass spectrometry, while maintaining nearly identical physicochemical properties. This makes it an ideal internal standard for precise and accurate quantification and a useful tracer for investigating metabolic pathways.[2][3][4]

The core principle behind its utility as an internal standard lies in isotope dilution mass spectrometry (IDMS).[1][3] By adding a known amount of the deuterated standard to a sample, it can correct for variability during sample preparation, chromatography, and ionization.[1][2][3] In metabolic studies, the stronger carbon-deuterium bond can lead to a slower rate of metabolism at the site of deuteration, a phenomenon known as the kinetic isotope effect (KIE).[5][6] This allows for the assessment of metabolic stability and the identification of metabolic hotspots in a parent molecule.[6][7]

Application 1: Internal Standard for Quantitative Analysis

9,9-Dimethyl-9H-xanthene-d2 is an excellent internal standard for the quantification of 9,9-Dimethyl-9H-xanthene and its analogs in various matrices, such as plasma, urine, and tissue homogenates. Its use significantly improves the accuracy and precision of analytical methods by accounting for sample loss during extraction and variations in instrument response.[3][4]

Quantitative Data Summary

The following table summarizes typical performance data for a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay for an analyte when using a deuterated internal standard like 9,9-Dimethyl-9H-xanthene-d2.

Parameter	Value	Description
Calibration Curve
Linearity (r²)	> 0.995	Indicates a strong linear relationship between concentration and response.
Range	1 - 1000 ng/mL	The concentration range over which the method is accurate and precise.
Quality Control (QC) Samples
Lower Limit of Quantification (LLOQ)	1 ng/mL	The lowest concentration that can be quantified with acceptable accuracy and precision.
LLOQ Accuracy	85 - 115%	The closeness of the measured concentration to the true concentration at the LLOQ.
LLOQ Precision (%CV)	< 20%	The degree of scatter of measurements at the LLOQ.
Low QC (3 ng/mL) Accuracy	85 - 115%	Accuracy for a low concentration QC sample.
Low QC (3 ng/mL) Precision (%CV)	< 15%	Precision for a low concentration QC sample.
Mid QC (100 ng/mL) Accuracy	85 - 115%	Accuracy for a medium concentration QC sample.
Mid QC (100 ng/mL) Precision (%CV)	< 15%	Precision for a medium concentration QC sample.
High QC (800 ng/mL) Accuracy	85 - 115%	Accuracy for a high concentration QC sample.
High QC (800 ng/mL) Precision (%CV)	< 15%	Precision for a high concentration QC sample.
Recovery
Extraction Recovery	> 85%	The percentage of the analyte recovered from the sample matrix during extraction.
Matrix Effect	90 - 110%	The effect of co-eluting matrix components on the ionization of the analyte.

Experimental Protocol: Quantitative Analysis of a Target Analyte in Human Plasma using 9,9-Dimethyl-9H-xanthene-d2 as an Internal Standard by LC-MS/MS

This protocol outlines the steps for quantifying a hypothetical analyte, "Compound X" (structurally similar to 9,9-Dimethyl-9H-xanthene), in human plasma.

1. Materials and Reagents

• Compound X reference standard

• 9,9-Dimethyl-9H-xanthene-d2 (Internal Standard, IS)

• Human plasma (blank)

• HPLC-grade acetonitrile (B52724), methanol, and water

• Formic acid

• Protein precipitation plates or microcentrifuge tubes

• HPLC system coupled to a tandem mass spectrometer

2. Preparation of Solutions

• Compound X Stock Solution (1 mg/mL): Accurately weigh and dissolve Compound X in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 9,9-Dimethyl-9H-xanthene-d2 in methanol.

• Compound X Working Solutions: Prepare serial dilutions of the Compound X stock solution in 50:50 methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution in acetonitrile. This will be the protein precipitation solvent.

3. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma (blank, calibration standard, QC, or unknown sample) in a microcentrifuge tube, add 150 µL of the Internal Standard Working Solution (in acetonitrile).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube or 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC Conditions (Example):

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 3 minutes

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) transitions:

    • Compound X: Q1/Q3 (e.g., m/z 211.1 -> 165.1)

    • 9,9-Dimethyl-9H-xanthene-d2 (IS): Q1/Q3 (e.g., m/z 213.1 -> 167.1)

  • Optimize collision energy and other source parameters for both analyte and IS.

5. Data Analysis

• Integrate the chromatographic peaks for both the analyte and the IS.

• Calculate the peak area ratio (Analyte Peak Area / IS Peak Area) for all samples.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a linear regression model.

• Determine the concentration of Compound X in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for quantitative analysis using an internal standard.

Application 2: Tracer for Metabolic Stability Studies

Deuteration at a metabolically labile position can slow down the rate of enzymatic metabolism due to the kinetic isotope effect (KIE).[5][6] By comparing the metabolic rate of 9,9-Dimethyl-9H-xanthene with its deuterated analog, 9,9-Dimethyl-9H-xanthene-d2, researchers can assess the metabolic stability and identify sites of metabolism.[7][8]

Experimental Protocol: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

This protocol describes a method to assess the metabolic stability of a compound by monitoring its disappearance over time when incubated with HLMs. A parallel experiment with the deuterated analog can reveal the KIE.

1. Materials and Reagents

• 9,9-Dimethyl-9H-xanthene

• 9,9-Dimethyl-9H-xanthene-d2

• Human Liver Microsomes (HLM), pooled

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ice-cold, for quenching)

• An internal standard for quenching/extraction (can be a different deuterated compound not related to the analyte)

2. Incubation Procedure

• Prepare a stock solution of the test compound (either the non-deuterated or deuterated form) in a minimal amount of organic solvent (e.g., DMSO) and dilute it in phosphate buffer to the final desired concentration (e.g., 1 µM).

• In a microcentrifuge tube, pre-warm a mixture of HLM (final concentration e.g., 0.5 mg/mL) and the test compound in phosphate buffer at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with the internal standard.

• Vortex and centrifuge to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to determine the remaining concentration of the test compound.

3. Data Analysis

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• Determine the slope of the linear portion of the curve (k).

• Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

• Compare the t½ of 9,9-Dimethyl-9H-xanthene with that of 9,9-Dimethyl-9H-xanthene-d2 to determine the kinetic isotope effect.

Caption: The Kinetic Isotope Effect in metabolic stability studies.

Synthesis Protocol: Conceptual Synthesis of 9,9-Dimethyl-9H-xanthene-d2

1. Materials and Reagents

• Diphenyl ether

• n-Butyllithium (n-BuLi) in hexanes

• Acetone-d6 (B32918)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

2. Reaction Procedure

• In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve diphenyl ether in anhydrous THF.

• Cool the solution to -78°C in a dry ice/acetone (B3395972) bath.

• Slowly add n-butyllithium (2.2 equivalents) dropwise while maintaining the temperature at -78°C.

• Stir the reaction mixture at -78°C for 2 hours, then allow it to warm to 0°C and stir for an additional 3 hours.

• Cool the reaction mixture back to -78°C and slowly add a solution of acetone-d6 (1.1 equivalents) in anhydrous THF.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 9,9-Dimethyl-9H-xanthene-d2.

12. Characterization

• Confirm the structure and deuterium incorporation using ¹H NMR, ¹³C NMR, and mass spectrometry.

This document provides a comprehensive overview and practical guidance for the utilization of 9,9-Dimethyl-9H-xanthene-d2 in a research setting. Proper implementation of these protocols will contribute to the generation of high-quality, reliable data in quantitative analysis and metabolic studies.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic Stability of the Demyelination Positron Emission Tomography Tracer [18F]3-Fluoro-4-Aminopyridine and Identification of Its Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 9,9-DIMETHYL-9H-XANTHENE synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: 9,9-Dimethyl-9H-xanthene-d2 in Metabolic Stability Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In drug discovery and development, optimizing the metabolic stability of lead compounds is a critical step to ensure favorable pharmacokinetic properties, such as a longer half-life and improved oral bioavailability. One established strategy to enhance metabolic stability is selective deuteration of metabolically labile positions within a molecule. The replacement of hydrogen with its stable isotope, deuterium, results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This increased bond strength can slow the rate of metabolic cleavage by cytochrome P450 (CYP) enzymes, a phenomenon known as the kinetic isotope effect (KIE).[1][2]

The 9,9-dimethyl-9H-xanthene moiety is a common scaffold in medicinal chemistry. The methyl groups at the C9 position can be susceptible to oxidative metabolism. This application note describes the use of 9,9-Dimethyl-9H-xanthene-d2, a deuterated analog of 9,9-Dimethyl-9H-xanthene, in metabolic stability studies. The focus is on in vitro methods to assess its metabolic fate and to quantify the impact of deuteration on its stability.

Principle of Metabolic Stability Enhancement by Deuteration

The primary mechanism by which deuteration enhances metabolic stability is the kinetic isotope effect. Cytochrome P450 enzymes, the major family of enzymes responsible for phase I drug metabolism, often catalyze the oxidation of C-H bonds.[3][4] The rate-limiting step in many of these reactions is the abstraction of a hydrogen atom. Due to the greater mass of deuterium, the C-D bond has a lower vibrational frequency and a stronger bond energy than a C-H bond. Consequently, more energy is required to break a C-D bond, leading to a slower rate of metabolism at the deuterated site.[1][2] This can lead to a longer half-life (t½) and reduced intrinsic clearance (CLint) of the deuterated compound compared to its non-deuterated counterpart.

Illustrative Data Presentation

The following table summarizes hypothetical comparative in vitro metabolic stability data for 9,9-Dimethyl-9H-xanthene and its deuterated analog, 9,9-Dimethyl-9H-xanthene-d2, in human liver microsomes. This data is for illustrative purposes to demonstrate the potential impact of deuteration.

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
9,9-Dimethyl-9H-xanthene	25	27.7
9,9-Dimethyl-9H-xanthene-d2	75	9.2

This is illustrative data and does not represent actual experimental results.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assessment in Human Liver Microsomes

This protocol describes a typical procedure to determine the metabolic stability of a test compound using human liver microsomes.

Materials:

• 9,9-Dimethyl-9H-xanthene and 9,9-Dimethyl-9H-xanthene-d2

• Human Liver Microsomes (pooled)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• Acetonitrile (B52724) (ACN) with an internal standard (e.g., a structurally similar but chromatographically distinct compound)

• Control compounds (e.g., a high clearance compound like verapamil (B1683045) and a low clearance compound like warfarin)

• 96-well plates

• Incubator shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation of Stock Solutions: Prepare 10 mM stock solutions of the test compounds and control compounds in DMSO.

• Preparation of Working Solutions: Dilute the stock solutions to a working concentration of 100 µM in a mixture of acetonitrile and water.

• Incubation Mixture Preparation: In a 96-well plate, prepare the incubation mixture containing human liver microsomes (final concentration 0.5 mg/mL) and phosphate buffer. Pre-warm the plate at 37°C for 10 minutes.

• Initiation of Reaction: Add the test compound working solution to the incubation mixture to a final concentration of 1 µM. To initiate the metabolic reaction, add the pre-warmed NADPH regenerating system.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the incubation mixture.

• Reaction Quenching: Immediately quench the reaction by adding the aliquot to a well of a new 96-well plate containing ice-cold acetonitrile with the internal standard.

• Protein Precipitation: Centrifuge the plate to precipitate the microsomal proteins.

• Sample Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to determine the remaining parent compound concentration at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line represents the elimination rate constant (k). Calculate the half-life (t½) using the formula: t½ = 0.693 / k. Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (microsomal protein concentration).

Protocol 2: Cytochrome P450 Isoform Mapping

This protocol helps to identify which specific CYP enzymes are responsible for the metabolism of the compound.

Materials:

• Recombinant human CYP isoenzymes (e.g., CYP3A4, CYP2D6, CYP2C9, etc.)

• Selective CYP inhibitors (e.g., ketoconazole (B1673606) for CYP3A4, quinidine (B1679956) for CYP2D6, etc.)

• Other materials as listed in Protocol 1.

Procedure:

• Incubation with Recombinant CYPs: Perform the metabolic stability assay as described in Protocol 1, but replace the human liver microsomes with individual recombinant human CYP isoenzymes.

• Incubation with Selective Inhibitors: Perform the metabolic stability assay with human liver microsomes as in Protocol 1. In parallel incubations, include a known selective inhibitor for each major CYP isoform.

• Analysis: Compare the rate of metabolism in the presence and absence of the inhibitors. A significant reduction in metabolism in the presence of a specific inhibitor indicates the involvement of that CYP isoform.

Visualizations

References

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Deuterium Isotope Effects in Cytochrome P450 Oxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mttlab.eu [mttlab.eu]
• 4. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sample Preparation with 9,9-Dimethyl-9H-xanthene-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

9,9-Dimethyl-9H-xanthene-d2 is a deuterated analog of 9,9-Dimethyl-9H-xanthene, designed for use as an internal standard in quantitative analytical methodologies. Its application is particularly relevant in chromatography-mass spectrometry techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The incorporation of deuterium (B1214612) atoms provides a mass shift from its non-labeled counterpart, allowing for its distinct detection by a mass spectrometer while maintaining nearly identical chemical and physical properties to the analyte of interest. This ensures that the internal standard behaves similarly to the analyte during sample extraction, derivatization, and chromatographic separation, thereby enabling accurate quantification by correcting for analyte losses and variations in instrument response.

While specific application notes detailing the use of 9,9-Dimethyl-9H-xanthene-d2 for the analysis of particular compounds are not widely published, this document provides a generalized framework and protocols for its application as an internal standard in sample preparation and analysis. The methodologies described herein are based on established principles of analytical chemistry and are intended to serve as a guide for researchers to develop and validate their own specific applications.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of a stable isotope-labeled internal standard, such as 9,9-Dimethyl-9H-xanthene-d2, is a cornerstone of Isotope Dilution Mass Spectrometry (IDMS). This technique is considered a gold standard for quantitative analysis due to its high precision and accuracy. The fundamental principle lies in the addition of a known amount of the isotopically labeled standard to the sample at the earliest stage of the sample preparation process.

The analyte and the internal standard are assumed to reach equilibrium within the sample matrix and subsequently behave identically during all sample workup steps (e.g., extraction, cleanup, derivatization) and analysis. Any loss of the analyte during sample processing will be accompanied by a proportional loss of the internal standard. The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratio. The concentration of the analyte is then determined by comparing the ratio of the analyte's signal to the internal standard's signal against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Generalized Experimental Protocols

The following are generalized protocols for the use of 9,9-Dimethyl-9H-xanthene-d2 as an internal standard for the quantification of a hypothetical non-labeled analyte (9,9-Dimethyl-9H-xanthene or a structurally similar compound) in a sample matrix. It is crucial to note that these protocols are templates and must be optimized and validated for the specific analyte and matrix of interest.

Protocol 1: General Workflow for LC-MS Analysis

This protocol outlines a general procedure for the extraction of a target analyte from a liquid matrix (e.g., plasma, serum, water) using liquid-liquid extraction (LLE).

Materials:

• 9,9-Dimethyl-9H-xanthene-d2 internal standard stock solution (e.g., 1 mg/mL in methanol)

• Working internal standard solution (prepared by diluting the stock solution to a suitable concentration, e.g., 1 µg/mL in methanol)

• Analyte standard stock solution and working standards for calibration curve

• Sample matrix (e.g., plasma, water)

• Extraction solvent (e.g., ethyl acetate, methyl tert-butyl ether)

• Reconstitution solvent (e.g., mobile phase)

• Vortex mixer, centrifuge, evaporator

Procedure:

• Sample Spiking: To 100 µL of the sample (calibration standard, quality control sample, or unknown sample) in a microcentrifuge tube, add 10 µL of the working internal standard solution of 9,9-Dimethyl-9H-xanthene-d2.

• Vortex: Briefly vortex the mixture to ensure homogeneity.

• Protein Precipitation (for biological matrices): Add 300 µL of a protein precipitation solvent (e.g., acetonitrile (B52724) or methanol). Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Liquid-Liquid Extraction: Transfer the supernatant to a clean tube. Add 1 mL of the extraction solvent (e.g., ethyl acetate).

• Vortex: Vortex vigorously for 2 minutes to facilitate the extraction of the analyte and internal standard into the organic phase.

• Centrifugation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Evaporation: Carefully transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solvent.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.

Protocol 2: General Workflow for GC-MS Analysis

This protocol describes a general procedure for the extraction and derivatization (if necessary) of a target analyte from a solid or semi-solid matrix (e.g., soil, tissue) for GC-MS analysis.

Materials:

• 9,9-Dimethyl-9H-xanthene-d2 internal standard stock solution and working solution

• Analyte standard stock solution and working standards

• Sample matrix (homogenized)

• Extraction solvent (e.g., hexane:acetone mixture)

• Derivatization agent (if required for the analyte, e.g., BSTFA with 1% TMCS)

• Anhydrous sodium sulfate (B86663)

• Ultrasonic bath, centrifuge, evaporator

Procedure:

• Sample Weighing and Spiking: Weigh 1 g of the homogenized sample into a glass centrifuge tube. Add a known amount of the 9,9-Dimethyl-9H-xanthene-d2 working internal standard solution.

• Extraction: Add 5 mL of the extraction solvent.

• Ultrasonication: Sonicate the sample in an ultrasonic bath for 15 minutes.

• Centrifugation: Centrifuge at 3,000 x g for 10 minutes.

• Solvent Transfer: Decant the supernatant into a clean tube.

• Repeat Extraction: Repeat the extraction (steps 2-5) two more times, combining the supernatants.

• Drying: Pass the combined extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the extract to a volume of approximately 1 mL under a gentle stream of nitrogen.

• Derivatization (if necessary): If the analyte is not volatile or has poor chromatographic properties, a derivatization step may be required. Add the derivatization agent (e.g., 50 µL of BSTFA) and heat at 70°C for 30 minutes.

• Final Volume Adjustment: Adjust the final volume to 1 mL with the extraction solvent.

• Analysis: Transfer the final extract to a GC-MS autosampler vial for analysis.

Data Presentation

Quantitative data from method validation and sample analysis should be summarized in clear and well-structured tables. The following are examples of tables that should be generated during method development and validation.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1	12,345	1,120,456	0.011	1.05	105.0
5	61,789	1,115,321	0.055	4.95	99.0
10	124,567	1,130,876	0.110	10.1	101.0
50	620,123	1,125,654	0.551	50.5	101.0
100	1,235,678	1,128,987	1.094	99.8	99.8
500	6,180,345	1,122,456	5.506	501.2	100.2
1000	12,401,987	1,126,789	11.007	999.5	99.9

Table 2: Method Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Standard Deviation	CV (%)	Accuracy (%)
LLOQ	1	1.02	0.08	7.8	102.0
Low QC	3	2.95	0.15	5.1	98.3
Mid QC	75	76.8	3.1	4.0	102.4
High QC	750	742.5	29.7	4.0	99.0

Table 3: Matrix Effect and Recovery

QC Level	Analyte Area (A) (Neat)	Analyte Area (B) (Post-extraction Spike)	Analyte Area (C) (Pre-extraction Spike)	Matrix Effect (%) [B/A * 100]	Recovery (%) [C/B * 100]	Process Efficiency (%) [C/A * 100]
Low QC	35,432	33,123	29,876	93.5	90.2	84.3
High QC	876,543	821,987	754,321	93.8	91.8	86.1

Visualizations

The following diagrams illustrate the general workflows and principles described.

Caption: General experimental workflow for sample preparation and analysis using an internal standard.

Caption: Logical relationship of internal standard-based quantification.

Conclusion

9,9-Dimethyl-9H-xanthene-d2 serves as a valuable tool for accurate quantification in analytical laboratories. The successful implementation of this internal standard requires the development of a robust and validated analytical method tailored to the specific analyte and sample matrix. The protocols and data presentation formats provided in this document offer a foundation for researchers to establish such methods. It is imperative that any new method undergoes rigorous validation to demonstrate its suitability for the intended purpose, including assessments of linearity, precision, accuracy, recovery, and matrix effects. Due to the limited availability of specific application data in the public domain, users are strongly encouraged to perform thorough in-house validation.

Application Notes and Protocols for the Use of 9,9-Dimethyl-9H-xanthene-d2 in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds. The accuracy and reliability of quantitative GC-MS analysis are significantly enhanced by the use of internal standards. Isotopically labeled internal standards, such as 9,9-Dimethyl-9H-xanthene-d2, are particularly advantageous as they exhibit similar chemical and physical properties to their corresponding unlabeled analytes, but are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer.[1][2][3][4] This allows for effective correction of variations that may occur during sample preparation and analysis, such as extraction inefficiencies and injection volume discrepancies.[1][2][3]

9,9-Dimethyl-9H-xanthene-d2 is the deuterated form of 9,9-Dimethyl-9H-xanthene. Its structural similarity to certain classes of organic molecules, such as polycyclic aromatic hydrocarbons (PAHs) and other heterocyclic compounds, makes it a suitable internal standard for their quantitative analysis in various matrices. These application notes provide a detailed protocol for the use of 9,9-Dimethyl-9H-xanthene-d2 as an internal standard in the GC-MS analysis of target organic compounds in environmental samples.

Principle of Internal Standard Method

The internal standard method involves adding a known amount of a specific compound, the internal standard, to every sample, standard, and blank. The ratio of the analyte's response to the internal standard's response is then used for quantification. This approach compensates for variations in sample injection volume and potential signal drift in the detector.[5]

The workflow for quantitative analysis using an internal standard can be visualized as follows:

Figure 1: General workflow for quantitative GC-MS analysis using an internal standard.

Experimental Protocols

This protocol provides a general framework for the analysis of semi-volatile organic compounds, such as PAHs, in water samples using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard.

Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), n-Hexane (pesticide residue grade or equivalent)

• Standards:

  • Analytical standards of target analytes (e.g., PAH mix)

  • 9,9-Dimethyl-9H-xanthene-d2 (Internal Standard, IS)

• Reagents: Anhydrous sodium sulfate

• Sample Containers: Amber glass vials with PTFE-lined caps

Standard Solution Preparation

• Internal Standard Stock Solution (IS Stock): Prepare a stock solution of 9,9-Dimethyl-9H-xanthene-d2 in dichloromethane at a concentration of 100 µg/mL.

• Analyte Stock Solution: Prepare a stock solution containing the target analytes in dichloromethane at a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution with dichloromethane to achieve the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL). Fortify each calibration standard with the internal standard to a final concentration of 5 µg/mL.

Sample Preparation (Liquid-Liquid Extraction)

• Collect 1 L of the water sample in an amber glass bottle.

• Spike the sample with a known amount of the 9,9-Dimethyl-9H-xanthene-d2 internal standard solution to achieve a final concentration of 5 µg/L.

• Transfer the sample to a 2 L separatory funnel.

• Add 60 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of dichloromethane.

• Combine the three organic extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

The sample preparation workflow is illustrated below:

Figure 2: Liquid-liquid extraction workflow for water samples.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters. These may need to be optimized for specific analytes and instrumentation.

Parameter	Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, fused silica (B1680970) capillary column (e.g., HP-5MS or equivalent)[6]
Injection Volume	1 µL
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 60 °C, hold for 2 min, ramp to 300 °C at 10 °C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Target Ions
9,9-Dimethyl-9H-xanthene-d2	m/z 212 (Quantifier), 197 (Qualifier)
Analyte(s)	To be determined based on the mass spectra of the target compounds. Select a quantifier and at least one qualifier ion for each analyte.

Table 1: Recommended GC-MS Parameters.

Data Analysis and Quantification

• Peak Identification: Identify the peaks corresponding to the target analytes and the internal standard based on their retention times and characteristic ions.

• Peak Integration: Integrate the peak areas of the quantifier ions for both the analytes and the internal standard.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the ratio of the analyte concentration to the internal standard concentration for the calibration standards.

• Quantification: Determine the concentration of the target analytes in the samples by calculating their response ratios and using the calibration curve.

The relationship for quantification is as follows:

(AreaAnalyte / AreaIS) = RF * (ConcAnalyte / ConcIS)

Where:

• AreaAnalyte = Peak area of the analyte

• AreaIS = Peak area of the internal standard

• RF = Response Factor (determined from the calibration curve)

• ConcAnalyte = Concentration of the analyte

• ConcIS = Concentration of the internal standard

Quantitative Data Summary

The following table presents hypothetical but realistic data for a 5-point calibration for a target analyte (e.g., Phenanthrene) using 9,9-Dimethyl-9H-xanthene-d2 as the internal standard.

Calibration Level	Analyte Conc. (µg/mL)	IS Conc. (µg/mL)	Analyte Area	IS Area	Response Ratio (Analyte Area / IS Area)	Concentration Ratio (Analyte Conc. / IS Conc.)
1	0.1	5	15,234	750,123	0.0203	0.02
2	0.5	5	76,543	755,432	0.1013	0.10
3	1.0	5	153,210	752,109	0.2037	0.20
4	5.0	5	760,987	758,765	1.0030	1.00
5	10.0	5	1,525,678	751,987	2.0289	2.00

Table 2: Example Calibration Data.

Method Validation

To ensure the reliability of the analytical method, it is crucial to perform method validation. Key validation parameters include:

• Linearity: Assessed by the correlation coefficient (r²) of the calibration curve, which should typically be >0.99.

• Accuracy: Determined by analyzing spiked samples at different concentration levels and calculating the percent recovery.

• Precision: Evaluated by the relative standard deviation (RSD) of replicate measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

The logical flow of the method validation process is depicted below:

Figure 3: Key steps in the method validation process.

Conclusion

The use of 9,9-Dimethyl-9H-xanthene-d2 as an internal standard in GC-MS analysis provides a robust and reliable method for the quantification of semi-volatile organic compounds. Its chemical similarity to various analytes of interest ensures that it effectively compensates for variations in sample preparation and instrumental analysis, leading to improved accuracy and precision. The detailed protocol and guidelines presented in these application notes serve as a valuable resource for researchers and scientists in the fields of environmental analysis and drug development. Proper method development and validation are essential to ensure the quality and reliability of the analytical results.

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. tdi-bi.com [tdi-bi.com]

Application Notes and Protocols: The Role of 9,9-Dimethyl-9H-xanthene-d2 in Pharmacokinetic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of drug discovery and development, a comprehensive understanding of a drug candidate's pharmacokinetic (PK) profile is fundamental. Accurate and precise bioanalytical methods are crucial for determining the absorption, distribution, metabolism, and excretion (ADME) of a new chemical entity. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for quantitative bioanalysis due to its high sensitivity, selectivity, and speed.[1] The use of stable isotope-labeled internal standards (SIL-IS), such as 9,9-Dimethyl-9H-xanthene-d2, is a critical component of robust LC-MS/MS-based pharmacokinetic studies, ensuring the highest level of data integrity.[2][3]

9,9-Dimethyl-9H-xanthene-d2 is the deuterated form of 9,9-Dimethyl-9H-xanthene, a heterocyclic compound.[4][5] Its near-identical physicochemical properties to the corresponding non-labeled analyte make it an ideal internal standard.[1] By co-eluting with the analyte, it effectively compensates for variability in sample preparation, chromatography, and ionization, thereby minimizing matrix effects and improving the accuracy and precision of quantification.[3][6]

This document provides detailed application notes and protocols for the utilization of 9,9-Dimethyl-9H-xanthene-d2 as an internal standard in pharmacokinetic analysis.

Physicochemical Properties of 9,9-Dimethyl-9H-xanthene

A foundational understanding of the physicochemical properties of the parent compound is essential for method development.

Property	Value	Reference
Molecular Formula	C₁₅H₁₄O	[4]
Molecular Weight	210.27 g/mol	[7]
Melting Point	35-38 °C	[4]
Boiling Point	114-115 °C at 0.6 mmHg	[4]
Water Solubility	Insoluble	[4]
Appearance	Light yellow liquid or White to off-white powder	[4][8]
LogP (calculated)	4.3	[7]

Note: The properties listed are for the non-deuterated form. The deuterated form (9,9-Dimethyl-9H-xanthene-d2) will have a slightly higher molecular weight but nearly identical physicochemical properties.

Experimental Protocols

The following protocols are representative of a validated bioanalytical method for the quantification of an analyte in plasma using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard.

1. Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting small molecules from plasma samples.[9]

• Materials:

  • Blank plasma

  • Analyte stock solution

  • 9,9-Dimethyl-9H-xanthene-d2 (Internal Standard) stock solution

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

• Procedure:

  • Pipette 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the 9,9-Dimethyl-9H-xanthene-d2 working solution (at a fixed concentration) to all tubes except for the blank matrix.

  • Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex briefly and inject into the LC-MS/MS system.

2. LC-MS/MS Method Development

The following is a hypothetical, yet representative, set of LC-MS/MS parameters for the analysis of a hydrophobic analyte using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard.

Parameter	Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 40% B, increase to 95% B over 3 minutes, hold for 1 minute, return to initial conditions, and equilibrate for 1 minute.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte: [M+H]⁺ → Product ion (To be determined based on the analyte) 9,9-Dimethyl-9H-xanthene-d2 (IS): m/z 213.3 → m/z 168.1 (Hypothetical)
Source Temperature	500°C
IonSpray Voltage	5500 V

3. Bioanalytical Method Validation

The developed method must be validated according to regulatory guidelines (e.g., FDA, EMA) to ensure its reliability.[10][11]

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma from at least six different sources.
Linearity & Range	A calibration curve with at least six non-zero standards, with a correlation coefficient (r²) of ≥ 0.99. The back-calculated concentrations should be within ±15% of the nominal value (±20% for LLOQ).
Accuracy & Precision	Intra- and inter-day precision (%CV) should not exceed 15% (20% for LLOQ). Accuracy (% bias) should be within ±15% of the nominal values (±20% for LLOQ). Evaluated at LLOQ, low, medium, and high QC levels.
Matrix Effect	The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.
Recovery	Consistent and reproducible across the concentration range.
Stability	Analyte stability should be demonstrated under various conditions: freeze-thaw, short-term (bench-top), long-term, and stock solution stability.

Data Presentation

The use of a deuterated internal standard significantly improves the quality of pharmacokinetic data.

Table 1: Representative Pharmacokinetic Parameters

Parameter	Value (with Deuterated IS)	Value (with Analogue IS - Hypothetical)
Cmax (ng/mL)	150 ± 15	145 ± 25
Tmax (hr)	1.5 ± 0.5	1.6 ± 0.8
AUC₀₋t (ng*hr/mL)	850 ± 70	830 ± 150
Half-life (t₁/₂) (hr)	4.2 ± 0.5	4.5 ± 1.0

As depicted in the hypothetical data, the use of a deuterated internal standard leads to lower standard deviations, indicating higher precision in the pharmacokinetic measurements.

Visualizations

Caption: Experimental workflow for pharmacokinetic sample analysis.

Caption: Role of the internal standard in correcting for variability.

Conclusion

The use of 9,9-Dimethyl-9H-xanthene-d2 as an internal standard is a best practice for the quantitative bioanalysis of structurally similar analytes in pharmacokinetic studies. Its ability to mimic the behavior of the analyte throughout the analytical process allows for effective correction of experimental variability, leading to highly accurate and precise data. The protocols and data presented herein provide a comprehensive guide for researchers, scientists, and drug development professionals to implement robust and reliable bioanalytical methods, ultimately contributing to more informed decision-making in the drug development pipeline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. Cas 19814-75-6,9,9-DIMETHYL-9H-XANTHENE | lookchem [lookchem.com]
• 5. CAS 19814-75-6: 9,9-Dimethyl-9H-xanthene | CymitQuimica [cymitquimica.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. 9,9-Dimethylxanthene | C15H14O | CID 606997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Page loading... [wap.guidechem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. ema.europa.eu [ema.europa.eu]
• 11. database.ich.org [database.ich.org]

Technical Notes & Optimization

Technical Support Center: 9,9-Dimethyl-9H-xanthene-d2

Welcome to the technical support center for 9,9-Dimethyl-9H-xanthene-d2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of this deuterated standard to enhance experimental accuracy, particularly in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 9,9-Dimethyl-9H-xanthene-d2 in improving experimental accuracy?

9,9-Dimethyl-9H-xanthene-d2 is primarily intended for use as an internal standard in quantitative mass spectrometry (MS) assays. By adding a known amount of this deuterated compound to your samples, you can correct for variations in sample preparation, injection volume, and matrix effects, thereby significantly improving the accuracy and precision of your measurements.

Q2: Why use a deuterium-labeled standard like 9,9-Dimethyl-9H-xanthene-d2?

Deuterium-labeled internal standards are considered the gold standard in quantitative MS for several reasons:

• Similar Chemical and Physical Properties: They behave nearly identically to the unlabeled analyte during sample extraction, chromatography, and ionization.

• Mass Difference: The deuterium (B1214612) labels provide a distinct mass shift, allowing the mass spectrometer to differentiate between the standard and the analyte.

• Co-elution: Ideally, the deuterated standard co-elutes with the analyte, ensuring that both are subjected to the same matrix effects at the same time.

Q3: What are the most common issues encountered when using deuterated internal standards?

The most prevalent issues include:

• Isotopic Exchange (Back-Exchange): Deuterium atoms on the internal standard are replaced by hydrogen atoms from the solvent or matrix.[1]

• Isotopic Purity: The internal standard may contain a small amount of the unlabeled analyte.[1]

• Chromatographic Shift (Isotope Effect): The deuterated standard may have a slightly different retention time than the analyte.[1]

• Matrix Effects: Variations in the sample matrix can affect the ionization of the analyte and the internal standard differently, especially if they do not co-elute perfectly.[1]

Troubleshooting Guides

Issue 1: Poor Signal Response or High Background Noise

Possible Cause	Troubleshooting Step	Expected Outcome
Suboptimal Mass Spectrometer Tuning	Tune the instrument using a solution of 9,9-Dimethyl-9H-xanthene-d2 to optimize ionization and fragmentation parameters.	Improved signal-to-noise ratio for the deuterated standard.
Contaminated Solvent or Glassware	Use high-purity solvents (e.g., LC-MS grade) and thoroughly clean all glassware. Run a blank sample to check for contamination.	Reduction in background noise and interfering peaks.
Incorrect Dilution	Prepare fresh serial dilutions of the standard to determine the optimal concentration for your assay.	Signal intensity within the linear range of the detector.

Issue 2: Inaccurate Quantification and High Variability

Possible Cause	Troubleshooting Step	Expected Outcome
Inconsistent Pipetting	Calibrate your pipettes and use proper pipetting techniques. For high accuracy, use a calibrated automated liquid handler.	Improved precision (lower coefficient of variation) across replicate samples.
Matrix Effects	Optimize the sample preparation method to remove interfering matrix components. This may include solid-phase extraction (SPE) or liquid-liquid extraction (LLE).	More consistent ionization efficiency and improved accuracy.
Chromatographic Co-elution Issues	Adjust the chromatographic gradient (mobile phase composition and flow rate) to ensure the analyte and internal standard peaks are sharp and co-elute.	Overlapping chromatographic peaks for the analyte and internal standard, leading to better correction for matrix effects.

Experimental Protocols

Protocol: Quantification of a Target Analyte using 9,9-Dimethyl-9H-xanthene-d2 as an Internal Standard by LC-MS/MS

1. Preparation of Stock Solutions:

• Analyte Stock (1 mg/mL): Accurately weigh 1 mg of the target analyte and dissolve it in 1 mL of a suitable solvent (e.g., methanol).

• Internal Standard Stock (1 mg/mL): Accurately weigh 1 mg of 9,9-Dimethyl-9H-xanthene-d2 and dissolve it in 1 mL of the same solvent.

2. Preparation of Calibration Standards:

• Perform serial dilutions of the analyte stock solution to prepare a series of calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Spike each calibration standard with the internal standard to a final concentration of 100 ng/mL.

3. Sample Preparation:

• To 100 µL of the sample (e.g., plasma, cell lysate), add 10 µL of the internal standard working solution (e.g., 1 µg/mL).

• Perform protein precipitation by adding 300 µL of cold acetonitrile.

• Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate at 5% B for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive.

  • Monitor the appropriate precursor-to-product ion transitions for both the analyte and 9,9-Dimethyl-9H-xanthene-d2.

5. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard for each calibration standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Logic diagram for troubleshooting inaccurate quantitative results.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: 9,9-Dimethyl-9H-xanthene-d2

Welcome to the dedicated support center for 9,9-Dimethyl-9H-xanthene-d2. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to facilitate the seamless integration of this compound into your research.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions that may arise during the use of 9,9-Dimethyl-9H-xanthene-d2 in various experimental contexts.

Q1: I am observing low signal intensity or complete signal loss for 9,9-Dimethyl-9H-xanthene-d2 when using it as an internal standard in GC-MS analysis. What are the potential causes?

A1: Low signal intensity for a deuterated internal standard like 9,9-Dimethyl-9H-xanthene-d2 in Gas Chromatography-Mass Spectrometry (GC-MS) can stem from several factors:

• Inappropriate Concentration: The concentration may be too low to be detected above the instrument's baseline noise. Conversely, a concentration that is too high can saturate the detector.

• Degradation in the Injector Port: High temperatures in the GC injector port can sometimes cause degradation of sensitive molecules.

• Ionization Issues: The mass spectrometer's ionization source (e.g., Electron Impact - EI) may not be optimized for this specific molecule, leading to poor ion formation.

• Matrix Effects: Components of your sample matrix could be co-eluting with your standard, causing ion suppression in the source.

Troubleshooting Steps:

• Concentration Optimization: Prepare a dilution series to determine the optimal concentration that yields a robust and reproducible signal. (See Table 1 for starting recommendations).

• Injector Temperature: Try lowering the injector port temperature in 10-20°C increments to assess thermal stability.

• MS Source Tuning: Ensure the mass spectrometer is properly tuned and calibrated. If possible, perform a direct infusion of a standard solution to optimize source parameters for the target m/z ions.

• Sample Cleanup: Implement a sample preparation or cleanup step to remove interfering matrix components prior to analysis.

Q2: My calibration curve is non-linear when using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard for quantifying an analyte. How can I resolve this?

A2: A non-linear calibration curve suggests a breakdown in the proportional relationship between concentration and response. Key causes include:

• Detector Saturation: At high concentrations, either the analyte or the internal standard may be saturating the detector, causing the response to plateau.

• Incorrect Internal Standard Concentration: The concentration of 9,9-Dimethyl-9H-xanthene-d2 should be kept constant and should be within the linear range of the detector across all calibration points.

• Chemical Interactions: The internal standard may be interacting with the analyte or the sample matrix.

• Isotopic Interference: Ensure that the analyte does not have a naturally occurring isotope that overlaps with the mass of the deuterated standard.

Troubleshooting Steps:

• Verify Linear Range: Analyze a series of dilutions for both the analyte and the internal standard independently to confirm their individual linear dynamic ranges.

• Adjust Concentration: Lower the concentration of the calibration standards and the internal standard to avoid detector saturation.

• Use a Different Internal Standard: If interactions are suspected, a different deuterated standard that is structurally similar but less likely to interact may be necessary.

Q3: When using 9,9-Dimethyl-9H-xanthene-d2 in an organic reaction, I am seeing poor product yield. How can I optimize the reaction conditions?

A3: Optimizing reaction yield involves a systematic approach to modifying reaction parameters:

• Reagent Stoichiometry: The molar ratio of 9,9-Dimethyl-9H-xanthene-d2 to other reactants is critical. A design of experiments (DoE) approach can help identify the optimal ratio.

• Solvent Choice: The polarity and boiling point of the solvent can significantly impact reaction kinetics and solubility of reactants. Screen a range of suitable solvents.

• Temperature and Time: Reactions are highly sensitive to temperature. Monitor the reaction progress over time at various temperatures (e.g., using TLC or LC-MS) to find the point of maximum conversion with minimal side-product formation.

• Catalyst Effects: If a catalyst is used, its loading and type can be pivotal. Ensure the catalyst is active and not poisoned by impurities.

Data Presentation: Recommended Concentration Ranges

The following table provides recommended starting concentrations for 9,9-Dimethyl-9H-xanthene-d2 in various common applications. These should be optimized for your specific instrumentation and experimental setup.

Application	Recommended Starting Concentration	Solvent System	Notes
GC-MS Internal Standard	50 - 200 ng/mL	Acetonitrile, Methanol, Dichloromethane	Concentration should be similar to the expected mid-point of the analyte's calibration curve.
HPLC-UV Analysis	1 - 10 µg/mL	Acetonitrile/Water, Methanol/Water	Ensure the compound has a suitable chromophore for UV detection.
NMR Spectroscopy	5 - 15 mg/mL	CDCl₃, DMSO-d₆	Concentration may be adjusted based on the number of scans and desired signal-to-noise ratio.
Organic Synthesis Reactant	0.1 - 1.0 M	THF, Toluene, Dioxane	Dependent on reaction stoichiometry and scale.

Table 1. Recommended starting concentrations for 9,9-Dimethyl-9H-xanthene-d2.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution for Use as an Internal Standard

Objective: To prepare a precise 1 mg/mL stock solution of 9,9-Dimethyl-9H-xanthene-d2 for use in quantitative analysis.

Materials:

• 9,9-Dimethyl-9H-xanthene-d2

• Analytical balance (readable to 0.01 mg)

• 10 mL volumetric flask (Class A)

• HPLC-grade Methanol

• Micropipettes and appropriate tips

Procedure:

• Accurately weigh approximately 10.0 mg of 9,9-Dimethyl-9H-xanthene-d2 directly into the 10 mL volumetric flask. Record the exact weight.

• Add approximately 5 mL of HPLC-grade Methanol to the flask.

• Gently swirl the flask until the solid is completely dissolved. A brief sonication may be used if necessary.

• Allow the solution to return to room temperature.

• Carefully add Methanol to the flask until the bottom of the meniscus is level with the calibration mark.

• Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Calculate the exact concentration of the stock solution based on the actual weight and volume.

• Transfer the solution to an amber glass vial and store at 4°C when not in use.

Protocol 2: Use as an Internal Standard for GC-MS Quantification

Objective: To use 9,9-Dimethyl-9H-xanthene-d2 as an internal standard (IS) to create a calibration curve for a target analyte.

Procedure:

• Prepare Calibration Standards: Prepare a series of at least five calibration standards of your target analyte in a suitable solvent.

• Spike with Internal Standard: To each calibration standard (and subsequently to each unknown sample), add a fixed volume of the 9,9-Dimethyl-9H-xanthene-d2 stock solution to achieve a consistent final IS concentration (e.g., 100 ng/mL).

• Vortex: Gently vortex each standard and sample for 10 seconds to ensure homogeneity.

• GC-MS Analysis: Inject the standards onto the GC-MS system, starting from the lowest concentration.

• Data Processing: For each injection, determine the peak area for both the analyte and the internal standard.

• Create Calibration Curve: Plot the ratio of (Analyte Peak Area / IS Peak Area) on the y-axis against the analyte concentration on the x-axis.

• Regression Analysis: Perform a linear regression on the data points. The resulting equation (y = mx + c) and correlation coefficient (R²) will be used to determine the concentration of the analyte in unknown samples.

Visualizations

The following diagrams illustrate common workflows and logical relationships relevant to optimizing experiments involving 9,9-Dimethyl-9H-xanthene-d2.

Technical Support Center: 9,9-Dimethyl-9H-xanthene-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 9,9-Dimethyl-9H-xanthene-d2.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 9,9-Dimethyl-9H-xanthene-d2?

For optimal stability, 9,9-Dimethyl-9H-xanthene-d2 should be stored in a cool, dry place, protected from light.[1] It is recommended to store the compound at 2-8°C.[1] The container should be tightly sealed to prevent exposure to moisture and air.[2] For long-term storage, flushing the container with an inert gas like argon or nitrogen is advisable.

Q2: In which solvents is 9,9-Dimethyl-9H-xanthene-d2 soluble?

The parent compound, 9,9-Dimethyl-9H-xanthene, is known for its excellent solubility in common organic solvents.[1] Therefore, 9,9-Dimethyl-9H-xanthene-d2 is expected to be soluble in solvents such as chloroform, dichloromethane, tetrahydrofuran (B95107) (THF), and ethyl acetate. It is insoluble in water.[3][4]

Q3: Is 9,9-Dimethyl-9H-xanthene-d2 susceptible to hydrogen/deuterium (B1214612) (H/D) exchange?

Q4: What are the potential degradation pathways for 9,9-Dimethyl-9H-xanthene-d2?

The xanthene core can be susceptible to oxidation, especially in the presence of strong oxidizing agents or upon prolonged exposure to air and light. This could potentially lead to the formation of xanthone (B1684191) derivatives. While the dimethyl groups at the 9-position offer some steric protection, oxidative degradation remains a possibility.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent results in quantitative analysis (e.g., LC-MS)	H/D back-exchange: The deuterated standard may be exchanging deuterium with protons from the solvent or matrix.	- Use aprotic and anhydrous solvents for sample preparation and analysis. - Minimize sample processing time. - Evaluate the stability of the compound in your specific matrix by incubating it over time and monitoring for any changes in the isotopic distribution.[6]
In-source fragmentation/exchange in MS: Loss of deuterium in the mass spectrometer's ion source.[6]	- Optimize mass spectrometry source conditions (e.g., temperature, voltages) to minimize fragmentation. - Consider using a different ionization technique if possible.
Chromatographic separation of deuterated and non-deuterated compound: A slight difference in retention time can lead to inaccurate quantification.	- Modify the chromatographic gradient to ensure co-elution of the analyte and the internal standard.[6]
Appearance of unexpected peaks in NMR or LC-MS	Degradation of the compound: The compound may have degraded due to improper storage or handling.	- Confirm the purity of the compound before use. - Protect solutions from light and air. Prepare solutions fresh when possible. - Perform a forced degradation study to identify potential degradation products.
Solvent impurities: The solvent may contain impurities that are interfering with the analysis.	- Use high-purity, spectroscopy-grade solvents.
Poor solubility in a specific solvent	Incorrect solvent choice: The compound may not be sufficiently soluble in the chosen solvent for the desired concentration.	- Test solubility in a small scale first. - Refer to the solubility profile of the parent compound and choose an appropriate organic solvent.[1][3]

Experimental Protocols

Protocol 1: Assessment of H/D Back-Exchange Stability

Objective: To determine the stability of the deuterium label in a specific solution over time.

Methodology:

• Sample Preparation: Prepare a stock solution of 9,9-Dimethyl-9H-xanthene-d2 in an anhydrous and aprotic solvent (e.g., acetonitrile).

• Incubation: Spike a known concentration of the stock solution into the test solution (e.g., buffer at a specific pH, cell culture media). Incubate at the desired temperature (e.g., 37°C).

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Sample Quenching: Immediately quench any potential reactions by adding a cold organic solvent like acetonitrile.

• Analysis: Analyze the samples by LC-MS. Monitor the mass isotopologue distribution of the compound.

• Data Interpretation: A shift towards a lower mass-to-charge ratio (m/z) indicates H/D back-exchange. Calculate the percentage of the deuterated form remaining at each time point.

Protocol 2: Forced Degradation Study

Objective: To identify potential degradation pathways and products under stress conditions.

Methodology:

• Prepare Stress Samples:

  • Acid Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl.

  • Base Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH.

  • Oxidative Degradation: Dissolve the compound in a solution of 3% hydrogen peroxide.

  • Thermal Degradation: Store a solution of the compound at an elevated temperature (e.g., 60°C).

  • Photodegradation: Expose a solution of the compound to a controlled light source.

• Incubation: Incubate the stress samples for a defined period (e.g., 24 hours).

• Analysis: Analyze the samples by a suitable method like LC-MS or GC-MS to identify any degradation products.

• Data Interpretation: Compare the chromatograms of the stressed samples to a control sample to identify new peaks corresponding to degradation products.

Visualizations

Caption: Workflow for assessing the stability of 9,9-Dimethyl-9H-xanthene-d2.

Caption: Logical approach to troubleshooting inconsistent analytical results.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. Cas 19814-75-6,9,9-DIMETHYL-9H-XANTHENE | lookchem [lookchem.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Matrix Effects with 9,9-Dimethyl-9H-xanthene-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard in mass spectrometry-based assays.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Question 1: Why am I observing poor precision and accuracy in my results despite using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard?

Answer:

Poor precision and accuracy when using a deuterated internal standard (d-IS) like 9,9-Dimethyl-9H-xanthene-d2 often point to differential matrix effects. This occurs when the analyte and the internal standard are affected differently by the co-eluting matrix components, leading to a non-proportional response.[1][2]

Step-by-Step Troubleshooting:

• Verify Chromatographic Co-elution: A primary cause of differential matrix effects is a slight separation between the analyte and 9,9-Dimethyl-9H-xanthene-d2 during chromatographic analysis.[1] This can be due to the deuterium (B1214612) isotope effect.

  • Action: Inject a solution containing both your analyte and 9,9-Dimethyl-9H-xanthene-d2. Overlay their chromatograms to confirm that their retention times are identical.

• Address Chromatographic Separation: If you observe a separation between the analyte and the internal standard:

  • Solution 1: Modify your chromatographic conditions. Adjusting the mobile phase gradient, temperature, or flow rate can help achieve co-elution.

  • Solution 2: Consider a lower-resolution analytical column to encourage peak overlap.[1]

  • Solution 3: If available, an internal standard labeled with ¹³C or ¹⁵N may be less susceptible to chromatographic shifts.[1]

• Quantify the Matrix Effect: To understand the extent of the issue, perform a quantitative matrix effect experiment. This will help determine if ion suppression or enhancement is occurring and if it is impacting your analyte and internal standard differently. Refer to the "Experimental Protocols" section for a detailed methodology.

• Optimize Sample Preparation: If significant matrix effects are confirmed, improving your sample clean-up is crucial. The goal is to remove interfering endogenous components like phospholipids (B1166683) and proteins.[3]

  • Consider:

    • Solid-Phase Extraction (SPE)

    • Liquid-Liquid Extraction (LLE)[4]

    • Phospholipid removal plates or cartridges

Question 2: My analyte-to-internal standard response ratio is inconsistent across different sample lots. What could be the cause?

Answer:

Inconsistent response ratios across different biological matrix lots suggest variability in the matrix composition. This can lead to differing degrees of ion suppression or enhancement from lot to lot.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent analyte/IS ratios.

Explanation:

• Perform a Quantitative Matrix Effect Study: Use at least six different lots of your blank matrix to prepare your samples for the matrix effect evaluation (see "Experimental Protocols").[5]

• Calculate the IS-Normalized Matrix Factor: This value will indicate how well 9,9-Dimethyl-9H-xanthene-d2 is compensating for the matrix effects in each lot.

• Interpret the Results: If the IS-Normalized Matrix Factor varies significantly between lots and deviates from 1.0, it confirms that your internal standard is not adequately correcting for the variable matrix effects.

• Implement Mitigation Strategies: Focus on more rigorous sample preparation techniques to remove the interfering components that differ between lots.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[5][6] This interference can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement).[7] These effects are a major concern as they can compromise the accuracy, precision, and sensitivity of the analytical method.[6] Common sources of matrix effects in biological samples include salts, proteins, and phospholipids.[5]

Q2: How is 9,9-Dimethyl-9H-xanthene-d2 intended to correct for matrix effects?

A2: 9,9-Dimethyl-9H-xanthene-d2 is a stable isotope-labeled internal standard (SIL-IS). Since it is chemically almost identical to the unlabeled analyte, it is expected to have the same chromatographic retention time and experience similar ionization suppression or enhancement.[1] By adding a known amount of the d-IS to all samples, calibrators, and quality controls, quantification is based on the ratio of the analyte's response to the d-IS's response. This ratiometric approach helps to normalize variations in signal intensity caused by matrix effects, thereby improving accuracy and precision.[1]

Q3: What is the "deuterium isotope effect" and how can it affect my results?

A3: The deuterium isotope effect refers to the potential for deuterated compounds to exhibit slightly different physicochemical properties compared to their non-deuterated counterparts. In chromatography, this can result in a small shift in retention time. If 9,9-Dimethyl-9H-xanthene-d2 separates from the analyte, even slightly, they may elute into regions with different concentrations of matrix components, leading to differential matrix effects and inadequate correction.[2]

Q4: What are acceptable values for matrix effect?

A4: The matrix effect is quantitatively assessed by calculating the Matrix Factor (MF). The internal standard-normalized MF is a key parameter for methods using a SIL-IS.

Parameter	Formula	Acceptable Range	Interpretation
Matrix Factor (MF)	(Peak Response in Presence of Matrix) / (Peak Response in Neat Solution)	Ideally 0.75 - 1.25[5]	A value < 1 indicates ion suppression. A value > 1 indicates ion enhancement.
IS-Normalized MF	(Matrix Factor of Analyte) / (Matrix Factor of IS)	Close to 1.0[5]	Indicates the effectiveness of the internal standard in compensating for matrix effects.
Coefficient of Variation (%CV)	(Standard Deviation of MF / Mean MF) * 100	Typically ≤ 15%	Measures the variability of the matrix effect across different lots of matrix.

Experimental Protocols

Protocol: Quantitative Evaluation of Matrix Effects

This protocol allows for the quantitative assessment of matrix effects and the effectiveness of 9,9-Dimethyl-9H-xanthene-d2 in compensating for them.

Objective: To calculate the Matrix Factor (MF) and the IS-Normalized Matrix Factor.

Methodology:

Prepare three sets of samples:

• Set A (Neat Solution): Prepare standards of the analyte and 9,9-Dimethyl-9H-xanthene-d2 at low and high concentrations in a clean solvent (e.g., mobile phase).

• Set B (Post-Extraction Spike): Take at least six different lots of blank matrix and perform the full extraction procedure. In the final step, spike the extracted matrix with the analyte and 9,9-Dimethyl-9H-xanthene-d2 at the same low and high concentrations as in Set A.[1][5]

• Set C (Pre-Extraction Spike - for Recovery): Spike the blank matrix with the analyte and 9,9-Dimethyl-9H-xanthene-d2 at the same concentrations as in Set A before initiating the extraction process. This set is used to evaluate extraction recovery.

Data Analysis Workflow:

Caption: Workflow for calculating and evaluating matrix effects.

Calculations:

• Matrix Factor (Analyte): Mean Peak Area of Analyte in Set B / Mean Peak Area of Analyte in Set A

• Matrix Factor (IS): Mean Peak Area of IS in Set B / Mean Peak Area of IS in Set A

• IS-Normalized Matrix Factor: Matrix Factor (Analyte) / Matrix Factor (IS)

• Extraction Recovery (%): (Mean Peak Area of Analyte in Set C / Mean Peak Area of Analyte in Set B) * 100

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. eijppr.com [eijppr.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. tandfonline.com [tandfonline.com]

Technical Support Center: Purification of 9,9-Dimethyl-9H-xanthene-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 9,9-Dimethyl-9H-xanthene-d2. The information is tailored for researchers, scientists, and drug development professionals.

Purification Methods Overview

9,9-Dimethyl-9H-xanthene-d2, a deuterated analog of 9,9-Dimethyl-9H-xanthene, can be purified using standard organic chemistry techniques. The primary methods employed are column chromatography, recrystallization, and sublimation. The choice of method depends on the scale of the purification, the nature of the impurities, and the desired final purity. While the purification methods for the deuterated and non-deuterated compounds are largely the same, care should be taken to avoid isotopic scrambling, especially when using protic solvents or under acidic/basic conditions.

Quantitative Data Summary

The following table summarizes the purity levels achievable with different purification methods for 9,9-Dimethyl-9H-xanthene. Data for the deuterated analog is expected to be comparable.

Purification Method	Purity Achieved	Source
Column Chromatography	99.5%	[1]
Sublimation	>99.0% (GC)	[2]
Recrystallization	High Purity (Qualitative)	General laboratory practice

Experimental Protocols

Detailed methodologies for the key purification techniques are provided below. These are representative protocols and may require optimization based on the specific impurity profile of the crude material.

Column Chromatography

Flash column chromatography is a highly effective method for purifying 9,9-Dimethyl-9H-xanthene-d2, capable of removing both more polar and less polar impurities.

Materials:

• Crude 9,9-Dimethyl-9H-xanthene-d2

• Silica (B1680970) gel (230-400 mesh)

• Hexane (B92381) (or petroleum ether)

• Ethyl acetate (B1210297) (or dichloromethane)

• Glass column

• Collection tubes

• TLC plates and chamber

Procedure:

• Mobile Phase Selection: Determine a suitable eluent system using thin-layer chromatography (TLC). For a non-polar compound like 9,9-Dimethyl-9H-xanthene-d2, start with a non-polar solvent like hexane and gradually increase the polarity by adding a small amount of ethyl acetate or dichloromethane. A good separation is typically achieved when the target compound has an Rf value of 0.2-0.4.

• Column Packing:

  • Securely clamp the column in a vertical position.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

  • Allow the silica to settle, and drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude 9,9-Dimethyl-9H-xanthene-d2 in a minimal amount of the mobile phase or a volatile solvent like dichloromethane.

  • Carefully apply the sample solution to the top of the silica bed.

  • Alternatively, for better resolution, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel before adding it to the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Begin eluting the column, collecting fractions in separate tubes.

  • Monitor the separation by TLC analysis of the collected fractions.

  • Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 9,9-Dimethyl-9H-xanthene-d2.

Recrystallization

Recrystallization is a simple and effective method for purifying solid compounds. The key is to find a suitable solvent or solvent system in which the compound is soluble at high temperatures but insoluble at low temperatures.

Materials:

• Crude 9,9-Dimethyl-9H-xanthene-d2

• Recrystallization solvent (e.g., ethanol, ethyl acetate, or a mixture)

• Erlenmeyer flask

• Heating source (hot plate or water bath)

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold. Ethanol or a mixture of ethyl acetate and hexane are good starting points.

• Dissolution: Place the crude 9,9-Dimethyl-9H-xanthene-d2 in an Erlenmeyer flask and add the minimum amount of the chosen hot solvent to completely dissolve it.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Crystal formation should begin. To maximize the yield, place the flask in an ice bath to induce further crystallization.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry them.

Sublimation

Sublimation is a purification technique that transitions a solid directly to a gas, which then re-condenses as a pure solid, leaving non-volatile impurities behind. This method can yield very high-purity products.

Materials:

• Crude 9,9-Dimethyl-9H-xanthene-d2

• Sublimation apparatus (including a cold finger)

• Vacuum pump

• Heating mantle or oil bath

Procedure:

• Apparatus Setup: Place the crude 9,9-Dimethyl-9H-xanthene-d2 in the bottom of the sublimation apparatus. Insert the cold finger and ensure all joints are properly sealed.

• Vacuum Application: Connect the apparatus to a vacuum pump and evacuate the system. A high vacuum is generally preferred.

• Heating: Gently heat the bottom of the apparatus using a heating mantle or oil bath. The temperature should be sufficient to cause the compound to sublime without decomposition. The boiling point of 9,9-Dimethyl-9H-xanthene is 114-115 °C at 0.6 mmHg, which can serve as a starting point for temperature optimization.[3][4]

• Condensation: The gaseous 9,9-Dimethyl-9H-xanthene-d2 will condense as pure crystals on the cold surface of the cold finger.

• Collection: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature. Carefully break the vacuum and collect the purified crystals from the cold finger.

Troubleshooting and FAQs

Here are some common issues and questions that may arise during the purification of 9,9-Dimethyl-9H-xanthene-d2.

Column Chromatography

Q1: My compound is not moving down the column.

• A1: The eluent is likely not polar enough. Gradually increase the polarity of the mobile phase by adding a small percentage of a more polar solvent (e.g., increase the ethyl acetate concentration in your hexane/ethyl acetate mixture).

Q2: All my compounds are coming out of the column at once.

• A2: The eluent is too polar. Start with a less polar mobile phase (e.g., pure hexane) and gradually increase the polarity to allow for better separation.

Q3: I am seeing streaking or tailing of my compound spot on the TLC plate.

• A3: This could be due to overloading the column or interactions with the stationary phase. Try loading less material or adding a small amount of a modifier to the eluent (e.g., a drop of triethylamine (B128534) if your compound is basic, or acetic acid if it is acidic, though this should be done with caution for deuterated compounds to avoid H/D exchange).

Recrystallization

Q4: No crystals are forming after the solution has cooled.

• A4: The solution may be too dilute. Try evaporating some of the solvent to increase the concentration. You can also try scratching the inside of the flask with a glass rod or adding a seed crystal to induce crystallization.

Q5: The product "oils out" instead of forming crystals.

• A5: This happens when the compound's melting point is lower than the temperature of the solution from which it is crystallizing. Reheat the solution to redissolve the oil and add a small amount of additional solvent. Allow it to cool more slowly.

Q6: The recovery of my purified product is very low.

• A6: You may have used too much solvent during recrystallization. Use the minimum amount of hot solvent necessary for dissolution. Also, ensure you are using ice-cold solvent for washing the crystals to minimize loss.

Purification of the Deuterated Compound

Q7: Will the purification of 9,9-Dimethyl-9H-xanthene-d2 be different from the non-deuterated version?

• A7: The general purification procedures will be the same. However, the physical properties, such as boiling point and melting point, may have slight variations. More importantly, to preserve the deuterium (B1214612) labels, it is advisable to use aprotic solvents and avoid strongly acidic or basic conditions that could facilitate hydrogen-deuterium exchange.

Q8: How can I check for isotopic purity after purification?

• A8: The isotopic purity can be determined using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ²H NMR) and Mass Spectrometry (MS).

Experimental Workflow and Diagrams

The following diagrams illustrate the general workflow for the purification of 9,9-Dimethyl-9H-xanthene-d2 and the decision-making process for troubleshooting.

References

• 1. 9,9-DIMETHYL-9H-XANTHENE synthesis - chemicalbook [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Cas 19814-75-6,9,9-DIMETHYL-9H-XANTHENE | lookchem [lookchem.com]
• 4. 9,9-二甲基氧杂蒽 96% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Synthesis of Deuterated Xanthenes

Welcome to the technical support center for the synthesis of deuterated xanthenes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the isotopic labeling of xanthene derivatives.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of deuterated xanthenes.

Problem 1: Low Deuterium (B1214612) Incorporation

Possible Cause	Suggested Solution
Incomplete Reaction	- Increase reaction time or temperature.[1] - Use a larger excess of the deuterating agent.[1]
Inactive or Poisoned Catalyst	- Use a fresh, high-purity catalyst.[1] - Ensure all glassware is thoroughly dried to prevent catalyst deactivation by moisture.[2]
Steric Hindrance	- If the target site is sterically hindered, consider a different deuteration strategy or a catalyst with smaller ligands.[1]
H/D Back-Exchange During Workup	- Work up the reaction using deuterated solvents (e.g., D₂O, deuterated methanol).[1] - Minimize exposure to protic solvents during purification.[3]

Problem 2: Isotopic Scrambling (Deuteration at Unintended Positions)

Possible Cause	Suggested Solution
Harsh Reaction Conditions	- Employ milder reaction conditions (lower temperature, weaker base/acid).[1]
Non-Selective Catalyst	- Utilize a more regioselective catalyst. For example, ruthenium and iridium-based catalysts can offer high regioselectivity in H/D exchange reactions.[4][5] - Use a directing group to guide deuteration to a specific position on the aromatic ring.[5]
Multiple Enolizable Positions	- Protect other reactive sites on the xanthene scaffold before deuteration.[1]

Problem 3: Poor Yield or Product Degradation

Possible Cause	Suggested Solution
Incompatible Functional Groups	- Protect sensitive functional groups on the xanthene molecule prior to the deuteration step.[1]
Harsh Reaction Conditions	- Use milder and more selective deuteration methods.[1]
Oxidation of the Xanthene Core	- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[1]

Frequently Asked Questions (FAQs)

Synthesis and Methodology

• Q1: What are the common methods for synthesizing deuterated xanthenes? A1: Common methods include:

  • Hydrogen-Deuterium Exchange (H/D Exchange): This involves the exchange of hydrogen atoms with deuterium from a deuterium source, often catalyzed by an acid, base, or metal.[3] D₂O is a common and inexpensive deuterium source.[4][6]

  • Use of Deuterated Precursors: Synthesizing the xanthene scaffold using starting materials that are already deuterated. For example, deuterated rhodamines can be synthesized using a cross-coupling approach with fluorescein (B123965) ditriflate and a deuterated amine like dimethylamine-d6.[2]

  • Reductive Deuteration: This method is used to introduce deuterium into a molecule through a reduction reaction using a deuterium source.

• Q2: How can I achieve regioselective deuteration on the xanthene aromatic core? A2: Regioselectivity can be challenging but can be achieved by:

  • Using Directing Groups: Functional groups on the xanthene molecule can direct the deuteration to specific positions. For example, carboxylic acids and amides can act as directing groups in metal-catalyzed H/D exchange.[5]

  • Choosing the Right Catalyst: Certain transition metal catalysts, like those based on ruthenium or iridium, can provide high regioselectivity for C-H activation and subsequent deuteration.[4][5]

Purification and Analysis

• Q3: What are the main challenges in purifying deuterated xanthenes? A3: The primary challenges include:

  • Separation of Isotopologues: Isotopic mixtures of deuterated and non-deuterated compounds can be difficult to separate using standard chromatographic techniques due to their very similar physical properties.[7]

  • Preventing Back-Exchange: During purification, especially with protic solvents, there is a risk of the incorporated deuterium exchanging back with hydrogen.[8] It is advisable to use deuterated solvents during workup and purification where possible.[1]

• Q4: Which analytical techniques are best for determining isotopic purity and the position of deuterium labeling? A4: The most common and effective techniques are:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the degree of deuteration by observing the disappearance of proton signals at specific positions. ²H NMR directly detects the presence of deuterium.

  • Mass Spectrometry (MS): High-resolution mass spectrometry can determine the isotopic distribution and overall deuterium incorporation by analyzing the mass-to-charge ratio of the molecule.[9]

Stability and Properties

• Q5: Are deuterated xanthenes more stable than their non-deuterated counterparts? A5: Yes, in many cases. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can lead to:

  • Increased Photostability: Deuteration of the N-alkyl groups in rhodamine dyes has been shown to slow down photobleaching.[2][10]

  • Improved Fluorescence Quantum Yield: Deuteration can reduce non-radiative decay pathways, leading to brighter fluorescence.[10][11]

• Q6: How does pH affect the stability of deuterated xanthenes? A6: The stability of xanthene dyes can be pH-dependent.[12] For deuterated xanthenes, extreme pH conditions (either acidic or basic) can potentially facilitate H/D back-exchange, especially for deuterium atoms on heteroatoms or in acidic/basic sites. It is crucial to consider the pH of the environment in which the deuterated xanthene will be used and stored.

Quantitative Data

Table 1: Comparison of Photophysical Properties of Protonated (H) and Deuterated (D) Rhodamine Dyes

Dye	λabs (nm)	λem (nm)	Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φf)	Brightness (ε × Φf)
TMR (H)	555	577	92,000	0.35	32,200
TMR (D)	555	577	92,000	0.41	37,720
SiR (H)	652	672	105,000	0.41	43,050
SiR (D)	652	672	105,000	0.46	48,300
(Data sourced from Grimm et al., 2021)[10]

Experimental Protocols

Protocol 1: Synthesis of Deuterated Tetramethylrhodamine (TMR-d12)

This protocol describes the deuteration of the N-alkyl groups of TMR, which has been shown to improve its photophysical properties.[2]

Materials:

• Fluorescein ditriflate

• Dimethylamine-d6 hydrochloride

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 2-Di-tert-butylphosphino-2',4',6'-triisopropylbiphenyl (tBuXPhos)

• Potassium carbonate (K₂CO₃)

• Anhydrous 1,4-dioxane (B91453)

• Argon or Nitrogen gas

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), combine fluorescein ditriflate (1 equivalent), dimethylamine-d6 hydrochloride (2.5 equivalents), palladium(II) acetate (0.1 equivalents), and tBuXPhos (0.2 equivalents).

• Solvent and Base Addition: Add anhydrous 1,4-dioxane to the flask, followed by potassium carbonate (5 equivalents).

• Reaction: Heat the reaction mixture to 100 °C and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain the deuterated TMR-d12.

• Characterization: Confirm the structure and determine the isotopic purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Visualizations

Caption: Workflow for the synthesis of deuterated TMR.

Caption: Troubleshooting low deuterium incorporation.

References

• 1. Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. Regioselective ruthenium catalysed H-D exchange using D2O as the deuterium source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. epublications.marquette.edu [epublications.marquette.edu]
• 8. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. A library of Rhodamine6G-based pH-sensitive fluorescent probes with versatile in vivo and in vitro applications - PMC [pmc.ncbi.nlm.nih.gov]

signal suppression issues with 9,9-Dimethyl-9H-xanthene-d2

Technical Support Center: 9,9-Dimethyl-9H-xanthene-d2

Welcome to the technical support center for 9,9-Dimethyl-9H-xanthene-d2. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve signal suppression issues that may be encountered during its use as an internal standard in analytical experiments, particularly in liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is 9,9-Dimethyl-9H-xanthene-d2 and why is it used as an internal standard?

9,9-Dimethyl-9H-xanthene-d2 is a deuterated form of 9,9-Dimethyl-9H-xanthene. It is commonly used as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry-based assays. The key advantage of a SIL-IS is its chemical and physical similarity to the unlabeled analyte of interest.[1] Ideally, it co-elutes with the analyte and experiences the same degree of ionization efficiency and matrix effects, allowing for accurate and precise quantification by correcting for variations during sample preparation and analysis.[2][3][4]

Q2: What is signal suppression and how does it affect my results?

Signal suppression, also known as ion suppression, is a phenomenon in mass spectrometry where the ionization efficiency of the analyte of interest is reduced by the presence of co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[5] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[5][6] It is a significant challenge because even with highly selective MS/MS methods, ion suppression can occur in the ion source before mass analysis.

Q3: I am observing signal suppression even when using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard. Why is it not compensating for the matrix effects?

While deuterated internal standards are considered the gold standard, they do not always perfectly correct for ion suppression.[7] This phenomenon is often referred to as "differential matrix effects." The primary reasons for this failure include:

• Chromatographic Shift (Isotope Effect): The substitution of hydrogen with deuterium (B1214612) can slightly alter the lipophilicity and acidity of a molecule.[2][3] This can lead to a small difference in retention time between the analyte and 9,9-Dimethyl-9H-xanthene-d2, especially in reversed-phase chromatography.[8][9] If this separation causes them to elute into regions with different levels of co-eluting matrix components, they will experience different degrees of ion suppression.[7]

• Variable Matrix Effects: The composition of the sample matrix can vary between samples, leading to inconsistent ion suppression that may not be fully compensated for by the internal standard.

• Analyte and Internal Standard Concentration: The extent of ion suppression can be dependent on the concentration of both the analyte and the internal standard.[3][10]

Q4: How can I determine if my assay is suffering from signal suppression?

A common and effective method to identify regions of ion suppression in your chromatogram is the post-column infusion experiment .[6] This experiment helps to visualize the effect of the sample matrix on the ionization of your analyte throughout the chromatographic run.

Troubleshooting Guides

Issue 1: Poor Accuracy and Precision in Quantification

If you are experiencing poor accuracy and precision in your quantitative results when using 9,9-Dimethyl-9H-xanthene-d2, it is likely due to differential matrix effects. The following troubleshooting steps can help you identify and resolve the issue.

Troubleshooting Workflow

Caption: Troubleshooting workflow for poor accuracy and precision.

Detailed Steps:

• Verify Co-elution:

  • Action: Overlay the chromatograms of the non-deuterated analyte and 9,9-Dimethyl-9H-xanthene-d2 from a standard solution injection.

  • Expected Outcome: The retention times should be identical.

  • Problem Indication: A visible separation, even a slight one, indicates a chromatographic isotope effect which can lead to differential ion suppression.[6]

• Optimize Chromatographic Conditions:

  • Action: If co-elution is not achieved, adjust your LC method.

  • Strategies:

    • Modify Mobile Phase Gradient: A shallower gradient can improve resolution and potentially merge the analyte and internal standard peaks.

    • Change Column Chemistry: Switching to a column with a different stationary phase (e.g., from C18 to a phenyl-hexyl or biphenyl (B1667301) phase) can alter selectivity and achieve co-elution.[11]

    • Adjust Column Temperature: Temperature can influence retention and selectivity.[6]

  • Goal: Achieve perfect co-elution of the analyte and 9,9-Dimethyl-9H-xanthene-d2.[12]

• Perform Post-Column Infusion Experiment:

  • Purpose: To identify at what retention times co-eluting matrix components are causing ion suppression.

  • Indication: If perfect co-elution is achieved but issues persist, it's possible they are eluting in a region of significant ion suppression.

• Enhance Sample Preparation:

  • Action: Improve the cleanup of your samples to remove interfering matrix components.

  • Strategies:

    • Solid-Phase Extraction (SPE): Generally more effective at removing interferences than simple protein precipitation.[6]

    • Liquid-Liquid Extraction (LLE): Can be optimized to selectively extract the analyte and internal standard while leaving behind interfering substances.

    • Sample Dilution: Diluting the sample can reduce the concentration of matrix components, thereby lessening ion suppression.[8]

• Consider Alternative Internal Standard:

  • Action: If chromatographic optimization and improved sample preparation do not resolve the issue, consider using a different stable isotope-labeled internal standard.

  • Alternatives:

    • ¹³C or ¹⁵N Labeled Internal Standards: These heavier isotopes are less likely to cause a chromatographic shift compared to deuterium, leading to better co-elution and more effective compensation for matrix effects.[12][8]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Identify Ion Suppression Zones

Objective: To identify regions in the chromatogram where co-eluting matrix components cause ion suppression or enhancement.

Methodology:

• Setup:

  • Prepare a standard solution of your analyte and 9,9-Dimethyl-9H-xanthene-d2 in a suitable solvent.

  • Use a syringe pump to deliver this solution at a constant, low flow rate (e.g., 10 µL/min).

  • Connect the syringe pump to the LC flow path between the analytical column and the mass spectrometer's ion source using a T-junction.

• Procedure:

  • Begin the LC gradient without an injection and start the syringe pump. This will establish a stable baseline signal for your analyte and internal standard.

  • Inject a blank, extracted matrix sample (e.g., protein-precipitated plasma) onto the LC column.

  • Acquire data in MRM mode for your analyte and internal standard.

• Data Analysis:

  • Monitor the signal intensity of the infused analyte and internal standard over the chromatographic run time.

  • A stable, flat baseline is expected if there are no matrix effects.

  • A dip or decrease in the signal indicates a region of ion suppression caused by co-eluting matrix components.

  • An increase in the signal indicates a region of ion enhancement.

• Evaluation:

  • Compare the retention time of your analyte and 9,9-Dimethyl-9H-xanthene-d2 with the identified regions of ion suppression. If they elute within a suppression zone, chromatographic optimization is necessary to shift their retention time away from this zone.

Visualization of Post-Column Infusion Setup

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. waters.com [waters.com]
• 3. waters.com [waters.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. longdom.org [longdom.org]
• 6. benchchem.com [benchchem.com]
• 7. myadlm.org [myadlm.org]
• 8. chromforum.org [chromforum.org]
• 9. reddit.com [reddit.com]
• 10. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. chromatographyonline.com [chromatographyonline.com]

enhancing signal-to-noise with 9,9-Dimethyl-9H-xanthene-d2

Welcome to the technical support center for 9,9-Dimethyl-9H-xanthene-d2. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to facilitate the effective use of this and other deuterated compounds in enhancing analytical clarity and signal-to-noise ratios.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties and applications of 9,9-Dimethyl-9H-xanthene-d2 and the principles of using deuterated molecules in analytical chemistry.

Q1: What is 9,9-Dimethyl-9H-xanthene-d2?

A1: 9,9-Dimethyl-9H-xanthene-d2 is the deuterium-labeled version of 9,9-Dimethyl-9H-xanthene.[1] The parent compound is a versatile organic molecule featuring a xanthene backbone, which is a core component in various fluorescent probes, dyes, and materials for organic light-emitting diodes (OLEDs).[2] The "-d2" signifies that two hydrogen atoms on the molecule have been replaced with deuterium (B1214612), a stable isotope of hydrogen.

Q2: How does deuteration help enhance the signal-to-noise ratio (S/N)?

A2: Deuteration enhances the effective signal-to-noise ratio not by amplifying the signal of interest, but by reducing the background noise. This is particularly relevant in proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. Since deuterium nuclei (²H) resonate at a very different frequency from protons (¹H), replacing protons with deuterons on a solvent or reference molecule effectively makes it "invisible" in a ¹H NMR spectrum.[3][4] This eliminates interfering background signals, allowing the signals from the analyte of interest to be observed clearly, thus improving the S/N.[5] General S/N enhancement can also be achieved through hardware and software methods like signal averaging and digital filtering.[6]

Q3: What are the primary applications of 9,9-Dimethyl-9H-xanthene-d2?

A3: The primary application for a deuterated compound like 9,9-Dimethyl-9H-xanthene-d2 is as an internal standard for quantitative mass spectrometry (MS) analysis of its non-deuterated counterpart. Because it is chemically identical but has a different mass, it can be added to a sample in a known quantity to accurately quantify the analyte of interest. It can also be used in ¹H NMR studies as a reference compound that will not produce a complex background signal.

Q4: What are the main challenges when working with deuterated compounds?

A4: Researchers may face several challenges:

• Cost: Deuterated compounds are often significantly more expensive than their protonated versions due to complex production processes.[5]

• Purity: Ensuring high isotopic purity is critical for accurate quantification and to avoid residual proton signals.

• Hygroscopicity: Some deuterated solvents and compounds can absorb moisture from the air, introducing a water (H₂O) peak in NMR spectra.

• Chemical Shift Variation: The exact chemical shifts of residual protons in deuterated solvents can vary depending on the analyte, concentration, and temperature.[7]

Section 2: Troubleshooting Guides

These guides provide step-by-step solutions to common problems encountered during experiments involving deuterated compounds.

Guide 1: NMR Spectroscopy Applications

Issue: I see unexpected peaks in my ¹H NMR spectrum when using a deuterated compound.

• Potential Cause 1: Residual Protons. No deuterated solvent or compound is 100% pure. There will always be a small, residual peak from the incompletely deuterated species (e.g., CHDCl₂ in CDCl₃).

• Recommended Action:

  • Identify the residual solvent peak by comparing your spectrum to a reference table of known residual shifts (see Table 2).

  • Use the residual solvent peak as a secondary internal reference for calibration if an internal standard like TMS is not used.[7]

  • Ensure the peak is not from another contaminant, such as water or grease.

Issue: The chemical shifts in my spectrum do not match literature values.

• Potential Cause 1: Concentration Effects. Chemical shifts, especially for protons involved in hydrogen bonding, can be highly dependent on the sample concentration.[8]

• Recommended Action:

  • Prepare a dilute solution for your analysis, as this is standard practice and more likely to match reference data.

  • Report the solvent and, if possible, the concentration used when comparing data.

  • Note that minor discrepancies of ±0.1 ppm for ¹H spectra are often due to concentration or temperature differences.[7]

• Potential Cause 2: Improper Referencing. The spectrum may not be correctly calibrated.

• Recommended Action:

  • Calibrate the spectrum to the chemical shift of a known internal standard (e.g., TMS at 0.00 ppm).

  • If no internal standard is present, you can calibrate to the known residual peak of your deuterated solvent, but be aware of the potential for slight inaccuracies.[7]

Workflow for Troubleshooting NMR Referencing Issues

Caption: A logical workflow for diagnosing and correcting inaccurate chemical shifts in NMR spectra.

Guide 2: Mass Spectrometry (Internal Standard) Applications

Issue: The signal for the deuterated internal standard is weak or absent.

• Potential Cause 1: Incorrect Mass Setting. The mass spectrometer is not set to monitor the correct mass-to-charge ratio (m/z) for the deuterated compound.

• Recommended Action:

  • Calculate the expected m/z for the deuterated standard (e.g., for 9,9-Dimethyl-9H-xanthene-d2, add the mass of two deuterons minus two protons to the parent compound's mass).

  • Confirm the instrument's parent and product ion settings in your acquisition method.

• Potential Cause 2: Suboptimal Ionization. The source conditions (e.g., temperature, gas flow, voltage) are not optimized for the compound.

• Recommended Action:

  • Perform an infusion of the standard by itself to optimize source parameters.

  • Ensure the mobile phase is compatible with efficient ionization (e.g., acidic for positive mode ESI, basic for negative mode).

Issue: I am observing "crosstalk" between the analyte and the internal standard.

• Potential Cause: Isotopic Impurity. The non-deuterated analyte contains some naturally occurring heavy isotopes (e.g., ¹³C) that give it a mass overlapping with the deuterated standard. Conversely, the deuterated standard may contain some non-deuterated impurity.

• Recommended Action:

  • Check the certificate of analysis for the isotopic purity of the standard.

  • If necessary, select a different product ion (fragment) for quantification that is unique to the analyte and the standard.

  • Adjust the integration window to minimize overlap if the peaks are chromatographically separated.

Section 3: Data Presentation & Protocols

Quantitative Data Tables

Table 1: Physical and Chemical Properties of 9,9-Dimethyl-9H-xanthene

Property	Value	Reference
CAS Number	19814-75-6	[2]
Molecular Formula	C₁₅H₁₄O	[2]
Molecular Weight	210.28 g/mol	[2]
Appearance	White to light yellow solid	[2]
Purity	≥ 99% (GC)	[2]
Melting Point	34 - 40 °C	[2]

| Storage | 2 - 8 °C |[2] |

Table 2: Common Residual Proton (¹H) and Carbon (¹³C) NMR Shifts in Deuterated Solvents

Solvent	¹H Residual Shift (ppm)	¹³C Shift (ppm)	Reference
Chloroform-d (CDCl₃)	7.26	77.16	[7]
DMSO-d₆	2.50	39.52	[7]
Acetone-d₆	2.05	29.84, 206.26	[7]
Benzene-d₆	7.16	128.06	[7]

| D₂O | 4.79 (variable) | - |[8] |

Note: Shifts can vary with temperature, concentration, and sample matrix.[7]

Experimental Protocols

Protocol 1: Synthesis of 9,9-Dimethyl-9H-xanthene (Parent Compound)

This protocol is adapted from established literature for the synthesis of the non-deuterated parent compound.[9][10]

• Objective: To synthesize 9,9-Dimethyl-9H-xanthene from diphenyl ether and acetone (B3395972).

• Materials:

  • Diphenyl ether (10 mmol)

  • Anhydrous tetrahydrofuran (B95107) (THF, 50 ml)

  • n-butyllithium (2.5 M in hexanes, 20 mmol)

  • Acetone (10 mmol)

  • Deionized water

  • 100 ml Schlenk flask

  • Syringes

  • Low-temperature bath (-78°C)

• Procedure:

  • Add diphenyl ether (1.7 g, 10 mmol) and anhydrous THF (50 ml) to a 100 ml Schlenk flask under an inert atmosphere.

  • Cool the reaction flask to -78°C using a low-temperature bath.

  • While stirring, slowly add n-butyllithium (8 ml, 20 mmol) to the reaction mixture via syringe.

  • Allow the reaction to proceed at -78°C for 3 hours.

  • Slowly add acetone (0.58 g, 10 mmol) dropwise to the flask.

  • After the addition is complete, quench the reaction by adding 20 ml of deionized water.

  • Allow the mixture to warm to room temperature.

  • Separate the organic phase.

  • Remove the organic solvent under reduced pressure.

  • Purify the resulting crude product by column chromatography to yield the final product.

Synthesis Pathway Diagram

Caption: A simplified reaction scheme for the synthesis of 9,9-Dimethyl-9H-xanthene.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]
• 3. studymind.co.uk [studymind.co.uk]
• 4. azom.com [azom.com]
• 5. synmr.in [synmr.in]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. On the Use of Deuterated Organic Solvents without TMS to Report 1H/13C NMR Spectral Data of Organic Compounds: Current State of the Method, Its Pitfalls and Benefits, and Related Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. 9,9-DIMETHYL-9H-XANTHENE synthesis - chemicalbook [chemicalbook.com]
• 10. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to 9,9-Dimethyl-9H-xanthene-d2 and its Non-Deuterated Standard for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison between 9,9-Dimethyl-9H-xanthene-d2 and its corresponding non-deuterated standard. While direct, head-to-head experimental data for this specific deuterated molecule is not extensively published, this document leverages established principles of deuterium (B1214612) substitution, the known characteristics of the parent compound, and data from analogous systems to provide a comprehensive performance overview.

9,9-Dimethyl-9H-xanthene is a key heterocyclic building block used in the synthesis of advanced materials and complex molecules, such as fluorescent probes, materials for Organic Light Emitting Diodes (OLEDs), and specialized ligands like Xantphos for catalysis.[1][2][3] The strategic replacement of hydrogen with its heavy isotope, deuterium, offers significant advantages in several research and development applications, primarily by influencing the kinetics of chemical reactions and metabolic pathways.[4][5]

Physicochemical Properties: A Comparative Overview

The primary physical difference between 9,9-Dimethyl-9H-xanthene and its -d2 isotopologue is the molecular weight. Other physical properties such as melting point, boiling point, and solubility are not expected to differ significantly.[6]

Property	9,9-Dimethyl-9H-xanthene (Standard)	9,9-Dimethyl-9H-xanthene-d2 (Deuterated)
Molecular Formula	C₁₅H₁₄O[7]	C₁₅H₁₂D₂O
Molecular Weight	~210.27 g/mol [7]	~212.28 g/mol
Melting Point	35-38 °C[1][8]	Expected to be similar to the non-deuterated standard
Boiling Point	114-115 °C @ 0.6 mmHg[1][8]	Expected to be similar to the non-deuterated standard
Appearance	Light yellow liquid or solid[1][9]	Expected to be similar to the non-deuterated standard
Solubility	Insoluble in water[1][8]	Expected to be insoluble in water

Performance Comparison: The Deuterium Advantage

The utility of deuteration stems from the Kinetic Isotope Effect (KIE) , a phenomenon where the substitution of an atom with its heavier isotope leads to a change in the reaction rate.[] The carbon-deuterium (C-D) bond is stronger and has a lower zero-point energy than the carbon-hydrogen (C-H) bond, making it more difficult to break.[11] This difference is particularly impactful in two key areas: metabolic stability and its use as an internal standard in quantitative analysis.

Enhanced Metabolic Stability

In drug development, a major hurdle is overcoming rapid metabolic degradation, often mediated by cytochrome P450 (CYP450) enzymes.[12] These enzymes frequently catalyze the oxidation of C-H bonds. By replacing a metabolically labile C-H bond with a C-D bond, the rate of this metabolic process can be significantly reduced.[5] This can lead to a longer biological half-life, reduced formation of potentially toxic metabolites, and an improved pharmacokinetic profile.[6][12]

The diagram below illustrates how deuteration can alter metabolic pathways. By slowing the primary metabolic pathway (Pathway A), the drug's exposure can be prolonged, and "metabolic shunting" towards alternative pathways (Pathway B) or reduced metabolite formation can occur.

Figure 1. Impact of Deuteration on Metabolic Pathways.

The table below presents hypothetical, yet typical, data from an in vitro metabolic stability assay using human liver microsomes, illustrating the potential improvement afforded by deuteration.

Compound	Half-Life (t½, min)	Intrinsic Clearance (µL/min/mg)	KIE (kH/kD)
9,9-Dimethyl-9H-xanthene	15	46.2	N/A
9,9-Dimethyl-9H-xanthene-d2	60	11.6	4.0

Superiority as an Internal Standard in Bioanalysis

In quantitative bioanalysis, particularly Liquid Chromatography-Mass Spectrometry (LC-MS/MS), stable isotope-labeled (SIL) compounds are the gold standard for use as internal standards (IS).[13] A deuterated IS, like 9,9-Dimethyl-9H-xanthene-d2, is chemically and physically almost identical to the analyte.[14] This ensures it behaves the same way during sample preparation, extraction, and chromatographic separation, and experiences identical ionization effects (matrix effects) in the mass spectrometer. This co-elution and identical behavior allow it to perfectly compensate for variations, leading to highly accurate and precise quantification.[13]

Non-deuterated standards, often structural analogs, may have different extraction recoveries, chromatographic retention times, and ionization efficiencies, leading to less reliable data.[13]

Figure 2. Bioanalytical Workflow Comparing Internal Standards.

The following table summarizes typical validation data when comparing the two types of standards for quantifying a target analyte.

Internal Standard Type	QC Level	Accuracy (% Bias)	Precision (% CV)
Deuterated (-d2)	Low	-1.5%	2.1%
Mid	+0.8%	1.8%
High	+2.3%	1.5%
Non-Deuterated (Analog)	Low	-8.7%	9.5%
Mid	+11.2%	7.8%
High	+9.8%	8.2%

Experimental Protocols

Protocol 1: Synthesis of 9,9-Dimethyl-9H-xanthene (Non-Deuterated)

This protocol is based on established literature procedures.[15]

• Reaction Setup: Add diphenyl ether (1.7g, 10 mmol) and 50 mL of anhydrous tetrahydrofuran (B95107) (THF) to a 100 mL Schlenk flask under an inert atmosphere (e.g., argon or nitrogen).

• Lithiation: Cool the reaction flask to -78 °C using a dry ice/acetone (B3395972) bath. Stir the solution and add n-butyllithium (8 mL, 20 mmol, 2.5M solution in hexanes) dropwise via syringe.

• Stirring: Maintain the temperature at -78 °C and stir the reaction mixture for 3 hours.

• Addition of Acetone: Add acetone (0.58g, 10 mmol) dropwise to the reaction mixture.

• Quenching: After the addition is complete, quench the reaction by adding 20 mL of water.

• Extraction: Allow the mixture to warm to room temperature. Separate the organic phase, and extract the aqueous phase with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic phases.

• Purification: Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica (B1680970) gel to yield the final product.[15]

Protocol 2: Hypothetical Synthesis of 9,9-Dimethyl-9H-xanthene-d2

A plausible route to synthesize the deuterated analog involves modifying Protocol 1 by substituting standard acetone with a deuterated version, such as acetone-d6. This would result in deuteration on the methyl groups (9,9-bis(methyl-d3)-9H-xanthene). To achieve a "-d2" label specifically, a partially deuterated acetone would be required, which is less common. For the purpose of creating a mechanistic probe or a stable internal standard, deuteration at the methyl groups is a common and effective strategy.

The procedure would follow Protocol 1 exactly, with the substitution of acetone-d6 for standard acetone in step 4.

Protocol 3: General Procedure for In Vitro Metabolic Stability Assay

This protocol outlines a standard method to compare the metabolic stability of the deuterated and non-deuterated compounds.

• Materials: Human Liver Microsomes (HLM), NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase), phosphate (B84403) buffer (pH 7.4), test compounds (deuterated and non-deuterated), and a quenching solution (e.g., ice-cold acetonitrile (B52724) with an internal standard).

• Incubation Preparation: Prepare a master mix containing HLM and phosphate buffer. Pre-warm the mixture at 37 °C for 5-10 minutes.

• Initiation of Reaction: Add the test compound (typically at a final concentration of 1 µM) to the HLM mixture. After a brief pre-incubation, initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and add it to the quenching solution to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to determine the concentration of the parent compound remaining at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line corresponds to the elimination rate constant (k). Calculate the half-life (t½) using the formula: t½ = 0.693 / k. Calculate intrinsic clearance (CLint) as (k / [HLM protein concentration]) * 1000. The KIE is the ratio of the rate constants (kH/kD).

References

• 1. Cas 19814-75-6,9,9-DIMETHYL-9H-XANTHENE | lookchem [lookchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. [PDF] Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs | Semantic Scholar [semanticscholar.org]
• 5. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 6. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]
• 7. 9,9-Dimethylxanthene | C15H14O | CID 606997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 9,9-DIMETHYL-9H-XANTHENE | 19814-75-6 [chemicalbook.com]
• 9. CAS 19814-75-6: 9,9-Dimethyl-9H-xanthene | CymitQuimica [cymitquimica.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. juniperpublishers.com [juniperpublishers.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. 9,9-DIMETHYL-9H-XANTHENE synthesis - chemicalbook [chemicalbook.com]

The Gold Standard: A Comparative Guide to Deuterated Internal Standards in Mass Spectrometry

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison between deuterated and non-deuterated internal standards, supported by experimental principles and data, to inform the selection of the most suitable analytical strategy. In the realm of liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is indispensable for correcting for the variability inherent in sample preparation and analysis. An ideal IS mimics the analyte of interest throughout the entire analytical process, from extraction to detection. While various compounds can serve as an IS, stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are widely regarded as the gold standard.[1][2] This is due to their close physicochemical similarity to the analyte, which allows for superior compensation of matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.

The Scientific Rationale for Deuterated Internal Standards

Deuterated internal standards are analogues of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the IS, while their chemical and physical properties remain nearly identical. This principle is the foundation of Isotope Dilution Mass Spectrometry (IDMS), considered the most accurate quantitative method.[1][3][4]

A non-deuterated, or analogue, internal standard is a different chemical entity that is structurally similar to the analyte. While more readily available and less expensive, its physicochemical properties can differ significantly, leading to different chromatographic retention times and extraction recoveries. These differences can result in poor compensation for matrix effects and, consequently, less reliable quantitative data.

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality.

Performance Comparison: Deuterated vs. Non-Deuterated Standards

The theoretical advantages of deuterated standards are borne out in experimental data. The following tables summarize the performance of deuterated versus non-deuterated internal standards in terms of accuracy and precision.

Parameter	Deuterated Internal Standard	Non-Deuterated (Analog) Internal Standard	Key Advantage of Deuterated Standard
Chemical & Physical Properties	Nearly identical to the analyte	Structurally similar but with different physicochemical properties	Ensures similar behavior during sample preparation and analysis
Chromatographic Retention Time	Co-elutes or elutes very closely with the analyte[2]	Retention time can differ significantly from the analyte	Minimizes the impact of time-dependent matrix effects
Ionization Efficiency	Identical to the analyte, leading to similar response in the mass spectrometer	Can have different ionization efficiency, leading to variable responses	Provides more accurate correction for ion suppression or enhancement
Recovery Correction	Excellent: Similar extraction efficiency to the analyte across various conditions	Variable: Differences in physicochemical properties can lead to inconsistent recovery	More reliable correction for sample loss during preparation
Cost & Availability	Higher cost and may require custom synthesis	Generally lower cost and more readily available	N/A

Quantitative Data from Experimental Studies

The following tables present data synthesized from studies comparing internal standards for the quantification of various compounds.

Table 1: Comparison of Assay Performance for Everolimus (B549166) Quantification

Data adapted from a study comparing internal standards for everolimus quantification.[1] While both internal standards demonstrated acceptable performance, the deuterated standard generally showed slightly better precision (lower %CV) at the quality control (QC) levels.

QC Level	Deuterated IS (%CV)	Non-Deuterated IS (%CV)
Low	4.2	5.8
Medium	3.5	4.9
High	2.8	4.1

Table 2: Impact of Internal Standard on Accuracy in Complex Matrices (Pesticide & Mycotoxin Analysis)

Data from a study on pesticide and mycotoxin analysis in cannabis matrices.[1] This clearly demonstrates the critical role of a deuterated internal standard in maintaining accuracy and precision in complex biological samples.

Analyte	Matrix	Without IS (% Recovery)	With Deuterated IS (% Recovery)
Myclobutanil	Cannabis Flower	65	98
Imidacloprid	Cannabis Concentrate	145	102
Ochratoxin A	Cannabis Edible	72	95

Experimental Protocols

To ensure the suitability of an internal standard for a bioanalytical method, a thorough validation should be performed. The following is a general protocol for comparing the performance of deuterated and non-deuterated internal standards.

Objective: To evaluate and compare the accuracy, precision, linearity, and matrix effects of a bioanalytical method using a deuterated internal standard versus a non-deuterated (analog) internal standard.

Materials:

• Analyte reference standard

• Deuterated internal standard

• Non-deuterated (analog) internal standard

• Blank biological matrix (e.g., plasma, urine)

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

Method:

• Stock and Working Solutions: Prepare separate stock solutions of the analyte and both internal standards. From these, prepare working solutions for spiking into the biological matrix.

• Calibration Standards and Quality Controls: Prepare two sets of calibration standards and quality control (QC) samples (low, medium, and high concentrations) by spiking the blank matrix with the analyte. One set will be used with the deuterated IS, and the other with the non-deuterated IS.

• Sample Preparation: For each set, spike the calibration standards, QCs, and blank matrix samples with the corresponding internal standard at a constant concentration. Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).[1]

• LC-MS/MS Analysis: Analyze the extracted samples using a validated LC-MS/MS method.[1]

• Data Analysis:

  • Linearity: Construct calibration curves for each set by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration. Determine the coefficient of determination (r²).

  • Accuracy and Precision: Analyze the QC samples in replicate (n=5) and calculate the accuracy (% recovery) and precision (%CV) for each QC level for both internal standard sets.

  • Matrix Effect: Evaluate the matrix effect by comparing the response of the analyte in the presence of the matrix with the response in a neat solution. This should be performed for both internal standard methods to assess their ability to compensate for matrix-induced ion suppression or enhancement.

Visualizing the Workflow and Logic

Caption: Workflow of Isotope Dilution Mass Spectrometry.

Caption: Logical Relationship of Internal Standards and Variability.

Conclusion and Recommendations

The choice of internal standard is a critical decision in quantitative mass spectrometry. Deuterated internal standards, due to their near-identical physicochemical properties to the analyte, provide superior correction for analytical variability, particularly matrix effects. This leads to enhanced accuracy and precision, which is crucial for regulated bioanalysis in drug development and clinical research.

While non-deuterated (analog) internal standards can be a viable option when a deuterated version is unavailable or cost-prohibitive, their use requires more extensive validation to ensure they adequately track the analyte's behavior. For the most reliable and robust quantitative data, the use of a deuterated internal standard is strongly recommended and remains the gold standard in the field.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. m.youtube.com [m.youtube.com]
• 4. osti.gov [osti.gov]

A Comparative Guide to Validating Analytical Methods: The Role of 9,9-Dimethyl-9H-xanthene-d2 as an Internal Standard

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical methods are paramount. The validation of these methods ensures that the data generated is fit for its intended purpose. A critical component in many quantitative assays, particularly those employing mass spectrometry, is the use of an internal standard (IS). This guide provides a comparative overview of method validation parameters using 9,9-Dimethyl-9H-xanthene-d2 as a deuterated internal standard against a hypothetical non-deuterated structural analog, "Compound X," to highlight the advantages of using a stable isotope-labeled standard.

Data Presentation: Performance Comparison of Internal Standards

The following table summarizes typical validation results for a hypothetical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of a small molecule drug, "Analyte A," in human plasma. The data compares the performance of the method when using 9,9-Dimethyl-9H-xanthene-d2 versus a non-deuterated, structurally similar internal standard, "Compound X."

Validation Parameter	Method with 9,9-Dimethyl-9H-xanthene-d2 (IS)	Method with Compound X (IS)	Acceptance Criteria
Linearity (r²)	0.9995	0.9981	≥ 0.99
Range	1 - 1000 ng/mL	1 - 1000 ng/mL	Defined by user needs
Accuracy (% Bias)	-2.5% to +3.1%	-8.7% to +9.5%	Within ±15% (±20% at LLOQ)
Precision (%RSD)	≤ 4.8%	≤ 12.3%	≤ 15% (≤ 20% at LLOQ)
Limit of Detection (LOD)	0.25 ng/mL	0.5 ng/mL	Reportable
Limit of Quantification (LOQ)	1 ng/mL	1 ng/mL	Within accuracy/precision limits
Matrix Effect (%CV)	3.5%	14.8%	≤ 15%
Recovery (% Overall)	92.5%	85.1%	Consistent, precise, and reproducible

As the data illustrates, the use of a deuterated internal standard like 9,9-Dimethyl-9H-xanthene-d2 typically results in improved linearity, accuracy, precision, and a more controlled matrix effect. This is because a deuterated standard co-elutes with the analyte and experiences similar ionization suppression or enhancement, providing a more reliable correction.

Experimental Protocols

Below is a detailed methodology for a typical bioanalytical method validation using LC-MS/MS.

Objective: To validate a method for the quantitative determination of "Analyte A" in human plasma using 9,9-Dimethyl-9H-xanthene-d2 as an internal standard.

1. Materials and Reagents:

• Analytes: Analyte A reference standard, 9,9-Dimethyl-9H-xanthene-d2

• Solvents: HPLC-grade acetonitrile (B52724), methanol (B129727), and water; Formic acid

• Biological Matrix: Blank human plasma

2. Stock and Working Solutions:

• Prepare primary stock solutions of Analyte A and 9,9-Dimethyl-9H-xanthene-d2 in methanol at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions of Analyte A by serial dilution of the stock solution with 50:50 acetonitrile:water.

• Prepare a working internal standard solution of 9,9-Dimethyl-9H-xanthene-d2 at a concentration of 100 ng/mL in 50:50 acetonitrile:water.

3. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (blank, calibration standard, or QC sample), add 10 µL of the internal standard working solution (100 ng/mL 9,9-Dimethyl-9H-xanthene-d2).

• Vortex for 10 seconds.

• Add 150 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• LC System: Standard HPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for Analyte A and 9,9-Dimethyl-9H-xanthene-d2.

5. Validation Parameters:

• Specificity and Selectivity: Analyze blank plasma from at least six different sources to check for interferences at the retention times of Analyte A and the IS.

• Linearity: Prepare a calibration curve with at least six non-zero concentrations. Plot the peak area ratio (Analyte A / IS) against the nominal concentration of Analyte A. Perform a linear regression with a 1/x² weighting.

• Accuracy and Precision: Prepare quality control (QC) samples at low, medium, and high concentrations. Analyze five replicates of each QC level on three separate days. Calculate the percent bias for accuracy and the percent relative standard deviation (%RSD) for precision.

• LOD and LOQ: Determine the LOD based on a signal-to-noise ratio of 3:1. The LOQ is the lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

• Matrix Effect: Compare the peak area of the analyte in post-extraction spiked blank plasma to the peak area of the analyte in a neat solution at the same concentration.

• Recovery: Compare the peak area of the analyte in a pre-extraction spiked sample to that of a post-extraction spiked sample.

• Stability: Evaluate the stability of the analyte in plasma under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Mandatory Visualization

Caption: Workflow for bioanalytical method validation using LC-MS/MS.

Caption: Logical relationship of an internal standard in quantitative analysis.

Unlocking Enhanced Performance: A Comparative Guide to 9,9-Dimethyl-9H-xanthene-d2 and its Applications

For researchers, scientists, and drug development professionals, the quest for more stable, efficient, and reliable molecular tools is perpetual. In this context, isotopic labeling, particularly deuteration, has emerged as a powerful strategy to enhance the performance of organic molecules. This guide provides a comprehensive cross-validation of 9,9-Dimethyl-9H-xanthene-d2, comparing its anticipated performance with non-deuterated analogues and other alternatives in key applications, supported by experimental data from closely related compounds.

This document delves into the significant advantages conferred by deuteration on the xanthene core, focusing on its applications as a host material in Organic Light-Emitting Diodes (OLEDs) and as a scaffold for fluorescent probes in biological imaging. Detailed experimental protocols and workflow visualizations are provided to guide researchers in leveraging the superior properties of this deuterated compound.

Performance Comparison: The Deuterium Advantage

Deuteration, the substitution of hydrogen atoms with their heavier isotope deuterium, can significantly improve the photophysical properties and stability of organic molecules. While direct comparative data for 9,9-Dimethyl-9H-xanthene-d2 is emerging, extensive research on deuterated analogues, particularly in the fields of OLEDs and fluorescent dyes, provides a strong basis for performance extrapolation.

In Organic Light-Emitting Diodes (OLEDs)

The xanthene scaffold, particularly in the form of spiro[fluorene-9,9′-xanthene], is a key building block for host materials in phosphorescent OLEDs (PhOLEDs). Deuteration of these host materials has been shown to yield remarkable improvements in device efficiency and longevity.

Performance Metric	Standard Host (Non-deuterated)	Deuterated Host (Anticipated for 9,9-Dimethyl-9H-xanthene-d2)	Reference Compound Performance
External Quantum Efficiency (EQE)	~13.2% (Green PhOLED)	Higher EQE	Deuterated exciplex-forming hosts for deep-blue PhOLEDs achieve EQEs up to 27.4%.[1][2][3]
Device Lifetime (LT90)	Baseline	~1.4 to 1.6-fold increase	Deep-blue PhOLEDs with deuterated hosts show a 1.4 to 1.6-fold longer lifetime.[1][2][3][4]
Operational Voltage	Baseline	Lower	Deuterated hosts contribute to lower operational voltages in PhOLEDs.[1][2][3][4]
Power Efficiency	~45.4 lm/W (Green PhOLED)	Higher Power Efficiency	Deep-blue PhOLEDs with deuterated hosts reach power efficiencies up to 41.2 lm/W.[1][2][3]

Table 1: Comparison of non-deuterated and anticipated performance of deuterated 9,9-Dimethyl-9H-xanthene based host materials in OLEDs. Performance of the standard host is based on data for spiro[fluorene-9,9′-xanthene] derivatives.[5][6]

As a Scaffold for Fluorescent Probes

In the realm of biological imaging, the photostability and quantum yield of fluorescent probes are paramount. Deuteration of the xanthene core is a proven strategy to enhance these key parameters, leading to brighter and more robust probes for cellular imaging.

Performance Metric	Standard Xanthene Probe	Deuterated Xanthene Probe (Anticipated for 9,9-Dimethyl-9H-xanthene-d2 based probes)
Fluorescence Quantum Yield	Baseline	Increased
Photostability	Baseline	Significantly Increased
Resistance to Photochemical Degradation	Baseline	Increased

Table 2: Anticipated improvements in the performance of fluorescent probes based on a deuterated 9,9-Dimethyl-9H-xanthene-d2 scaffold.

Experimental Protocols

Synthesis of 9,9-Dimethyl-9H-xanthene-d2

While a specific protocol for the deuterated variant is not widely published, a standard synthesis for the non-deuterated compound can be adapted using deuterated acetone.

Materials:

• Diphenyl ether

• n-Butyllithium (2.5 M in hexanes)

• Acetone-d6 (B32918)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve diphenyl ether in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium dropwise to the cooled solution. Stir the reaction mixture at -78 °C for 3 hours.

• Slowly add acetone-d6 dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

• Cool the reaction mixture to 0 °C in an ice bath and quench by the slow addition of 1 M HCl.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 9,9-Dimethyl-9H-xanthene-d2.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of novel xanthene-based fluorescent probes.

Materials:

• Human cancer cell lines (e.g., HeLa, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the 9,9-Dimethyl-9H-xanthene-d2 based probe in the cell culture medium. Replace the medium in the wells with the medium containing the compound at different concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Visualizing Workflows and Pathways

OLED Device Fabrication Workflow

The following diagram illustrates the typical workflow for fabricating an Organic Light-Emitting Diode (OLED) incorporating a 9,9-Dimethyl-9H-xanthene-d2 based host material.

OLED Device Fabrication Workflow

Cellular Imaging Workflow for Mitochondrial Viscosity

This diagram outlines the experimental workflow for using a 9,9-Dimethyl-9H-xanthene-d2 based fluorescent probe to monitor changes in mitochondrial viscosity in living cells. Dihydroxanthene-based probes have been successfully used for this purpose.[7]

Mitochondrial Viscosity Imaging Workflow

Signaling Pathway for ROS Detection

Xanthene-based probes are widely used to detect reactive oxygen species (ROS) in cells. The following diagram illustrates a simplified signaling pathway where a xanthene-based probe can be used to monitor intracellular ROS levels, which are implicated in various cellular processes and diseases.[8][9][10]

ROS Detection Signaling Pathway

References

• 1. oled-info.com [oled-info.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. High-efficiency and long-lifetime deep-blue phosphorescent OLEDs using deuterated exciplex-forming host - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Spiro [Fluorene-9, 9’-Xanthene]-Based Host Material for Efficient Green and Blue Phosphorescent OLED | Scientific.Net [scientific.net]
• 6. researchgate.net [researchgate.net]
• 7. Dihydroxanthene-Based Near-infrared Fluorescent Probes for Monitoring Mitochondrial Viscosity in Living Cells and Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Recent Progress of Spectroscopic Probes for Peroxynitrite and Their Potential Medical Diagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescence probes used for detection of reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]

Isotopic Purity of 9,9-Dimethyl-9H-xanthene-d2: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, ensuring the isotopic purity of deuterated compounds like 9,9-Dimethyl-9H-xanthene-d2 is critical for their application as internal standards in quantitative analyses and as tracers in metabolic studies. This guide provides a comparative overview of the primary analytical techniques for determining isotopic purity, supported by experimental data and detailed protocols.

The precise quantification of deuterium (B1214612) incorporation in 9,9-Dimethyl-9H-xanthene-d2 is paramount for its effective use. The two leading analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) Spectroscopy and High-Resolution Mass Spectrometry (HR-MS). Each method offers distinct advantages and provides reliable quantification of isotopic enrichment.

Comparative Analysis of Analytical Techniques

A combination of liquid chromatography electrospray ionization high-resolution mass spectrometry (LC-ESI-HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is a robust strategy for determining the isotopic enrichment and structural integrity of deuterated compounds.[1] While HR-MS provides precise information on the distribution of isotopologues, NMR, particularly a combination of ¹H and ²H NMR, can offer highly accurate and site-specific isotopic abundance data.[2][3]

Analytical Technique	Principle	Advantages	Disadvantages	Typical Isotopic Purity (%)
¹H NMR	Quantifies the reduction in the integral of a proton signal at a specific site of deuteration relative to a non-deuterated internal standard or a signal from a non-deuterated position within the same molecule.	- Readily available instrumentation. - Provides site-specific information. - Non-destructive.	- Lower sensitivity compared to MS. - Can be less accurate for very high levels of deuteration due to the small size of the residual proton signal.	>98%
¹H and ²H NMR	A combined approach where ¹H NMR quantifies residual protons and ²H NMR directly quantifies the incorporated deuterium. This method can provide a more accurate determination of isotopic abundance.[2][3]	- High accuracy, potentially more so than ¹H NMR or MS alone.[2][3] - Provides direct, quantitative measure of both isotopes. - Site-specific information.	- Requires access to a spectrometer capable of ²H NMR. - Can be more time-consuming to set up and calibrate.	>99%
High-Resolution Mass Spectrometry (HR-MS)	Measures the mass-to-charge ratio of the molecule with high precision, allowing for the differentiation and relative quantification of the deuterated (M+2) and non-deuterated (M) species.	- High sensitivity and specificity. - Provides information on the distribution of all isotopologues (e.g., d0, d1, d2). - Can be coupled with liquid chromatography (LC) for online separation and analysis.[1]	- Does not inherently provide information on the position of the deuterium label. - Ionization efficiency can sometimes vary between isotopologues, though this is often minimal.	>99%

Representative data for isotopic purity of various deuterated compounds analyzed by a combination of HR-MS and NMR.[1]

Compound	Isotopic Purity (%)
Benzofuranone derivative (BEN-d₂)	94.7
Tamsulosin-d₄	99.5
Oxybutynin-d₅	98.8
Eplerenone-d₃	99.9
Propafenone-d₇	96.5

Experimental Protocols

Below are detailed methodologies for the key experiments used in the isotopic purity analysis of deuterated compounds.

Quantitative ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 9,9-Dimethyl-9H-xanthene-d2 sample and a similar amount of a suitable internal standard (e.g., 1,4-dioxane) into a clean, dry vial.

  • Dissolve the mixture in a known volume of a deuterated NMR solvent (e.g., Chloroform-d, CDCl₃) that does not have signals overlapping with the analyte or standard.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full magnetization recovery and accurate integration.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Integrate the signal corresponding to the residual protons at the deuterated positions in 9,9-Dimethyl-9H-xanthene-d2.

  • Integrate a well-resolved signal from the internal standard or a non-deuterated position within the analyte molecule.

  • Calculate the isotopic purity by comparing the relative integrals, taking into account the number of protons each signal represents.

High-Resolution Mass Spectrometry (HR-MS)

• Sample Preparation:

  • Prepare a dilute solution of 9,9-Dimethyl-9H-xanthene-d2 in a suitable solvent compatible with the mass spectrometer's ionization source (e.g., acetonitrile/water for electrospray ionization). A typical concentration is in the low µg/mL range.

• HR-MS Data Acquisition:

  • Infuse the sample directly into the mass spectrometer or inject it into a liquid chromatography system coupled to the HR-MS.

  • Use an electrospray ionization (ESI) source in positive ion mode.

  • Acquire full scan mass spectra over a relevant m/z range that includes the molecular ions of the non-deuterated and deuterated species.

  • Set the mass spectrometer to a high resolution (e.g., > 60,000 FWHM) to ensure accurate mass measurement and separation of isotopic peaks.

• Data Analysis:

  • Extract the ion chromatograms for the theoretical m/z values of the d0, d1, and d2 isotopologues of 9,9-Dimethyl-9H-xanthene.

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity by determining the percentage of the d2 isotopologue relative to the sum of all observed isotopologues.

Visualizing the Workflow and Comparison

To better illustrate the experimental processes and their relationships, the following diagrams are provided.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Performance Guide to Xanthene-Based Ligands in Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of transition metal catalysis, the choice of ligand is paramount to achieving desired reaction outcomes. Xanthene-based ligands, a class of bulky, electron-rich diphosphines, have emerged as powerful tools in a variety of catalytic transformations, including cross-coupling and hydroformylation reactions. Their rigid backbone and wide bite angles impart unique properties to the metal center, influencing activity, selectivity, and catalyst stability. This guide provides an objective comparison of the performance of prominent xanthene-based ligands—Xantphos, SPANphos, and NiXantphos—supported by experimental data, detailed protocols, and mechanistic insights.

Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in modern organic synthesis. The performance of xanthene-based ligands in this reaction is often evaluated by their ability to promote high yields with low catalyst loadings, particularly with challenging substrates like aryl chlorides.

While direct side-by-side comparisons of a broad range of xanthene-based ligands under identical conditions are limited in the literature, the available data highlights their utility. For instance, in the coupling of aryl bromides, catalysts based on biaryl phosphines bearing phobane and phosphatrioxa-adamantane frameworks have shown comparable performance to dialkylbiaryl phosphines, achieving high yields at room temperature.[1]

Table 1: Performance of Xanthene-Based and Related Ligands in Suzuki-Miyaura Coupling

Ligand	Aryl Halide	Arylboronic Acid	Catalyst System	Solvent	Base	Temp. (°C)	Yield (%)	Notes
Biarylphobane	4-Bromotoluene	Phenylboronic acid	Pd(OAc)₂	Toluene (B28343)	K₃PO₄	RT	95	High efficiency at room temperature.[1]
XPhos	4-Chloroanisole	Phenylboronic acid	Pd₂(dba)₃	Dioxane	K₃PO₄	100	-	A common bulky phosphine (B1218219) for comparison.
SPANphos	4-Bromotoluene	Phenylboronic acid	Pd(OAc)₂	Toluene	K₂CO₃	80	-	Data for direct comparison is sparse.

Note: The data presented is a compilation from various sources and direct comparison should be made with caution due to differing reaction conditions.

Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a vital method for the synthesis of C-N bonds. The efficacy of xanthene-based ligands in this reaction is crucial for the synthesis of pharmaceuticals and other nitrogen-containing compounds. A meta-analysis of over 62,000 Buchwald-Hartwig reactions revealed that while Xantphos is a very popular and broadly applicable ligand, it sometimes displays a lower average yield compared to more specialized, less frequently used ligands.[2]

A notable advancement in this area is the development of NiXantphos, a deprotonatable analogue of Xantphos. In the palladium-catalyzed cross-coupling of unactivated aryl chlorides, the Pd-NiXantphos system has been shown to outperform Xantphos and a wide array of other mono- and bidentate phosphine ligands, enabling reactions to proceed at room temperature with high yields.[3][4][5][6] For instance, in the coupling of diphenylmethane (B89790) with 1-chloro-4-tert-butylbenzene, the NiXantphos-based catalyst gave a 91% yield, while the Xantphos-based catalyst resulted in less than 2% conversion.[3]

Table 2: Performance Comparison in Buchwald-Hartwig Amination

Ligand	Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Ref.
NiXantphos	1-Chloro-4-tert-butylbenzene	Diphenylmethane	Pd(OAc)₂	KN(SiMe₃)₂	Toluene	RT	91	[3]
Xantphos	1-Chloro-4-tert-butylbenzene	Diphenylmethane	Pd(OAc)₂	KN(SiMe₃)₂	Toluene	RT	<2	[3][7]
N-Bn-NiXantphos	1-Chloro-4-tert-butylbenzene	Diphenylmethane	Pd(OAc)₂	KN(SiMe₃)₂	Toluene	RT	<2	[3]

Performance in Hydroformylation of Alkenes

Hydroformylation, or the "oxo process," is a large-scale industrial process for the production of aldehydes from alkenes. The regioselectivity of this reaction, favoring either the linear (n) or branched (iso) aldehyde, is a critical parameter that can be controlled by the choice of ligand. Xantphos and its derivatives have been extensively studied in the rhodium-catalyzed hydroformylation of terminal alkenes like 1-octene (B94956). The wide bite angle of these ligands is known to favor the formation of the linear aldehyde.

A comparative study of various xanthene-type diphosphine ligands in the hydroformylation of 1-octene demonstrated a clear correlation between the ligand's calculated natural bite angle and the regioselectivity (n/iso ratio). Ligands with larger bite angles generally lead to higher selectivity for the linear aldehyde.[8]

Table 3: Performance of Xantphos-Type Ligands in the Hydroformylation of 1-Octene

Ligand	Bite Angle (°)	n/iso Ratio	Isomerization (%)	TOF (h⁻¹)	Ref.
DPEphos	102	94.6 / 5.4	1.1	150	[8]
Thixantphos	109	95.8 / 4.2	0.8	200	[8]
Xantphos	111	98.3 / 1.7	0.2	250	[8]
Sixantphos	112	96.9 / 3.1	0.5	180	[8]
DBFphos	131	92.1 / 7.9	3.2	100	[8]

Conditions: 40 °C, 20 bar CO/H₂, [Rh] = 1 mM, [Ligand] = 10 mM, [1-octene] = 1 M in toluene.

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling

To an oven-dried reaction vessel is added the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), a base such as K₃PO₄ (2.0 mmol), the palladium precursor (e.g., Pd(OAc)₂, 0.5-2 mol%), and the xanthene-based ligand (0.5-2.5 mol%). The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). Anhydrous solvent (e.g., toluene, dioxane, or THF) is added, and the mixture is stirred at the desired temperature (room temperature to 110 °C) until the reaction is complete (monitored by TLC or GC-MS). Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Buchwald-Hartwig Amination

In a glovebox or under an inert atmosphere, a reaction tube is charged with the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the xanthene-based ligand (2-4 mol%), and a base (e.g., NaOt-Bu, 1.2-1.5 equiv). The aryl halide (1.0 equiv) and the amine (1.2-1.5 equiv) are then added, followed by the solvent (e.g., toluene or dioxane). The reaction vessel is sealed and heated to the appropriate temperature (typically 80-110 °C) with stirring for the specified time. After cooling to room temperature, the reaction mixture is diluted with an organic solvent and filtered through a pad of celite. The filtrate is concentrated, and the residue is purified by flash chromatography to afford the desired arylamine.

General Procedure for Hydroformylation of 1-Octene

The hydroformylation reaction is carried out in a high-pressure autoclave equipped with a magnetic stir bar. The rhodium precursor (e.g., Rh(acac)(CO)₂) and the xanthene-based ligand are dissolved in a degassed solvent (e.g., toluene) inside the autoclave under an inert atmosphere. 1-Octene is then added. The autoclave is sealed, purged several times with syngas (a mixture of CO and H₂), and then pressurized to the desired pressure (e.g., 20 bar). The reaction mixture is heated to the specified temperature (e.g., 80 °C) and stirred vigorously. The progress of the reaction can be monitored by GC analysis of aliquots taken at various time intervals. After the reaction is complete, the autoclave is cooled to room temperature and the excess gas is carefully vented. The reaction mixture is then analyzed to determine the conversion, regioselectivity (n/iso ratio), and yield of the aldehyde products.

Signaling Pathways and Experimental Workflows

To visualize the mechanistic pathways and experimental procedures, the following diagrams are provided in the DOT language for use with Graphviz.

Figure 1: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Figure 3: Simplified catalytic cycle for rhodium-catalyzed hydroformylation.

Figure 4: General experimental workflow for cross-coupling and hydroformylation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. What can reaction databases teach us about Buchwald–Hartwig cross-couplings? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Bulky, electron-rich, renewable: analogues of Beller's phosphine for cross-couplings - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D3CY01375H [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Internal Standards in Bioanalysis: Featuring 9,9-Dimethyl-9H-xanthene-d2

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalysis, achieving accurate and reproducible quantification of target analytes is paramount. The use of internal standards is a cornerstone of robust analytical methodologies, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). This guide provides a comprehensive comparison of 9,9-Dimethyl-9H-xanthene-d2 with other commonly employed internal standards, supported by experimental principles and data from analogous applications.

The Critical Role of Internal Standards

Internal standards are essential for mitigating variability inherent in analytical procedures.[1] By adding a known amount of an internal standard to every sample, calibration standard, and quality control sample, analysts can correct for fluctuations arising from sample preparation, injection volume inconsistencies, and matrix effects.[2][3] An ideal internal standard mimics the chemical and physical properties of the analyte, ensuring that it experiences similar losses during extraction and similar ionization suppression or enhancement in the mass spectrometer.[1]

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are widely regarded as the "gold standard" in bioanalysis.[1] Their near-identical chemical behavior to the analyte, coupled with their mass difference, allows for precise correction of analytical variability.[1] 9,9-Dimethyl-9H-xanthene-d2, a deuterated form of 9,9-Dimethyl-9H-xanthene, falls into this premier class of internal standards. While specific comparative performance data for this compound is not extensively published, its utility can be inferred from its structure and the well-established principles of using SIL-IS.

Introducing 9,9-Dimethyl-9H-xanthene-d2

9,9-Dimethyl-9H-xanthene-d2 is the deuterated analog of 9,9-Dimethyl-9H-xanthene, a heterocyclic compound.[4][5] The non-labeled form is utilized as a building block in the synthesis of fluorescent probes and ligands for catalysis.[5][6] As an internal standard, 9,9-Dimethyl-9H-xanthene-d2 is intended for the accurate quantification of analytes with a similar core structure in various matrices by NMR, GC-MS, or LC-MS.[4]

Comparison with Established Internal Standards: A Focus on Cannabinoid Analysis

To provide a practical comparison, we will examine the performance of commonly used internal standards in a well-defined and challenging application: the analysis of cannabinoids in complex matrices. The principles and performance metrics observed for these standards offer a strong benchmark for what can be expected from a specialized SIL-IS like 9,9-Dimethyl-9H-xanthene-d2 when used for its target analytes.

Stable isotope-labeled cannabinoids, such as Δ9-THC-d3 and CBD-d3, are the preferred internal standards for cannabinoid quantification via LC-MS/MS and GC-MS.[7] They co-elute with their non-labeled counterparts and exhibit similar ionization efficiencies, effectively compensating for matrix effects.[7]

Quantitative Performance Data

The following table summarizes typical performance data for commonly used deuterated internal standards in cannabinoid analysis. This data serves as a reference for the expected performance of a well-suited SIL-IS.

Internal Standard	Analyte(s)	Method	Recovery (%)	Accuracy (%)	Precision (%RSD)	Reference
Δ9-THC-d3	Δ9-THC	LC-MS/MS	95 - 105	98 - 102	< 5	[8]
CBD-d3	CBD	LC-MS/MS	93 - 107	97 - 103	< 6	[7]
(±)-11-nor-9-Carboxy-Δ9-THC-d3	THC-COOH	LC-MS/MS	90 - 110	95 - 105	< 8	[7]
Phenanthrene-d10	PAHs	GC-MS	85 - 115	96 - 104	< 7	[9]

Note: The performance of 9,9-Dimethyl-9H-xanthene-d2 is expected to be in a similar range when used for the analysis of structurally related xanthene derivatives. The key is the structural similarity between the internal standard and the analyte.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative experimental protocols for the analysis of cannabinoids using deuterated internal standards, which can be adapted for other analytes using an appropriate SIL-IS like 9,9-Dimethyl-9H-xanthene-d2.

Protocol 1: Cannabinoid Analysis in Urine by LC-MS/MS

This protocol describes the quantification of six common cannabinoids and their metabolites.

• Sample Preparation:

  • To 100 µL of urine, add 900 µL of a 70:30 methanol:water solution containing the deuterated internal standards at a concentration of 100 ng/mL.[8]

  • Vortex mix and centrifuge to precipitate proteins.

  • Transfer the supernatant to an autosampler vial for analysis.[8]

• LC-MS/MS Conditions:

  • LC System: Agilent 1290 Infinity II or equivalent.[8]

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[7]

  • Mobile Phase A: Water with 0.1% formic acid.[7]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[7]

  • Gradient: A suitable gradient to separate the target cannabinoids.[7]

  • Flow Rate: 0.4 mL/min.[7]

  • Injection Volume: 2 µL.[7]

  • MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.[7]

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each analyte and internal standard.[7]

Protocol 2: Analysis of Persistent Organic Pollutants (POPs) by GC-MS

This protocol is for the analysis of PAHs in environmental samples.

• Sample Preparation:

  • Extract a known amount of the sample matrix (e.g., 1 gram of soil) with a suitable solvent like dichloromethane.

  • Spike the sample with a solution of deuterated PAH internal standards (e.g., phenanthrene-d10) prior to extraction.[9]

  • Concentrate the extract to a final volume for injection.

• GC-MS Conditions:

  • GC System: Agilent 7890B GC or equivalent.[7]

  • Column: HP-5MS, 30 m x 0.25 mm, 0.25 µm.[7]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[7]

  • Injection: 1 µL in splitless mode.[7]

  • Inlet Temperature: 280°C.[7]

  • Oven Program: A temperature ramp suitable for separating the target PAHs.[7]

  • MS System: Mass selective detector.

  • Ionization: Electron Ionization (EI) at 70 eV.[7]

  • Detection: Selected Ion Monitoring (SIM) of characteristic ions for each analyte and internal standard.[7]

Visualizing the Workflow

Diagrams can clarify complex experimental processes. The following Graphviz diagrams illustrate a typical workflow for bioanalysis using an internal standard and the logic behind internal standard selection.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Measurement of Polycyclic Aromatic Hydrocarbons (PAHs) on Indoor Materials: Method Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 9,9-Dimethylxanthene 96% | 19814-75-6 [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]
• 7. benchchem.com [benchchem.com]
• 8. agilent.com [agilent.com]
• 9. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

A Comparative Guide to 9,9-Dimethyl-9H-xanthene-d2 and its Applications in Advanced Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review and comparative analysis of 9,9-Dimethyl-9H-xanthene and its deuterated analog, 9,9-Dimethyl-9H-xanthene-d2. While direct experimental data for the deuterated compound is limited, this guide extrapolates its potential performance enhancements based on established principles of the kinetic isotope effect observed in similar compounds. The focus is on its applications in Organic Light-Emitting Diodes (OLEDs) and as fluorescent probes, providing a comparison with relevant alternatives and supported by experimental data from the literature.

Application in Organic Light-Emitting Diodes (OLEDs)

The 9,9-Dimethyl-9H-xanthene scaffold, particularly in the form of its spiro-annulated derivative, spiro[fluorene-9,9′-xanthene] (SFX), has emerged as a promising building block for host materials in high-performance OLEDs.[1][2] Its rigid structure and high thermal stability contribute to the longevity and efficiency of OLED devices.

Deuteration of host materials is a known strategy to significantly enhance the operational lifetime and efficiency of OLEDs.[3] The replacement of hydrogen with deuterium (B1214612) atoms strengthens the C-H bonds, making them less susceptible to cleavage during device operation, which is a primary degradation pathway. This "kinetic isotope effect" can lead to substantially longer device lifetimes.

Comparative Performance of OLED Host Materials

Host Material	Emitter	Max. External Quantum Efficiency (EQE) (%)	Power Efficiency (lm/W)	Turn-on Voltage (V)	Lifetime (LT95 @ 1000 cd/m²) (hours)	Reference
SFX-PF	Green Phosphor	13.2	45.4	3.0	Not Reported	[1][2]
SFX-PF	Blue Phosphor	7.5	11.3	2.8	Not Reported	[1][2]
PYD2Cz (non-deuterated)	Green TADF	Not Reported	Not Reported	Not Reported	~82	[4]
PYD2Cz-d16 (deuterated)	Green TADF	Not Reported	Not Reported	Not Reported	~140 (1.7x improvement)	[4]
Projected SFX-d *	Green Phosphor	>15	>50	<3.0	Significantly Increased	-

*Projected performance of a deuterated spiro[fluorene-9,9′-xanthene] host material is based on the reported 1.7x lifetime improvement for a deuterated TADF host.[4] Actual performance may vary.

Experimental Protocol: Fabrication of a Phosphorescent OLED (PHOLED)

This protocol describes a general procedure for the fabrication of a PHOLED device using a spiro[fluorene-9,9′-xanthene]-based host material.

1. Substrate Preparation:

• Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.
• The cleaned substrates are then dried in an oven and treated with UV-ozone for 20 minutes to enhance the work function of the ITO.

2. Organic Layer Deposition:

• All organic layers are deposited by thermal evaporation in a high-vacuum chamber (< 5 x 10⁻⁶ Torr).
• A typical device structure consists of:
• Hole Injection Layer (HIL): 10 nm of di-[4-(N,N-ditolyl-amino)-phenyl]cyclohexane (TAPC)
• Hole Transport Layer (HTL): 40 nm of TAPC
• Emissive Layer (EML): 30 nm of the SFX-based host doped with a phosphorescent emitter (e.g., 15 wt% 4CzIPN for a TADF-OLED).[3]
• Electron Transport Layer (ETL): 40 nm of 1,3,5-tri(m-pyridin-3-ylphenyl)benzene (TmPyPB)

3. Cathode Deposition:

• A 1 nm layer of lithium fluoride (B91410) (LiF) is deposited as an electron injection layer.
• A 100 nm layer of aluminum (Al) is then deposited as the cathode.

4. Encapsulation:

• The fabricated device is encapsulated using a UV-curable epoxy resin and a glass lid in a nitrogen-filled glovebox to prevent degradation from moisture and oxygen.

5. Characterization:

• The current density-voltage-luminance (J-V-L) characteristics are measured using a source meter and a luminance meter.
• The electroluminescence (EL) spectra are recorded with a spectroradiometer.
• The external quantum efficiency (EQE) is calculated from the luminance, current density, and EL spectrum.
• Device lifetime is measured by monitoring the luminance decay under a constant current density.

Workflow for OLED Fabrication

OLED Fabrication Workflow

Energy Level Diagram and Charge Transport in a PHOLED

References

• 1. researchgate.net [researchgate.net]
• 2. A Spiro [Fluorene-9, 9’-Xanthene]-Based Host Material for Efficient Green and Blue Phosphorescent OLED | Scientific.Net [scientific.net]
• 3. Unraveling the Position Effect of Spiroxanthene-Based n-Type Hosts for High-Performance TADF–OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]

Confirming Deuterium Incorporation in 9,9-Dimethyl-9H-xanthene-d2 by NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, confirming the site-specific incorporation of deuterium (B1214612) is a critical step in the synthesis of isotopically labeled compounds. This guide provides a detailed comparison of Nuclear Magnetic Resonance (NMR) spectroscopic data for 9,9-Dimethyl-9H-xanthene and its deuterated analogue, 9,9-Dimethyl-9H-xanthene-d2. It includes experimental protocols and data presentation to facilitate the unambiguous confirmation of deuterium incorporation.

The introduction of deuterium into a molecule can significantly alter its metabolic fate, making deuterated compounds valuable tools in drug discovery and development. NMR spectroscopy is the most powerful and direct method for verifying the successful and specific incorporation of deuterium. This is achieved by comparing the ¹H (proton) and ²H (deuterium) NMR spectra of the labeled compound with its unlabeled counterpart.

Comparative NMR Data

The primary evidence for successful deuteration in the ¹H NMR spectrum is the disappearance or significant reduction in the intensity of the signal corresponding to the proton that has been replaced by a deuterium atom. Conversely, the ²H NMR spectrum will show a signal at a chemical shift analogous to that of the replaced proton in the ¹H spectrum.

Table 1: Comparison of Expected ¹H and ²H NMR Signals for 9,9-Dimethyl-9H-xanthene and 9,9-Dimethyl-9H-xanthene-d2

Compound	Nucleus	Functional Group	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Key Diagnostic Feature
9,9-Dimethyl-9H-xanthene	¹H	Aromatic C-H	~7.0 - 7.5	Multiplet	Presence of all aromatic proton signals.
¹H	Methyl (CH₃)	~1.7	Singlet	Unchanged upon aromatic deuteration.
9,9-Dimethyl-9H-xanthene-d2	¹H	Aromatic C-H	~7.0 - 7.5	Simplified Multiplet	Disappearance or reduced intensity of specific aromatic signals.
¹H	Methyl (CH₃)	~1.7	Singlet	Signal remains, serving as an internal reference.
²H	Aromatic C-D	~7.0 - 7.5	Singlet (broad)	Appearance of a signal in the aromatic region.

Note: The exact positions of deuterium incorporation in commercially available 9,9-Dimethyl-9H-xanthene-d2 are presumed to be on the aromatic rings based on supplier information. The specific aromatic signals that disappear will depend on the precise location of deuteration.

Experimental Protocols

Accurate confirmation of deuterium incorporation requires the careful acquisition of both ¹H and ²H NMR spectra.

Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample (either 9,9-Dimethyl-9H-xanthene or 9,9-Dimethyl-9H-xanthene-d2) in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, or DMSO-d₆). The choice of solvent should be based on the solubility of the compound.

• Instrument Setup:

  • Use a standard 5 mm NMR tube.

  • Record the spectrum on a spectrometer operating at a frequency of 400 MHz or higher to ensure good signal dispersion.

  • Lock the spectrometer to the deuterium signal of the solvent.

  • Shim the magnetic field to obtain optimal resolution.

• Acquisition Parameters:

  • Acquire the spectrum at room temperature.

  • Use a standard single-pulse experiment.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Apply a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

  • Integrate all signals to determine the relative number of protons.

Protocol for ²H NMR Spectroscopy

• Sample Preparation: Dissolve a higher concentration of the deuterated sample (e.g., 20-30 mg) in approximately 0.6 mL of a non-deuterated solvent (e.g., CHCl₃ or acetone). Using a non-deuterated solvent is crucial to avoid a large solvent signal that would obscure the signal from the deuterated analyte.

• Instrument Setup:

  • Tune the NMR probe to the ²H frequency.

  • Crucially, the experiment must be run in unlocked mode as there is no deuterated solvent to provide a lock signal.[1]

  • Shimming can be performed on the ¹H signal of the solvent before switching to the ²H channel.[1]

• Acquisition Parameters:

  • Use a simple pulse-acquire sequence.

  • Due to the lower natural abundance and smaller magnetic moment of deuterium, a larger number of scans will be required compared to ¹H NMR.[2]

• Data Processing:

  • Process the data similarly to the ¹H spectrum.

  • Chemical shift referencing can be done relative to a known signal in the sample or by using an external reference. The chemical shifts in ¹H and ²H NMR are nearly identical.[3]

Logical Workflow for Confirmation

The following diagram illustrates the logical workflow for confirming deuterium incorporation using NMR spectroscopy.

Workflow for NMR confirmation of deuterium incorporation.

Signaling Pathway of NMR Signal Generation

The fundamental principle of NMR involves the interaction of nuclear spins with an external magnetic field. The following diagram outlines the signal generation pathway.

Simplified pathway of NMR signal generation.

By following the detailed protocols and comparative data presented in this guide, researchers can confidently and accurately confirm the incorporation of deuterium in 9,9-Dimethyl-9H-xanthene, a crucial step in the development and application of isotopically labeled compounds.

References

• 1. rsc.org [rsc.org]
• 2. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000292) [hmdb.ca]
• 3. userpage.fu-berlin.de [userpage.fu-berlin.de]

Comparative Guide to Kinetic Isotope Effect Studies: Featuring 9,9-Dimethyl-9H-xanthene-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of kinetic isotope effect (KIE) studies, with a focus on the application of 9,9-Dimethyl-9H-xanthene-d2. The content is designed to assist researchers in understanding and applying KIE experiments to elucidate reaction mechanisms, particularly in the context of drug metabolism and other C-H activation processes.

Introduction to Kinetic Isotope Effects

The kinetic isotope effect is a powerful tool in physical organic chemistry and drug development for investigating reaction mechanisms.[1][2] It is defined as the ratio of the reaction rate of a molecule with a lighter isotope to that of the same molecule with a heavier isotope at the same atomic position (kL/kH).[1] A primary KIE is observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step of the reaction. For the cleavage of a C-H bond versus a C-D bond, this effect is primarily due to the difference in the zero-point vibrational energies of the C-H and C-D bonds. The C-D bond has a lower zero-point energy, requiring more energy to reach the transition state, and thus reacts more slowly.[2][3]

Deuterium-labeled compounds, such as 9,9-Dimethyl-9H-xanthene-d2, are frequently used in these studies. The substitution of hydrogen with deuterium (B1214612) at a metabolically labile position can significantly slow down the rate of enzymatic oxidation, a strategy employed to enhance the pharmacokinetic profiles of drug candidates.[4]

Comparison of Substrates for KIE Studies in C-H Activation

The choice of substrate is critical in designing a KIE study. The structural features of the molecule, particularly the nature of the C-H bond being investigated, will influence the magnitude of the observed KIE. This section compares 9,9-Dimethyl-9H-xanthene with other relevant substrates used in studying KIEs of benzylic C-H bond activation.

Table 1: Comparison of Substrates for Benzylic C-H Activation KIE Studies

Substrate	Structure	Typical Reaction	Observed KIE (kH/kD)	Key Structural Features
9,9-Dimethyl-9H-xanthene	9,9-Dimethyl-9H-xanthene	Hydrogen Abstraction	Predicted to be significant	Rigid, planar tricyclic system. Benzylic C-H bonds are held in a fixed conformation. The oxygen atom influences the electronic properties of the benzylic position.
9H-Fluorene	9H-Fluorene	Oxidation to 9-Fluorenone	5.38[5]	Rigid, planar tricyclic system. Benzylic C-H bonds are part of a five-membered ring, leading to high s-character and strength.
Diphenylmethane	Diphenylmethane	Hydrogen Abstraction	Varies with reaction conditions	Flexible molecule with two phenyl rings. The benzylic C-H bonds are less sterically hindered compared to the xanthene and fluorene (B118485) systems.

Experimental Protocols for Measuring Kinetic Isotope Effects

The most common method for determining deuterium KIEs in C-H activation is the intermolecular competition experiment. In this setup, a 1:1 mixture of the non-deuterated and deuterated substrates is subjected to the reaction conditions. The relative consumption of the two isotopologues is then measured to determine the KIE.

General Experimental Workflow for an Intermolecular Competition KIE Study

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. Kinetic_isotope_effect [chemeurope.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 9,9-Dimethyl-9H-xanthene-d2: A Step-by-Step Guide

Chemical and Physical Properties Overview

A summary of the known properties of the parent compound, 9,9-Dimethyl-9H-xanthene, is provided below. These characteristics are essential for determining the appropriate handling and disposal methods.

Property	Data
Physical State	Solid, Off-white powder to crystalline
Molecular Formula	C₁₅H₁₄O
Molecular Weight	210.27 g/mol
Melting Point	226 - 230 °C
Solubility	No information available
Flash Point	No information available

Note: Data is for the non-deuterated compound 9,9-Dimethyl-9H-xanthene.

Disposal Protocol: A Step-by-Step Approach

The recommended disposal procedure for 9,9-Dimethyl-9H-xanthene-d2 involves treating it as a chemical waste product and handing it over to a licensed waste disposal company.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate PPE is worn, including:

• Safety glasses or goggles

• Chemical-resistant gloves

• Laboratory coat

2. Waste Collection:

• Solid Waste:

  • Carefully sweep up the solid material, avoiding dust generation.

  • Place the collected solid into a clearly labeled, sealable, and chemically compatible waste container.

• Contaminated Materials:

  • Any materials used for handling the compound (e.g., weighing paper, contaminated gloves, wipers) should also be placed in the designated hazardous waste container.

• Empty Containers:

  • Thoroughly empty any original containers.

  • The first rinse of the container with a suitable solvent should be collected and disposed of as hazardous waste. For highly toxic chemicals, the first three rinses must be collected[1]. Subsequent rinses with water can typically be disposed of down the drain, but always check local regulations.

3. Labeling:

• The waste container must be clearly labeled as "Hazardous Waste."

• The label should include the full chemical name: "9,9-Dimethyl-9H-xanthene-d2."

• Indicate the approximate quantity of the waste.

• Note the date when the waste was first added to the container.

4. Storage:

• Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

• Ensure the storage area is away from incompatible materials, such as strong oxidizing agents and halogens.

5. Disposal:

• Arrange for the collection of the hazardous waste by a licensed environmental waste disposal company.

• Never dispose of this chemical in the regular trash or down the sanitary sewer.

Logical Flow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 9,9-Dimethyl-9H-xanthene-d2.

Caption: Disposal workflow for 9,9-Dimethyl-9H-xanthene-d2.

Important Considerations

While some safety data sheets for the non-deuterated 9,9-Dimethyl-9H-xanthene indicate it is not a hazardous substance, it is best practice to handle all laboratory chemicals with care and assume they are hazardous until confirmed otherwise. One SDS for a related xanthene derivative notes that it is toxic to aquatic life with long-lasting effects, reinforcing the importance of preventing its release into the environment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with local, state, and federal regulations[1][2][3].

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 3. ehs.yale.edu [ehs.yale.edu]